Molybdenum chloride

• CAS: 11119-46-3

Core Science & Biosynthesis

Synthesis of Molybdenum(V) Chloride from Molybdenum Trioxide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for producing molybdenum(V) chloride (MoCl₅) from molybdenum trioxide (MoO₃). The document details experimental protocols, presents quantitative data in accessible formats, and visualizes the chemical workflows. This guide is intended to serve as a practical resource for chemists and material scientists engaged in the synthesis and application of molybdenum compounds.

Introduction

Molybdenum(V) chloride, a dark, volatile solid, is a crucial precursor in the synthesis of various molybdenum-containing compounds, finding applications in catalysis, materials science, and organic synthesis.[1] Its preparation from the readily available and stable molybdenum trioxide is a common undertaking in many research laboratories. This guide focuses on three principal chlorination methods: the use of carbon tetrachloride (CCl₄), phosphorus pentachloride (PCl₅), and thionyl chloride (SOCl₂). Each method carries its own set of advantages and challenges concerning reaction conditions, yield, and purity of the final product.

Synthetic Methodologies

This section outlines the detailed experimental protocols for the synthesis of molybdenum(V) chloride from molybdenum trioxide using different chlorinating agents.

Chlorination using Carbon Tetrachloride (CCl₄)

This method involves the high-temperature reaction of molybdenum trioxide with carbon tetrachloride in a sealed system.[2] It is a well-documented procedure capable of producing high yields of crystalline MoCl₅.

Experimental Protocol:

• Reactant Preparation: Molybdenum trioxide (MoO₃) powder is dried prior to use to remove any adsorbed moisture. Dehydrated carbon tetrachloride (CCl₄) is used as both the chlorinating agent and the solvent.

• Reaction Setup: In a fume hood, a round-bottomed stainless steel reaction vessel is charged with molybdenum trioxide and carbon tetrachloride. The mass ratio of MoO₃ to CCl₄ is typically in the range of 1:4 to 1:6.

• Degassing and Sealing: The reaction vessel is degassed to remove air and then securely sealed.

• Reaction: The sealed vessel is placed in an oil bath and heated to a temperature between 150°C and 240°C. The reaction is maintained at this temperature for a period of 1 to 12 hours. During the reaction, the colorless solution will turn brownish-red, and black, needle-like crystals of molybdenum(V) chloride will precipitate.

• Isolation and Purification: After the reaction is complete, the vessel is cooled to room temperature. The valve is carefully opened to release any gaseous byproducts. The reaction mixture is then transferred to an evaporator, and the excess carbon tetrachloride is removed by evaporation to yield the black crystalline product, molybdenum(V) chloride.

Chlorination using Phosphorus Pentachloride (PCl₅)

The reaction of molybdenum trioxide with phosphorus pentachloride is a vigorous, solid-state reaction that produces volatile molybdenum(V) chloride. This method is often used for smaller-scale laboratory preparations.

Experimental Protocol:

• Reactant Preparation: Dry, finely powdered molybdenum trioxide is thoroughly mixed with an excess of finely divided solid phosphorus pentachloride (PCl₅) in a test tube or a suitable reaction flask.

• Reaction: The mixture is gently heated with a small flame (e.g., from an alcohol burner or a small propane torch) at the bottom of the test tube. The reaction can be sudden and produces dense, dark brown fumes of molybdenum(V) chloride.

• Product Collection: The volatile molybdenum(V) chloride can be collected by sublimation on a cooler part of the reaction vessel or in a connected collection apparatus. The product is a black solid.

Note: Detailed quantitative data for this method, such as precise stoichiometry and yields, are not extensively reported in the available literature. The reaction is typically performed with an excess of PCl₅ to ensure complete conversion of the MoO₃.

Reaction with Thionyl Chloride (SOCl₂)

The reaction between molybdenum trioxide and thionyl chloride is a common laboratory method. However, it is important to note that this reaction primarily yields molybdenum oxytetrachloride (MoOCl₄), a related but distinct compound from molybdenum(V) chloride. The formation of pure MoCl₅ via this route is not straightforward.

Experimental Protocol for the Synthesis of Molybdenum Oxytetrachloride (MoOCl₄):

• Reaction Setup: Molybdenum trioxide is placed in a round-bottom flask equipped with a reflux condenser.

• Reaction: Thionyl chloride (SOCl₂) is added to the flask, and the mixture is refluxed. The reaction is typically rapid.

• Isolation: After the reaction is complete, the excess thionyl chloride is removed under vacuum. The resulting product is molybdenum oxytetrachloride, which can be purified by sublimation.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the different synthetic methods.

Table 1: Synthesis of MoCl₅ using Carbon Tetrachloride

Parameter	Value	Reference
MoO₃:CCl₄ Mass Ratio	1:4 to 1:6	[2]
Temperature	150 - 240 °C	[2]
Reaction Time	1 - 12 hours	[2]
Reported Yield	Up to 85%	[2]

Table 2: Synthesis of MoCl₅ using Phosphorus Pentachloride

Parameter	Value	Reference
Reactants	MoO₃ (powder), PCl₅ (solid, excess)
Conditions	Heating
Product Form	Volatile, dark brown vapor, black solid
Yield	Not specified

Table 3: Synthesis of MoOCl₄ using Thionyl Chloride

Parameter	Value	Reference
Reactants	MoO₃, SOCl₂
Conditions	Reflux
Product	Molybdenum Oxytetrachloride (MoOCl₄)
Yield	Not specified

Purification of Molybdenum(V) Chloride

Sublimation is the most effective method for purifying crude molybdenum(V) chloride. This technique separates the volatile MoCl₅ from non-volatile impurities.

Experimental Protocol for Sublimation:

• Apparatus: A sublimation apparatus is used, which typically consists of a heated chamber for the crude material and a cooled surface (cold finger or condenser) for the purified product to deposit on.

• Procedure: The crude molybdenum(V) chloride is placed in the sublimation chamber. The apparatus is evacuated, and the chamber is heated to a temperature just below the melting point of MoCl₅ (194°C). The MoCl₅ sublimes and deposits as pure crystals on the cold surface.

• Collection: The purified molybdenum(V) chloride crystals are collected from the cold surface in an inert atmosphere to prevent hydrolysis.

Visualizing the Workflow

The following diagrams, generated using the DOT language, illustrate the logical flow of the synthesis and purification processes.

Caption: General workflow for the synthesis of MoCl₅ from MoO₃.

Caption: Synthesis of MoOCl₄ using thionyl chloride.

Conclusion

The synthesis of molybdenum(V) chloride from molybdenum trioxide can be achieved through several chlorination methods, with the carbon tetrachloride route being the most well-documented and high-yielding process. The choice of method will depend on the desired scale of the reaction, available equipment, and safety considerations. For obtaining high-purity molybdenum(V) chloride, a final sublimation step is highly recommended. The reaction with thionyl chloride offers a convenient route to molybdenum oxytetrachloride, a related and synthetically useful compound. This guide provides the necessary details for researchers to select and implement the most suitable synthetic strategy for their specific needs.

References

• 1. Molybdenum(V)_chloride [chemeurope.com]
• 2. Preparation of Trichloride and Tetrachloride of Molybdenum - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Crystalline Architecture of Molybdenum(III) Chloride Polymorphs: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the crystal structures of the alpha (α) and beta (β) polymorphs of molybdenum(III) chloride (MoCl₃). Designed for researchers, scientists, and professionals in drug development and materials science, this document synthesizes crystallographic data, details experimental protocols for synthesis and characterization, and presents logical relationships through signaling pathway diagrams.

Introduction to Molybdenum(III) Chloride Polymorphs

Molybdenum(III) chloride is an inorganic compound that exists in two primary crystalline forms, or polymorphs: the alpha (α) and beta (β) forms.[1] These polymorphs exhibit distinct crystal structures, which in turn influence their physical and chemical properties. Understanding these structures is crucial for their application in various fields, including catalysis and materials synthesis. The α-polymorph is isostructural with aluminum chloride (AlCl₃), featuring a cubic close-packed arrangement of chloride ions, while the β-polymorph is characterized by a hexagonal close-packing of chloride ions.[1]

Crystallographic Data of MoCl₃ Polymorphs

The crystallographic parameters for the α- and β-polymorphs of molybdenum(III) chloride have been determined through X-ray diffraction studies. The α-polymorph crystallizes in a monoclinic system, while the β-polymorph, also monoclinic, exhibits a structure based on hexagonal close-packed chlorine atoms. A summary of the key crystallographic data is presented in the table below.

Parameter	α-MoCl₃	β-MoCl₃ (predicted)
Crystal System	Monoclinic	Trigonal (Hexagonal Lattice)
Space Group	C2/m	P-31c
Lattice Constants	a = 6.28 Å, b = 10.04 Å, c = 6.96 Å	a = 6.39 Å, c = 25.16 Å
α = 90°, β = 107.54°, γ = 90°	α = 90°, β = 90°, γ = 120°
Reference	Materials Project (mp-22853)[2]	Materials Project (mp-684640)[3]

Experimental Protocols

Synthesis of Molybdenum(III) Chloride Polymorphs

The synthesis of molybdenum(III) chloride typically involves the reduction of molybdenum(V) chloride (MoCl₅). The specific polymorph obtained can be influenced by the reaction conditions.

Synthesis of α-MoCl₃:

A common method for the preparation of α-MoCl₃ is the reduction of MoCl₅ with a suitable reducing agent, such as hydrogen gas or anhydrous tin(II) chloride.[1]

• Materials: Molybdenum(V) chloride (MoCl₅), anhydrous tin(II) chloride (SnCl₂), inert atmosphere (e.g., argon or nitrogen).

• Procedure:

  • In a glovebox or under an inert atmosphere, thoroughly mix MoCl₅ with a stoichiometric amount of anhydrous SnCl₂.

  • Place the mixture in a sealed reaction vessel.

  • Heat the vessel to a temperature of 200-250 °C. The reaction proceeds as follows: 2MoCl₅ + SnCl₂ → 2MoCl₄ + SnCl₄.

  • The resulting molybdenum(IV) chloride (MoCl₄) is then disproportionates upon further heating to yield MoCl₃ and MoCl₅: 2MoCl₄ → MoCl₃ + MoCl₅.

  • The volatile MoCl₅ can be removed by sublimation, leaving behind the solid α-MoCl₃.

Synthesis of β-MoCl₃:

The β-polymorph can be synthesized through a chemical transport reaction, as described by Schäfer et al.

• Materials: Molybdenum metal, Molybdenum(V) chloride (MoCl₅), chlorine gas (Cl₂).

• Procedure:

  • Place molybdenum metal and a small amount of MoCl₅ in a sealed quartz ampoule.

  • Introduce a low pressure of chlorine gas into the ampoule.

  • Create a temperature gradient in a two-zone furnace, with the source zone (containing the reactants) at a higher temperature (e.g., 500 °C) and the growth zone at a lower temperature (e.g., 450 °C).

  • Over time, MoCl₃ will be transported via the gas phase and deposit as crystals of the β-polymorph in the cooler zone.

Powder X-ray Diffraction (PXRD) Characterization

Powder X-ray diffraction is a fundamental technique for identifying the crystalline phases and determining the structural parameters of the MoCl₃ polymorphs.

• Sample Preparation:

  • The synthesized MoCl₃ samples should be finely ground to a homogenous powder using an agate mortar and pestle to ensure random orientation of the crystallites.[4]

  • The powder is then mounted onto a sample holder. Care should be taken to create a flat, smooth surface to minimize preferred orientation effects.[5]

• Instrumentation and Data Collection:

  • A high-resolution powder diffractometer equipped with a copper (Cu Kα, λ = 1.5406 Å) or molybdenum (Mo Kα, λ = 0.7107 Å) X-ray source is used.

  • The instrument is typically operated in a Bragg-Brentano geometry.

  • Data is collected over a 2θ range of 10-80° with a step size of 0.02° and a suitable counting time per step to ensure good signal-to-noise ratio.

• Data Analysis:

  • The resulting diffraction patterns are analyzed to identify the peak positions and intensities.

  • Phase identification is performed by comparing the experimental patterns with standard diffraction patterns from crystallographic databases (e.g., the International Centre for Diffraction Data - ICDD).

  • Lattice parameters and space group can be determined and refined using software packages such as GSAS-II or FullProf.

Visualizations

Synthesis pathways for α- and β-MoCl₃ polymorphs.

References

• 1. Molybdenum(III) chloride - Wikipedia [en.wikipedia.org]
• 2. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 3. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 4. Sample Preparation – EAS X-Ray Diffraction Laboratory – University of Alberta [cms.eas.ualberta.ca]
• 5. drawellanalytical.com [drawellanalytical.com]

Solubility of Anhydrous Molybdenum Chloride in Chlorinated Solvents: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Anhydrous molybdenum chlorides, with molybdenum(V) chloride (MoCl₅) being a prominent example, are pivotal reagents and catalysts in a multitude of synthetic applications. Their efficacy in homogeneous catalysis, materials science, and organic synthesis is often contingent on their solubility in non-aqueous, and particularly, chlorinated solvents. This technical guide furnishes a detailed overview of the solubility characteristics of anhydrous molybdenum chlorides in such solvents. In light of the scarcity of precise quantitative solubility data in accessible literature, this document consolidates the available qualitative information and puts forth a comprehensive, generalized experimental protocol for its quantitative determination.

Featured Compound: Anhydrous Molybdenum(V) Chloride (MoCl₅)

Molybdenum(V) chloride is a dark green, hygroscopic solid characterized by its high reactivity.[1] It exhibits pronounced sensitivity to moisture and atmospheric oxygen, readily undergoing hydrolysis to liberate hydrogen chloride gas.[2][3] Consequently, all manipulations involving MoCl₅ necessitate the use of scrupulously dried solvents and the rigorous exclusion of air and moisture, typically achieved through the use of an inert atmosphere in a glovebox or on a Schlenk line.

Qualitative Solubility Data

Although specific quantitative solubility figures are not widely reported in the literature, multiple sources affirm that molybdenum(V) chloride is soluble in several chlorinated organic solvents.[1][2][3][4] The dissolution of MoCl₅ in these solvents characteristically yields dark red solutions.[5] It has also been observed that these solutions are essentially non-conducting, which suggests that MoCl₅ likely exists as a neutral molecule or a dimeric species in these media.[5]

Table 1: Qualitative Solubility of Anhydrous Molybdenum(V) Chloride in Common Chlorinated Solvents

Chlorinated Solvent	Chemical Formula	Reported Solubility	Noteworthy Observations
Carbon Tetrachloride	CCl₄	Soluble[6]	Results in a dark red, non-conducting solution.[5] Some studies indicate the potential for dissociation in this solvent.[7]
Chloroform	CHCl₃	Soluble[6]	No specific observations are widely reported.
Dichloromethane	CH₂Cl₂	Soluble (inferred)	Solubility is inferred from general statements regarding its solubility in chlorinated solvents.

Note: The designation "Soluble" is predicated on descriptive accounts in the cited literature and should not be interpreted as indicative of a specific concentration. For numerous applications, the precise quantitative solubility is a critical parameter that must be determined experimentally.

Experimental Protocol for Quantitative Solubility Determination

The following section outlines a detailed, generalized methodology for the quantitative determination of the solubility of anhydrous molybdenum chloride in a chlorinated solvent. This protocol is predicated on established laboratory practices for the manipulation of air- and moisture-sensitive compounds.

Objective: To ascertain the equilibrium solubility of anhydrous molybdenum(V) chloride in a chosen chlorinated solvent at a defined temperature.

Apparatus and Reagents:

• Anhydrous molybdenum(V) chloride (MoCl₅)

• Anhydrous chlorinated solvent (e.g., carbon tetrachloride, chloroform)

• Inert gas (Argon or Nitrogen) of high purity

• Glovebox or Schlenk line apparatus

• Thermostatically controlled shaker or magnetic stirring plate

• Airtight, sealable glass vials or reaction flasks

• Gas-tight syringes and needles

• Syringe filters (e.g., 0.2 µm PTFE membrane)

• Class A volumetric flasks and pipettes

• Analytical balance with high precision

• UV-Visible spectrophotometer or another suitable analytical instrument

• Quartz cuvettes with airtight caps

Methodology:

• Solvent Purification: The selected chlorinated solvent must be rendered rigorously dry and deoxygenated. This is typically accomplished by distillation from an appropriate drying agent (e.g., calcium hydride or phosphorus pentoxide) under an inert atmosphere. The purified solvent should be stored over activated molecular sieves within a sealed container in a glovebox.

• Sample Preparation under Inert Atmosphere: a. Within a glovebox, an excess quantity of anhydrous MoCl₅ is introduced into a pre-weighed, sealable glass vial. The use of an excess of the solid is imperative to ensure that the resulting solution achieves saturation. b. The initial mass of the vial containing MoCl₅ is accurately recorded. c. A precise volume or mass of the anhydrous chlorinated solvent is dispensed into the vial. d. The vial is then hermetically sealed.

• Attainment of Equilibrium: a. The sealed vial is placed within a thermostatically controlled shaker or on a stirring plate maintained at the desired experimental temperature. b. The mixture is agitated for a duration sufficient to ensure that equilibrium is established. The requisite equilibration time should be determined empirically, though a period of 24 to 48 hours is generally recommended as a starting point.

• Sample Extraction and Filtration under Inert Atmosphere: a. Upon reaching equilibrium, the vial is kept undisturbed at the constant temperature for several hours to permit the sedimentation of the excess, undissolved solid. b. Working within the glovebox, a known volume of the clear supernatant (the saturated solution) is carefully withdrawn using a gas-tight syringe. c. A syringe filter is affixed to the syringe, and the solution is dispensed into a pre-weighed, clean, and dry volumetric flask. This filtration step is critical for the removal of any suspended solid particulates.

• Analysis of Concentration: a. The mass of the filtered saturated solution within the volumetric flask is determined. b. The saturated solution is quantitatively diluted with the same anhydrous solvent to a concentration that falls within the optimal working range of the chosen analytical technique. c. The concentration of molybdenum in the diluted solution is then determined. UV-Visible spectrophotometry is a suitable method, given the colored nature of MoCl₅ solutions in chlorinated solvents. i. Calibration: A series of standard solutions with known MoCl₅ concentrations in the same solvent are prepared. ii. Measurement: The absorbance of both the standard solutions and the diluted sample is measured at the wavelength of maximum absorbance (λmax). iii. Quantification: A calibration curve is constructed by plotting absorbance as a function of concentration for the standards. The concentration of MoCl₅ in the diluted sample is then interpolated from this curve.

• Solubility Calculation: a. The concentration of MoCl₅ in the original, undiluted saturated solution is calculated, taking into account the dilution factor. b. The solubility is then expressed in the desired units, such as grams of MoCl₅ per 100 grams of solvent ( g/100g ) or moles of MoCl₅ per liter of solvent (mol/L).

Visualizations

Diagram 1: Experimental Workflow for the Determination of Anhydrous MoCl₅ Solubility

Caption: A schematic of the experimental workflow for solubility determination.

Conclusion

While anhydrous molybdenum(V) chloride is widely acknowledged as being soluble in chlorinated solvents, there is a conspicuous absence of precise quantitative solubility data in the scientific literature. This guide consolidates the existing qualitative information and provides a robust, detailed experimental protocol to empower researchers to ascertain these critical solubility values. The outlined workflow and accompanying diagram offer a systematic and clear methodology for acquiring this data, which is indispensable for the judicious and effective utilization of MoCl₅ in both academic research and industrial development. Given the inherent reactivity of molybdenum(V) chloride, unwavering adherence to anhydrous and inert atmosphere techniques is of paramount importance for ensuring the accuracy and reproducibility of the experimental results.

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. MOLYBDENUM(V) CHLORIDE CAS#: 10241-05-1 [chemicalbook.com]
• 3. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. CCLXIX.—The behaviour of molybdenum pentachloride in organic solvents - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 6. molybdenum(V) chloride [chemister.ru]
• 7. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Thermodynamic Properties of Molybdenum Pentachloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum pentachloride (MoCl₅) is a highly reactive, volatile, dark green solid that serves as a critical precursor in the synthesis of various molybdenum compounds and as a catalyst in organic chemistry. A thorough understanding of its thermodynamic properties is paramount for its application in diverse fields, including chemical vapor deposition (CVD), catalysis, and materials science. This technical guide provides a comprehensive overview of the core thermodynamic properties of molybdenum pentachloride, details experimental methodologies for their determination, and presents this information in a clear and accessible format for researchers, scientists, and professionals in drug development who may utilize molybdenum-based compounds.

Core Thermodynamic Properties of Molybdenum Pentachloride

The thermodynamic stability and reactivity of molybdenum pentachloride are dictated by key properties such as its enthalpy of formation, standard molar entropy, and Gibbs free energy of formation. These values, along with other physical constants, are summarized in the tables below.

Table 1: General Physicochemical Properties of Molybdenum Pentachloride[1]

Property	Value
Molecular Formula	MoCl₅
Molar Mass	273.21 g/mol [1]
Appearance	Dark green, hygroscopic, monoclinic crystals[1]
Density	2.928 g/cm³ at 25 °C[1]
Melting Point	194 °C[1]
Boiling Point	268 °C[1]

Table 2: Thermodynamic Properties of Molybdenum Pentachloride at Standard Conditions (298.15 K)

Property	State	Value
Standard Molar Enthalpy of Formation (ΔfH⁰)	Solid (s)	-526.8 kJ/mol[1]
Gas (g)	-447.69 kJ/mol[2]
Standard Molar Gibbs Energy of Formation (ΔfG⁰)	Solid (s)	-420.6 kJ/mol[1]
Standard Molar Entropy (S⁰)	Solid (s)	230 J/(mol·K)[1]
Gas (g)	397.81 J/(mol·K)[2]

Table 3: Phase Transition and Other Thermodynamic Data

Property	Value
Molar Enthalpy of Fusion (ΔfusH)	18 kJ/mol[1]
Molar Enthalpy of Vaporization (ΔvapH)	54.4 kJ/mol[1]
Vapor Pressure	1.75 mm Hg at 25 °C

Table 4: Gas Phase Heat Capacity Data (Shomate Equation Parameters)[2]

The heat capacity (Cp) of gaseous molybdenum pentachloride can be calculated using the Shomate equation: Cp° = A + Bt + Ct² + D*t³ + E/t² where t = temperature (K) / 1000.

Temperature Range (K)	A	B	C	D	E
1200 - 6000	131.3207	1.027286	0.408166	-0.065772	-1.082050

Experimental Protocols

Detailed experimental protocols for the determination of thermodynamic properties of highly reactive compounds like molybdenum pentachloride are often complex and require specialized equipment. Below are generalized methodologies for key experiments.

Synthesis and Purification of Molybdenum Pentachloride

A common method for the preparation of molybdenum pentachloride involves the direct chlorination of molybdenum metal at elevated temperatures.

Materials:

• Molybdenum metal powder

• Chlorine gas (dry)

• Inert gas (e.g., argon or nitrogen)

• Reaction tube (quartz or similar resistant material)

• Tube furnace

• Condenser

Procedure:

• A weighed amount of molybdenum metal powder is placed in a quartz boat within the reaction tube.

• The system is purged with an inert gas to remove air and moisture.

• The reaction tube is heated to a temperature of approximately 350-400 °C using a tube furnace.

• A controlled flow of dry chlorine gas is passed over the heated molybdenum powder.

• The volatile molybdenum pentachloride that forms is carried by the gas stream to a cooler part of the apparatus where it condenses as dark green crystals.

• Purification of the product can be achieved through sublimation under vacuum.[3] All handling of molybdenum pentachloride must be performed in an inert atmosphere (e.g., a glovebox) due to its hygroscopic nature.[3]

Determination of Enthalpy of Formation by Calorimetry

The standard enthalpy of formation of molybdenum pentachloride can be determined using solution calorimetry. This involves measuring the heat of reaction of MoCl₅ with a suitable solvent and applying Hess's Law.

Apparatus:

• Isoperibol or adiabatic solution calorimeter

• Thermistor or high-precision thermometer

• Stirrer

• Inert atmosphere sample handling equipment (glovebox)

Procedure:

• The calorimeter is calibrated using a substance with a known heat of solution.

• A precise amount of a suitable solvent (e.g., an acidic aqueous solution) is placed in the calorimeter vessel and allowed to reach thermal equilibrium.

• A sealed ampoule containing a known mass of high-purity molybdenum pentachloride is submerged in the solvent.

• The ampoule is broken, initiating the dissolution and hydrolysis reaction.

• The temperature change of the solution is carefully monitored until the reaction is complete and thermal equilibrium is re-established.

• The heat of reaction is calculated from the temperature change and the heat capacity of the calorimeter and its contents.

• By measuring the heats of reaction for a series of related reactions, the enthalpy of formation of MoCl₅ can be calculated using Hess's Law.

Vapor Pressure Measurement by the Knudsen Effusion Method

The vapor pressure of molybdenum pentachloride can be measured using the Knudsen effusion method, which is suitable for substances with low volatility.

Apparatus:

• Knudsen effusion cell (a small, thermostated container with a small orifice)

• High-vacuum system

• Microbalance

• Temperature controller

Procedure:

• A sample of molybdenum pentachloride is placed in the Knudsen cell.

• The cell is placed in a high-vacuum system and heated to a precisely controlled temperature.

• The rate of mass loss of the sample due to effusion of the vapor through the orifice is measured using a microbalance.

• The vapor pressure (P) can then be calculated using the Hertz-Knudsen equation: P = (Δm/Δt) * (1/A) * sqrt(2πRT/M) where Δm/Δt is the rate of mass loss, A is the area of the orifice, R is the ideal gas constant, T is the absolute temperature, and M is the molar mass of the effusing gas.

• Measurements are repeated at various temperatures to determine the vapor pressure curve and the enthalpy of sublimation.

Visualizations

Experimental Workflow for Thermodynamic Property Determination

Caption: A generalized workflow for the experimental determination of the thermodynamic properties of molybdenum pentachloride.

Logical Relationship of Molybdenum Pentachloride States

Caption: Phase transitions and associated enthalpies for molybdenum pentachloride.

References

• 1. molybdenum(V) chloride [chemister.ru]
• 2. molybdenum pentachloride [webbook.nist.gov]
• 3. Preparation of Trichloride and Tetrachloride of Molybdenum - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Magnetic Properties of Molybdenum(V) Chloride Dimers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of molybdenum(V) chloride dimers (Mo₂Cl₁₀). Molybdenum(V) chloride, a compound of significant interest in synthetic chemistry and materials science, exists in the solid state as a dimer.[1] This dimeric structure gives rise to intriguing magnetic behaviors, including low-temperature ferromagnetism, which are crucial for applications in areas such as catalysis, electronics, and as precursors for novel magnetic materials. This document details the quantitative magnetic data, experimental protocols for its measurement, and the theoretical underpinnings of the observed magnetic phenomena.

Core Magnetic Properties and Data

In the solid state, molybdenum(V) chloride forms dimeric units of Mo₂Cl₁₀, where two MoCl₅ units are joined by bridging chlorides.[1] The molybdenum centers in this arrangement are in close enough proximity to exhibit magnetic exchange interactions. Recent studies have revealed that different polymorphs of MoCl₅ exhibit distinct magnetic properties, with α-MoCl₅ and ε-MoCl₅ being of particular interest due to their ferromagnetic behavior at low temperatures.[2]

Quantitative Magnetic Data

The magnetic properties of α-MoCl₅ and ε-MoCl₅ have been characterized through temperature-dependent magnetic susceptibility measurements. The key quantitative findings are summarized in the tables below.

Table 1: Magnetic Properties of α-Molybdenum(V) Chloride Dimer

Parameter	Value	Unit	Reference
Curie Temperature (Tc)	22	K	[2]
High-Temperature Effective Moment (μ_eff)	~1.7	μB/Mo	[2]
Weiss Constant (θ)	Positive (indicative of ferromagnetic interactions)	K	[2]

Table 2: Magnetic Properties of ε-Molybdenum(V) Chloride Dimer

Parameter	Value	Unit	Reference
Curie Temperature (Tc)	14	K	[2]
High-Temperature Effective Moment (μ_eff)	~1.7	μB/Mo	[2]
Weiss Constant (θ)	Positive (indicative of ferromagnetic interactions)	K	[2]

Note: The effective magnetic moment is consistent with the expected value for a d¹ system with significant spin-orbit coupling.

Experimental Protocols

The accurate determination of the magnetic properties of molybdenum(V) chloride dimers requires careful handling due to their air and moisture sensitivity. The primary technique employed for these measurements is Superconducting Quantum Interference Device (SQUID) magnetometry.

Sample Preparation for Magnetic Measurements

• Inert Atmosphere Handling: All sample manipulations must be performed in an inert atmosphere, typically within a glovebox filled with argon or nitrogen gas, to prevent hydrolysis and oxidation of the MoCl₅.

• Sample Encapsulation: A precisely weighed amount of the crystalline MoCl₅ powder is loaded into a sample holder suitable for air-sensitive materials. This is commonly a sealed quartz tube or a specialized capsule designed for SQUID magnetometers.

• Immobilization: To prevent movement of the crystallites during measurement, which can introduce noise, the sample is typically immobilized within the holder. This can be achieved by packing it tightly with quartz wool or by suspending the crystals in a minimal amount of an inert, high-purity grease or oil that solidifies at low temperatures.

SQUID Magnetometry Measurements

• Instrumentation: A SQUID magnetometer, such as a Quantum Design MPMS or similar, is used for the measurements.

• Temperature Range: Data is typically collected over a temperature range of 2 K to 300 K to observe both the paramagnetic behavior at higher temperatures and the magnetic ordering at low temperatures.

• Magnetic Field: Measurements are performed in a static DC magnetic field, typically in the range of 0.1 to 1 Tesla.

• Data Collection:

  • Zero-Field-Cooled (ZFC) and Field-Cooled (FC) Measurements: For ferromagnetic materials, both ZFC and FC protocols are employed. In the ZFC measurement, the sample is cooled from room temperature to the lowest temperature (e.g., 2 K) in the absence of a magnetic field. The measuring field is then applied, and the magnetization is recorded as the temperature is increased. For the FC measurement, the sample is cooled in the presence of the measuring magnetic field, and the magnetization is recorded upon warming or cooling. The divergence of the ZFC and FC curves below the ordering temperature is a characteristic feature of ferromagnetism.

  • Isothermal Magnetization: To further characterize the ferromagnetic state, the magnetization as a function of the applied magnetic field (M vs. H) is measured at a temperature below the Curie temperature (e.g., 2 K). The resulting hysteresis loop provides information about the coercive field and remnant magnetization.

Theoretical Framework and Visualization

The magnetic behavior of Mo₂Cl₁₀ dimers is governed by the electronic structure of the Mo(V) ions and the nature of the exchange interactions between them.

Electronic Configuration and Magnetic Moment

Molybdenum(V) has a 4d¹ electronic configuration, resulting in a single unpaired electron per Mo atom. This gives rise to a spin magnetic moment. However, for heavier elements like molybdenum, spin-orbit coupling is significant and can lead to a non-negligible orbital contribution to the total magnetic moment.[2] This is reflected in the experimentally observed effective magnetic moments.

Ferromagnetic Coupling

In the α- and ε-polymorphs of Mo₂Cl₁₀, the magnetic moments on the two Mo(V) centers within a dimer align parallel to each other at low temperatures, resulting in ferromagnetism.[2] The mechanism of this coupling is complex and can involve both direct exchange between the d-orbitals of the molybdenum atoms and superexchange mediated by the bridging chloride ligands. First-principles calculations have been employed to understand the nature of this ferromagnetic interaction and the observed magnetic anisotropy.[2]

Visualization of Concepts

The following diagrams illustrate the key structural and magnetic concepts discussed.

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]

Molybdenum Chlorides: A Comprehensive Technical Guide to Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the various oxidation states of molybdenum chlorides. Molybdenum, a transition metal, exhibits a remarkable range of oxidation states, leading to a diverse family of chloride compounds with unique structural and reactive properties.[1][2] This document details the synthesis, characterization, and key applications of molybdenum chlorides, with a focus on providing actionable data and experimental protocols for laboratory use.

Overview of Molybdenum Chloride Oxidation States

Molybdenum forms stable chlorides in oxidation states ranging from +2 to +6.[1] The stability and structure of these compounds are intricately linked to the coordination environment of the molybdenum atom and the presence of metal-metal bonding, particularly in lower oxidation states. The following sections provide a detailed exploration of each significant oxidation state.

Molybdenum(II) Chloride (MoCl₂)

Molybdenum(II) chloride is a fascinating example of cluster chemistry. It does not exist as a simple monomeric MoCl₂ unit but rather as the hexanuclear cluster Mo₆Cl₁₂.[3] This yellow crystalline solid is of significant interest in cluster chemistry and as a precursor for novel materials.[3]

Quantitative Data

Property	Value
Chemical Formula	Mo₆Cl₁₂
Molar Mass	992.76 g/mol
Appearance	Yellow crystalline solid
Density	3.17 g/cm³
Melting Point	530 °C
Oxidation State of Mo	+2

Experimental Protocol: Synthesis of Mo₆Cl₁₂

The synthesis of molybdenum(II) chloride cluster is achieved through the reduction of molybdenum(V) chloride with metallic molybdenum in a high-temperature furnace.[3]

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Molybdenum metal powder

• Quartz tube

• Tube furnace

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• A stoichiometric mixture of molybdenum(V) chloride and molybdenum metal is prepared according to the reaction: 12 MoCl₅ + 18 Mo → 5 Mo₆Cl₁₂.

• The mixture is sealed in a quartz tube under vacuum.

• The tube is placed in a tube furnace and heated to 600–650 °C. The reaction proceeds via the intermediate formation of MoCl₃ and MoCl₄.[3]

• After the reaction is complete, the furnace is cooled, and the Mo₆Cl₁₂ cluster is isolated.

• The crude product can be purified by heating in concentrated HCl to form (H₃O)₂[Mo₆Cl₁₄], which can be subsequently converted back to the desired cluster.[3]

Molybdenum(III) Chloride (MoCl₃)

Molybdenum(III) chloride is a dark red, paramagnetic solid that exists in two polymorphic forms: α-MoCl₃ and β-MoCl₃.[4] The alpha form possesses a crystal structure similar to aluminum chloride (AlCl₃).[4]

Quantitative Data

Property	Value
Chemical Formula	MoCl₃
Molar Mass	202.30 g/mol
Appearance	Dark red solid
Density	3.58 g/cm³
Melting Point	410 °C (decomposes)
Magnetic Susceptibility (χ)	+43.0·10⁻⁶ cm³/mol
Oxidation State of Mo	+3

Experimental Protocol: Synthesis of α-MoCl₃

A common and high-yield synthesis of molybdenum(III) chloride involves the reduction of molybdenum(V) chloride.[4]

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Anhydrous tin(II) chloride (SnCl₂) or Hydrogen (H₂) gas

• Reaction vessel suitable for gas-solid or solid-solid reactions

• Inert atmosphere glovebox or Schlenk line

Procedure using SnCl₂:

• In an inert atmosphere, molybdenum(V) chloride is thoroughly mixed with a stoichiometric amount of anhydrous tin(II) chloride.

• The solid mixture is gently heated to initiate the reduction. The reaction is: MoCl₅ + SnCl₂ → MoCl₃ + SnCl₄.

• The volatile tin(IV) chloride is removed by sublimation under vacuum, leaving behind the molybdenum(III) chloride product.

Procedure using H₂:

• Molybdenum(V) chloride is placed in a reaction tube.

• A stream of hydrogen gas is passed over the solid MoCl₅.[4]

• The reaction tube is heated. The temperature and pressure can be optimized, with one study suggesting 125°C at pressures of 100 psi or higher for good yields.[5] The reaction is: 2 MoCl₅ + 2 H₂ → 2 MoCl₃ + 4 HCl.

• The hydrogen chloride byproduct is removed with the gas stream.

Molybdenum(IV) Chloride (MoCl₄)

Molybdenum(IV) chloride is a black solid that exists in at least two polymorphic forms. It is often used as a precursor for the synthesis of other molybdenum compounds.

Quantitative Data

Property	Value
Chemical Formula	MoCl₄
Molar Mass	237.75 g/mol
Appearance	Black solid
Oxidation State of Mo	+4

Experimental Protocol: Synthesis of MoCl₄

Molybdenum(IV) chloride can be prepared by the reaction of molybdenum(III) chloride with molybdenum(V) chloride.[5]

Materials:

• Molybdenum(III) chloride (MoCl₃)

• Molybdenum(V) chloride (MoCl₅)

• Sealed glass tube

• Furnace

Procedure:

• Stoichiometric amounts of finely ground molybdenum(III) chloride and molybdenum(V) chloride are mixed in an inert atmosphere.

• The mixture is sealed in a glass tube under vacuum.

• The sealed tube is heated in a furnace to 250 °C to drive the reaction: MoCl₃ + MoCl₅ → 2 MoCl₄.[5]

• After cooling, the tube is opened in an inert atmosphere to recover the molybdenum(IV) chloride product.

Molybdenum(V) Chloride (MoCl₅)

Molybdenum(V) chloride is a dark green, volatile solid and is one of the most common starting materials in molybdenum chemistry.[6] In the solid state, it exists as a dimer, Mo₂Cl₁₀, with two bridging chloride atoms.[6] It is a potent Lewis acid and finds applications in organic synthesis as a catalyst.

Quantitative Data

Property	Value
Chemical Formula	MoCl₅ (monomer), Mo₂Cl₁₀ (dimer)
Molar Mass	273.21 g/mol (for MoCl₅)
Appearance	Dark green solid
Density	2.928 g/cm³
Melting Point	194 °C
Boiling Point	268 °C
Crystal Structure	Monoclinic
Coordination Geometry	Edge-shared bioctahedron (dimer)
Mo-Cl Bond Distances (dimer)	2.26 - 2.54 Å
Oxidation State of Mo	+5

Experimental Protocol: Synthesis of MoCl₅

Molybdenum(V) chloride is typically prepared by the direct chlorination of molybdenum metal.[6][7]

Materials:

• Molybdenum metal powder

• Chlorine (Cl₂) gas

• Quartz reaction tube

• Tube furnace

Procedure:

• Molybdenum metal powder is placed in a quartz boat inside a quartz reaction tube.

• The tube is placed in a tube furnace and purged with an inert gas.

• A controlled stream of chlorine gas is passed through the tube.

• The furnace is heated to an elevated temperature (e.g., 500 °C) to initiate the reaction: 2 Mo + 5 Cl₂ → 2 MoCl₅.[8]

• The volatile molybdenum(V) chloride sublimes and is collected in a cooler part of the reaction apparatus.

• All operations should be conducted in a well-ventilated fume hood due to the hazardous nature of chlorine gas and the moisture sensitivity of the product.

Molybdenum(VI) Chloride (MoCl₆)

Molybdenum(VI) chloride is a black, diamagnetic solid that is unstable at room temperature.[9] It readily decomposes to molybdenum(V) chloride and chlorine gas.[9]

Quantitative Data

Property	Value
Chemical Formula	MoCl₆
Molar Mass	308.66 g/mol
Appearance	Black solid
Oxidation State of Mo	+6

Experimental Protocol: Synthesis of MoCl₆

The synthesis of the elusive molybdenum(VI) chloride is achieved by the reaction of molybdenum hexafluoride with boron trichloride.[9]

Materials:

• Molybdenum hexafluoride (MoF₆)

• Boron trichloride (BCl₃)

• Low-temperature reaction vessel

Procedure:

• The reaction is carried out at low temperatures due to the instability of the product.

• Molybdenum hexafluoride is reacted with an excess of boron trichloride according to the equation: MoF₆ + 3 BCl₃ → MoCl₆ + 3 BF₂Cl.[9]

• The product, molybdenum(VI) chloride, must be handled and stored at low temperatures to prevent decomposition.

Visualizing Molybdenum Chloride Chemistry

Interconversion of Molybdenum Chlorides

The different oxidation states of molybdenum chlorides are accessible through various redox reactions. The following diagram illustrates the key transformations.

Caption: Interconversion pathways of molybdenum chlorides.

Structure of Molybdenum(V) Chloride Dimer

The dimeric structure of Mo₂Cl₁₀ is a key feature of molybdenum(V) chloride in the solid state.

Caption: Dimeric structure of Mo₂Cl₁₀.

Applications in Research and Development

Molybdenum chlorides are versatile reagents and precursors in both inorganic and organic chemistry.

• Catalysis: Molybdenum(V) chloride is a Lewis acid catalyst used in various organic transformations, including Friedel-Crafts reactions, polymerizations, and olefin metathesis.[10]

• Materials Science: They serve as precursors for the synthesis of molybdenum-containing materials, such as thin films via chemical vapor deposition (CVD), and for the production of nanocomposites.

• Inorganic Synthesis: The different molybdenum chlorides are fundamental starting materials for the synthesis of a wide array of molybdenum coordination complexes and organometallic compounds.[6]

This guide provides a foundational understanding of the rich chemistry of molybdenum chlorides. The detailed protocols and data are intended to facilitate further research and application of these versatile compounds.

References

• 1. imoa.info [imoa.info]
• 2. WebElements Periodic Table » Molybdenum » molybdenum dichloride [winter.group.shef.ac.uk]
• 3. Molybdenum(II) chloride - Wikipedia [en.wikipedia.org]
• 4. Molybdenum(III) chloride - Wikipedia [en.wikipedia.org]
• 5. Preparation of Trichloride and Tetrachloride of Molybdenum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 7. Molybdenum(V)_chloride [chemeurope.com]
• 8. MOLYBDENUM(V) CHLORIDE CAS#: 10241-05-1 [m.chemicalbook.com]
• 9. Molybdenum(VI) chloride - Wikipedia [en.wikipedia.org]
• 10. proficientmarketinsights.com [proficientmarketinsights.com]

An In-depth Technical Guide to the Preparation of Molybdenum(II) Chloride Clusters

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic methodologies for preparing molybdenum(II) chloride clusters. It is designed to equip researchers, scientists, and professionals in drug development with detailed experimental protocols, comparative data, and a clear understanding of the key synthetic pathways for these compounds, which are of significant interest for their unique structural and electronic properties.

Introduction to Molybdenum(II) Chloride Clusters

Molybdenum(II) chloride is not a simple monomeric species but rather exists as stable polynuclear clusters. The most common and extensively studied of these is the hexanuclear cluster, Mo₆Cl₁₂. This compound and its derivatives are built around an octahedral core of six molybdenum atoms. The stability of this {Mo₆} core is a defining feature, allowing for a rich derivative chemistry. Beyond the hexanuclear species, other cluster types, such as tetranuclear molybdenum(II) chloride clusters, have also been synthesized and characterized, exhibiting distinct structural and reactive properties. The preparation of these clusters typically involves the reduction of higher oxidation state molybdenum chlorides.

Synthetic Methodologies and Data Presentation

The synthesis of molybdenum(II) chloride clusters can be broadly categorized into high-temperature solid-state reactions and solution-phase methods. The choice of method depends on the desired cluster type and available precursors. This section summarizes the key synthetic routes and presents quantitative data in a structured format for easy comparison.

Synthesis of Hexanuclear Molybdenum Clusters

The parent hexanuclear cluster, Mo₆Cl₁₂, is most famously prepared by the high-temperature reduction of molybdenum(V) chloride (MoCl₅) with metallic molybdenum.[1] This reaction proceeds through intermediate molybdenum chlorides, MoCl₄ and MoCl₃.[1] A versatile derivative, chloromolybdic acid, (H₃O)₂[Mo₆Cl₁₄]·6H₂O, can be synthesized by the reduction of MoCl₅ with bismuth, followed by treatment with hydrochloric acid.

Table 1: Comparison of Synthetic Methods for Hexanuclear Molybdenum(II) Chloride Clusters

Product	Precursors	Reducing Agent	Reaction Temperature (°C)	Reaction Time	Yield (%)	Reference
Mo₆Cl₁₂	MoCl₅, Mo	Mo	600–650	Not Specified	High	[1]
(H₃O)₂[Mo₆Cl₁₄]·6H₂O	MoCl₅	Bi	350	2.5 days	80	[2]

Synthesis of Tetranuclear Molybdenum Clusters

Tetranuclear molybdenum(II) chloride clusters, such as those with the general formula Mo₄Cl₈L₄ (where L is a neutral donor ligand), are also of significant interest. A common precursor for these clusters is molybdenum(II) acetate, Mo₂(O₂CCH₃)₄.

Table 2: Synthesis of Tetranuclear Molybdenum(II) Chloride Clusters

Product	Precursors	Reaction Conditions	Yield (%)	Reference
Mo₄Cl₈(PEt₃)₄	Mo₂(O₂CCH₃)₄, AlCl₃, PEt₃	Low temperature, then room temperature	>80	[3]

Experimental Protocols

This section provides detailed, step-by-step procedures for the synthesis of key molybdenum(II) chloride clusters.

Protocol 1: Synthesis of Chloromolybdic Acid, (H₃O)₂[Mo₆Cl₁₄]·6H₂O

This protocol is adapted from a high-yield synthesis involving the reduction of molybdenum(V) chloride with bismuth.[2]

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Bismuth (Bi) powder

• Concentrated hydrochloric acid (HCl)

• Deionized water

Equipment:

• Quartz ampule

• Tube furnace

• Schlenk line or glovebox for inert atmosphere handling

• Standard laboratory glassware

Procedure:

• In an inert atmosphere, place 5.00 g (18.3 mmol) of MoCl₅ and 3.825 g (18.3 mmol) of bismuth powder into a quartz ampule.

• Evacuate the ampule and seal it under vacuum.

• Place the sealed ampule in a tube furnace.

• Slowly raise the temperature to 230 °C over 2 hours.

• Further increase the temperature to 350 °C over an additional 2 hours.

• Maintain the temperature at 350 °C for 2.5 days.

• Allow the ampule to cool to room temperature.

• In an inert atmosphere, open the ampule. The product is a homogeneous crystalline olive green/brown solid.

• Take a 2.0 g portion of the solid product and treat it with concentrated hydrochloric acid.

• Recrystallize the product from the acidic solution to yield orange-yellow crystals of (H₃O)₂[Mo₆(μ₃-Cl)₈Cl₆]·6H₂O.

• The expected yield is approximately 1.456 g (80% based on the initial MoCl₅).

Protocol 2: High-Temperature Synthesis of Hexamolybdenum Dodecachloride, Mo₆Cl₁₂

This is the traditional solid-state synthesis of the parent cluster.[1]

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Molybdenum (Mo) powder

Equipment:

• Tube furnace

• Sealed reaction tube (e.g., quartz)

Procedure:

• Mix MoCl₅ and Mo metal in a stoichiometric ratio (12:18 molar ratio, which simplifies to 2:3). An excess of Mo metal is often used to ensure complete reduction.

• Place the mixture in a reaction tube.

• Heat the tube in a furnace to 600–650 °C.

• The reaction proceeds via the formation of intermediate chlorides MoCl₄ and MoCl₃.

• After the reaction is complete, the product Mo₆Cl₁₂ is isolated.

Protocol 3: Synthesis of Tetranuclear Cluster Mo₄Cl₈(PEt₃)₄

This protocol describes a low-temperature synthesis from a dimolybdenum precursor.[3]

Materials:

• Molybdenum(II) acetate (Mo₂(O₂CCH₃)₄)

• Aluminum chloride (AlCl₃)

• Triethylphosphine (PEt₃)

Procedure:

• The synthesis begins with the low-temperature reaction of Mo₂(O₂CCH₃)₄ with AlCl₃ to produce a reactive form of molybdenum(II) chloride (β-MoCl₂).

• This intermediate is then reacted with triethylphosphine at room temperature.

• The product, Mo₄Cl₈(PEt₃)₄, is isolated from the reaction mixture. This method is reported to produce yields greater than 80%.[3]

Purification and Characterization

Purification

• Recrystallization: As described in Protocol 1, recrystallization from concentrated hydrochloric acid is a common method for purifying hexanuclear cluster anions.[2]

• Solvent-Mediated Purification: For salts of the [Mo₆Cl₁₄]²⁻ anion, such as the cesium salt, washing with specific alcohols can be an effective method for removing water of hydration and improving crystallinity.

Characterization Data

Table 3: Spectroscopic Data for Molybdenum(II) Chloride Clusters

Cluster	Technique	Key Features	Reference
[Mo₆Cl₁₄]²⁻	UV-Vis (in DMSO)	λmax at 330 nm	[2]
[Mo₆Cl₁₄]²⁻	FT-IR	Broad ν(O-H) band at 3200–3600 cm⁻¹ (for hydrated form)	[2]
Mo₄Cl₈(PEt₃)₄	X-ray Crystallography	Planar rectangular cluster of molybdenum atoms	[3]

Synthetic Pathways and Workflows

The synthesis of molybdenum(II) chloride clusters often involves a series of well-defined steps, from starting materials to the final product. These can be visualized to provide a clear overview of the experimental workflow.

Workflow for the Synthesis of (H₃O)₂[Mo₆Cl₁₄]·6H₂O

The following diagram illustrates the key stages in the preparation of chloromolybdic acid via the bismuth reduction method.

References

• 1. researchgate.net [researchgate.net]
• 2. Preparation of Trichloride and Tetrachloride of Molybdenum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DSpace [dr.lib.iastate.edu]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Structural Analysis of the MoCl₅ Monoclinic Crystal System

Molybdenum(V) chloride (MoCl₅), a highly reactive, dark, volatile solid, is a compound of significant interest in both academic research and industrial applications.[1] As a potent Lewis acid, it serves as a crucial catalyst in various organic synthesis reactions, including chlorinations and oxidative coupling.[1] Furthermore, emerging research has highlighted its potential in the medical field, with studies indicating anti-tumor, anti-inflammatory, and immunomodulatory properties, making it a candidate for the development of novel therapeutic agents.[2]

A thorough understanding of the three-dimensional atomic arrangement of MoCl₅ is fundamental to harnessing its chemical reactivity and biological activity. This guide provides a detailed technical overview of the structural analysis of the monoclinic crystal system of MoCl₅, focusing on its crystallographic data, the experimental protocols for its determination, and the implications of its structure.

Crystallographic Data and Structural Features

The crystal structure of Molybdenum(V) chloride in its most common monoclinic form reveals that it exists not as a simple monomer but as a dimer with the formula Mo₂Cl₁₀.[1][3] In this arrangement, two molybdenum atoms are bridged by two chlorine atoms, with each molybdenum atom also bonded to four terminal chlorine atoms. This coordination results in a structure composed of two edge-sharing octahedra, with the molybdenum atoms at their centers.[1][3][4]

The crystal system is monoclinic, belonging to the space group C2/m.[3][4] This specific arrangement dictates the symmetry and the repeating pattern of the Mo₂Cl₁₀ dimers within the crystal lattice. The quantitative crystallographic data, derived from X-ray diffraction studies, are summarized below.

Table 1: Crystallographic Data for Monoclinic MoCl₅

Parameter	Value	Reference
Crystal System	Monoclinic	[3][4]
Space Group	C2/m (No. 12)	[3][4]
Lattice Parameters
a	17.31 Å	[3]
b	17.81 Å	[3]
c	6.079 Å	[3]
β (beta angle)	95.7°	[3]
Unit Cell Volume	1940.34 ų	[4]
Formula Units (Z)	12 (MoCl₅ units)	[3]
Bond Lengths
Mo-Cl (bridging)	2.53 Å - 2.54 Å	[3][4]
Mo-Cl (terminal)	2.24 Å - 2.26 Å	[3][4]

Note: Minor variations in lattice parameters exist across different reports (e.g., Materials Project reports a=17.62 Å, b=17.89 Å, c=6.19 Å, β=96.00°).[4] Such differences can arise from variations in experimental conditions.

The significant difference in length between the bridging and terminal Mo-Cl bonds is a key feature of the structure. The terminal bonds are shorter and stronger, while the bridging bonds are elongated due to the chlorine atoms being bonded to two molybdenum centers simultaneously.

Caption: Logical diagram of the Mo₂Cl₁₀ dimer structure.

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of the atomic structure of MoCl₅ is primarily achieved through single-crystal X-ray diffraction.[3][5][6] This powerful analytical technique allows for the precise measurement of the electron density within a crystal, revealing the positions of atoms and the nature of their chemical bonds.[6] The experimental workflow involves several critical stages, from sample preparation to data analysis.

Methodology

• Sample Preparation and Crystal Growth:

  • Handling: Molybdenum(V) chloride is an extremely hygroscopic, bluish-black powder that reacts aggressively with moisture.[1][3] All handling must be performed in an inert atmosphere, such as within an argon-filled glovebox.

  • Crystallization: To obtain single crystals suitable for diffraction, the MoCl₅ powder is sealed in 0.3 mm quartz capillaries.[3] The capillaries are then heated to approximately 230 °C to vaporize the material, followed by a period of slow cooling over several hours to room temperature. This sublimation and recrystallization process yields single crystals suitable for analysis.[3]

• Data Collection:

  • Crystal Mounting: A suitable single crystal (typically >0.1 mm in all dimensions) is carefully selected and mounted on a goniometer head at the center of an X-ray diffractometer.[6]

  • X-ray Diffraction: The crystal is irradiated with an intense, monochromatic beam of X-rays. As the crystal is rotated, the regularly spaced atomic planes within its lattice diffract the X-rays at specific angles, according to Bragg's Law.[5]

  • Detection: A detector, such as a CCD or pixel detector, is used to record the positions and intensities of the thousands of diffracted X-ray reflections.[6] This produces a unique diffraction pattern that is characteristic of the crystal's internal structure.

• Structure Solution and Refinement:

  • Data Processing: The collected reflection data (angles and intensities) are computationally processed to correct for experimental factors.

  • Structure Solution: The processed data is used to calculate a three-dimensional electron density map of the unit cell. The positions of high electron density correspond to the locations of the atoms.

  • Refinement: An initial model of the structure is refined against the experimental data using least-squares methods. This iterative process adjusts atomic positions and thermal parameters to achieve the best possible fit between the calculated and observed diffraction patterns. The quality of the final structure is often expressed by a reliability factor (R-factor), with lower values indicating a better fit.[3]

Caption: Experimental workflow for single-crystal X-ray diffraction.

Relevance for Research and Drug Development

The precise structural characterization of MoCl₅ is not merely an academic exercise. For researchers in materials science and catalysis, the dimeric structure and the nature of the Mo-Cl bonds are critical for understanding its reactivity. The coordinatively unsaturated nature of the molybdenum centers upon dissociation of the dimer is key to its function as a Lewis acid catalyst in organic synthesis.[1]

For drug development professionals, the defined three-dimensional structure provides a foundation for rational drug design. The reported anti-tumor and anti-inflammatory properties of MoCl₅ suggest that molybdenum-containing compounds could interact with specific biological targets.[2] Knowledge of the compound's exact geometry, bond angles, and potential for ligand exchange is essential for designing derivatives with enhanced efficacy, improved selectivity, and reduced toxicity. The structural data serves as the starting point for computational modeling and docking studies to predict how these molecules might interact with proteins or nucleic acids.

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. Molybdenum(V) Chloride MoCl5 powder | Xinglu [xingluchemical.com]
• 3. journals.iucr.org [journals.iucr.org]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. Determining crystal structures | Research Starters | EBSCO Research [ebsco.com]
• 6. X-ray crystallography - Wikipedia [en.wikipedia.org]

The Lewis Acid Character of Molybdenum Pentachloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Molybdenum pentachloride (MoCl₅) is a highly reactive and versatile inorganic compound, renowned for its strong Lewis acidic character. This property makes it a valuable reagent and catalyst in a wide range of chemical transformations, particularly in organic synthesis and materials science. This technical guide provides an in-depth analysis of the Lewis acidity of MoCl₅, including its structural features, reactivity, and applications as a catalyst. Detailed experimental protocols for representative reactions and methodologies for quantifying Lewis acidity are also presented.

Introduction to the Lewis Acidity of Molybdenum Pentachloride

Molybdenum pentachloride is a dark, volatile solid that is sensitive to moisture.[1] In the solid state, it exists as a dimer, Mo₂Cl₁₀, with two bridging chloride ligands.[1] In the gas phase and in non-coordinating solvents, it tends to dissociate into the monomeric, paramagnetic MoCl₅ molecule.[1] The molybdenum atom in MoCl₅ is in a +5 oxidation state, leaving it with a d¹ electron configuration. This electron deficiency, coupled with the high electronegativity of the chlorine atoms, results in a significant electron-accepting ability, making MoCl₅ a potent Lewis acid.[1][2]

Its Lewis acidity is the driving force behind its utility in catalysis, where it can activate a variety of functional groups. MoCl₅ is known to catalyze a range of reactions, including Friedel-Crafts alkylations and acylations, polymerizations, chlorinations, and oxidative coupling reactions.[2][3][4]

Quantitative Assessment of Lewis Acidity

Quantifying the Lewis acidity of a compound is crucial for understanding its reactivity and selecting the appropriate catalyst for a specific application. Several experimental and computational methods are employed for this purpose. While specific experimental data for MoCl₅ is scarce in the readily available literature, this section outlines the primary techniques used for such determinations.

Data Presentation: Methods for Quantifying Lewis Acidity

Method	Description	Probe Molecule	Spectroscopic Technique	Information Yielded
Gutmann-Beckett Method	Measures the chemical shift change of a probe molecule upon interaction with a Lewis acid.[5][6]	Triethylphosphine oxide (Et₃PO)	³¹P NMR	Acceptor Number (AN): A higher AN value indicates stronger Lewis acidity.[5]
Fluoride Ion Affinity (FIA)	Computationally calculates the enthalpy change for the gas-phase reaction of a Lewis acid with a fluoride ion.[7][8]	F⁻	Quantum Chemical Calculations	FIA Value (kJ/mol): A more negative (or larger positive for the reverse reaction) value signifies stronger Lewis acidity.[8]
Calorimetry	Directly measures the enthalpy of adduct formation between a Lewis acid and a Lewis base in solution.[5]	Pyridine or other Lewis bases	Isothermal Titration Calorimetry (ITC)	Enthalpy of Adduct Formation (ΔH): A more exothermic (more negative) ΔH indicates a stronger Lewis acid-base interaction.[9]
Spectroscopic Titration	Monitors changes in the vibrational or electronic spectrum of a probe molecule upon titration with a Lewis acid.	Pyridine, acetonitrile, etc.	IR, UV-Vis, or NMR	Stoichiometry and equilibrium constants of adduct formation.

Reactivity and Catalytic Applications

The strong Lewis acidic nature of MoCl₅ governs its reactivity, enabling it to catalyze a variety of important organic transformations.

Friedel-Crafts Reactions

MoCl₅ is an effective catalyst for Friedel-Crafts alkylation and acylation reactions, which are fundamental methods for forming carbon-carbon bonds with aromatic compounds.[3][10] The Lewis acid activates the electrophile (an alkyl halide or acyl halide) by coordinating to a halogen atom, thereby increasing its electrophilicity and facilitating the attack by the aromatic ring.

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. MoCl5/NbCl5/TaCl5/WCl6 - Vanmo Tech [vanmotech.com]
• 3. scribd.com [scribd.com]
• 4. Molybdenum(V) chloride 95 10241-05-1 [sigmaaldrich.com]
• 5. Donor number - Wikipedia [en.wikipedia.org]
• 6. Gutmann acceptor and donor numbers [stenutz.eu]
• 7. An Extensive Set of Accurate Fluoride Ion Affinities for p‐Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorid Ion Affinity (FIA) — Lehrstuhl für Molekül- und Koordinationschemie [molchem.uni-freiburg.de]
• 9. Solved Map Calculate the enthalpy of adduct formation, Drago | Chegg.com [chegg.com]
• 10. Friedel-Crafts Acylation [organic-chemistry.org]

Reactivity of Molybdenum Chloride with Organic Ligands: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reactivity of various molybdenum chlorides with a range of common organic ligands, including N-heterocyclic carbenes (NHCs), phosphines, amines, and cyclopentadienyl derivatives. The information presented herein is intended to serve as a valuable resource for researchers in organometallic chemistry, catalysis, and drug development, offering insights into the synthesis of novel molybdenum complexes. This document details experimental protocols for key reactions, summarizes quantitative data in structured tables, and provides visualizations of reaction pathways and experimental workflows.

Reactivity with N-Heterocyclic Carbenes (NHCs)

N-heterocyclic carbenes have emerged as a significant class of ligands in organometallic chemistry due to their strong σ-donating properties and their ability to form stable complexes with a wide range of transition metals. The reactions of molybdenum chlorides with NHCs provide access to a variety of molybdenum-NHC complexes with applications in catalysis.

Synthesis of Molybdenum(IV)-NHC Complexes

Molybdenum(IV)-NHC complexes can be synthesized from molybdenum(IV) precursors. A common starting material is tetrachlorobis(diethylsulfide)molybdenum(IV), [MoCl4(SEt2)2].

Experimental Protocol: Synthesis of [MoCl4(IMes)2]

• Materials: [MoCl4(SEt2)2], 1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene (IMes), Toluene.

• Procedure: In a glovebox, a solution of IMes (2.0 equivalents) in toluene is added dropwise to a stirred suspension of [MoCl4(SEt2)2] (1.0 equivalent) in toluene at room temperature. The reaction mixture is stirred for 12 hours. The resulting precipitate is collected by filtration, washed with toluene and pentane, and dried under vacuum to yield the desired bis-NHC complex, [MoCl4(IMes)2].

Product	Yield (%)	Mo-C Bond Length (Å)	Reference
[MoCl4(IMes)2]	High	~2.22	[1]
[MoCl4(IDipp)2]	High	Not Reported
[MoCl4(IiPr2Me2)2]	High	Not Reported

Table 1: Quantitative data for the synthesis of Molybdenum(IV)-NHC complexes.

Synthesis of [MoCl4(IMes)2]

Reactivity with Amine Ligands

The reactions of molybdenum chlorides, particularly molybdenum(V) chloride (MoCl5), with amine ligands are diverse and can lead to a range of products through processes such as simple coordination, dehydrogenative oxidation, C-H bond activation, and the formation of imido complexes.

Formation of Molybdenum(VI) Imido Complexes

Primary amines react with MoCl5 to form dimeric molybdenum(VI) imido complexes, [MoCl4(NR)]2. This reaction involves the oxidation of the molybdenum center and the deprotonation of the amine.

Experimental Protocol: Synthesis of [MoCl4(NCy)]2

• Materials: Molybdenum(V) chloride (MoCl5), Cyclohexylamine (CyNH2), Dichloromethane (CH2Cl2).

• Procedure: A solution of cyclohexylamine (2.0 equivalents) in dry dichloromethane is added dropwise to a stirred solution of MoCl5 (1.0 equivalent) in dry dichloromethane at 0 °C under an inert atmosphere. The reaction mixture is allowed to warm to room temperature and stirred for 4 hours. The solvent is removed under reduced pressure, and the residue is washed with pentane to remove organic byproducts. The solid product, [MoCl4(NCy)]2, is then collected and dried.[2]

Product	Amine Ligand	Yield (%)	Mo=N Bond Length (Å)	Reference
[MoCl4(NCy)]2	Cyclohexylamine	~40	Not Reported	[2]
[MoCl4(N-tBu)]2	tert-Butylamine	~40	Not Reported	[2]
[Mo(η-C5Me5)Cl2(NAr)]	2-Iodoaniline	76	1.735(3)	[3]

Table 2: Quantitative data for the synthesis of Molybdenum Imido complexes.

Formation of Molybdenum(VI) Imido Complexes

Dehydrogenative Oxidation and C-H Activation

With secondary and tertiary amines, MoCl5 can promote dehydrogenative oxidation and C-H activation, leading to the formation of iminium salts and reduced molybdenum species. For instance, the reaction of MoCl5 with pyrrolidine results in the formation of pyrroline.[2]

Reactivity with Cyclopentadienyl (Cp) Ligands

Cyclopentadienyl and its substituted derivatives are ubiquitous ligands in organometallic chemistry. Molybdenum chloride complexes featuring Cp ligands are important precursors for a wide range of organometallic transformations.

Synthesis of Pentamethylcyclopentadienyl (Cp*) Molybdenum Imido Complexes

The reaction of [Mo(η-C5Me5)Cl4] with primary anilines can yield either amine adducts or imido complexes, depending on the reaction conditions and the stoichiometry of the reactants.

Experimental Protocol: Synthesis of [Mo(η-C5Me5)Cl2(N-2-IC6H4)]

• Materials: [Mo(η-C5Me5)Cl4], 2-Iodoaniline, Toluene.

• Procedure: A mixture of [Mo(η-C5Me5)Cl4] (1.00 g, 2.68 mmol) and 2-iodoaniline (1.76 g, 8.04 mmol) in toluene (20 mL) is refluxed for 12 hours under an inert atmosphere.[3] After cooling, the solvent is removed in vacuo. The residue is extracted with acetonitrile (40 mL), and the solution is allowed to stand at 0 °C for 24 hours to afford dark crystals of the product.[3] The crystals are collected by filtration and dried under vacuum.[3]

Product	Yield (%)	Mo-N Bond Length (Å)	Mo-Cl Bond Lengths (Å)	Reference
[Mo(η-C5Me5)Cl2(N-2-IC6H4)]	76	1.735(3)	2.3702(10), 2.3693(11)	[3]
[Mo(η-C5Me5)Cl2(N-3-IC6H4)]	68	Not Reported	Not Reported	[3]
[Mo(η-C5Me5)Cl2(N-4-IC6H4)]	60	Not Reported	Not Reported	[3]

Table 3: Quantitative data for the synthesis of Cp Molybdenum Imido complexes.*

Substitution Reactions of Carbonyl-Containing CpMoCl Complexes

The substitution of carbonyl ligands in complexes like [CpMo(CO)3Cl] by other ligands, such as phosphines, typically proceeds through a dissociative S_N1 mechanism. This involves the initial slow loss of a CO ligand to generate a coordinatively unsaturated intermediate, which is then rapidly trapped by the incoming nucleophile.

SN1 Substitution Mechanism

Reactivity with Phosphine Ligands

Phosphine ligands are versatile ligands in organometallic chemistry, and their electronic and steric properties can be readily tuned. The reaction of molybdenum chlorides with phosphines provides access to a wide array of molybdenum-phosphine complexes.

Synthesis of Molybdenum(III)-Phosphine Complexes

A common and versatile precursor for the synthesis of molybdenum(III)-phosphine complexes is trichlorotris(tetrahydrofuran)molybdenum(III), [MoCl3(THF)3]. This complex readily undergoes ligand exchange reactions with various tertiary phosphines.

Experimental Protocol: Synthesis of [MoCl3(PMe2Ph)3]

• Materials: [MoCl3(THF)3], Dimethylphenylphosphine (PMe2Ph), Tetrahydrofuran (THF).

• Procedure: To a solution of [MoCl3(THF)3] (1.0 equivalent) in THF is added a solution of PMe2Ph (3.0 equivalents) in THF. The reaction mixture is stirred at room temperature for 24 hours. The solvent is then removed under reduced pressure, and the resulting solid is washed with diethyl ether and dried under vacuum to yield [MoCl3(PMe2Ph)3]. The degree of THF substitution depends on the steric bulk of the phosphine ligand.[4]

Molybdenum Precursor	Phosphine Ligand	Product	Reference
[MoCl3(THF)3]	PMe3, PEt3	[MoCl3(PR3)3]	[4]
[MoCl3(THF)3]	PMe2Ph	[MoCl3(PMe2Ph)3]	[4]
[MoCl3(THF)3]	PPh3	[MoCl3(THF)(PPh3)2]	[4]

Table 4: Products from the reaction of [MoCl3(THF)3] with various phosphine ligands.

Synthesis of Molybdenum(IV)-Phosphine Complexes

Molybdenum(IV)-phosphine complexes can be prepared from MoCl4 precursors. For example, MoCl4(dme) (dme = 1,2-dimethoxyethane) can be used as a starting material.

Experimental Protocol: Synthesis of [MoCl4(PEt3)2]

• Materials: MoCl4(dme), Triethylphosphine (PEt3), Toluene.

• Procedure: A suspension of MoCl4(dme) (1.0 equivalent) in toluene is treated with triethylphosphine (2.0 equivalents) at room temperature.[5] The reaction mixture is stirred overnight. The resulting solid is collected by filtration, washed with toluene, and dried under vacuum to afford [MoCl4(PEt3)2].[5]

Synthesis of [MoCl4(PEt3)2]

Conclusion

This technical guide has provided a detailed overview of the reactivity of molybdenum chlorides with a variety of important organic ligands. The experimental protocols and quantitative data presented offer a practical resource for the synthesis of a range of molybdenum complexes. The included diagrams of reaction pathways and experimental workflows aim to provide a clearer understanding of the underlying chemical transformations. It is anticipated that this guide will be a valuable tool for researchers working in the fields of organometallic synthesis, catalysis, and the development of new therapeutic agents.

References

• 1. Synthesis and electrochemical properties of molybdenum nitrido complexes supported by redox-active NHC and MIC ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arpi.unipi.it [arpi.unipi.it]
• 3. mdpi.com [mdpi.com]
• 4. Preparation of trichlorotris(tetrahydrofuran)molybdenum(III) and its use in the preparation of complexes of molybdenum-(III) and -(0) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. pubs.rsc.org [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: Molybdenum(V) Chloride as a Catalyst in Friedel-Crafts Alkylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Friedel-Crafts alkylation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, crucial for the modification of aromatic compounds. While traditional Lewis acids like aluminum chloride (AlCl₃) are effective, they often suffer from drawbacks such as high catalyst loading, moisture sensitivity, and harsh reaction conditions. Molybdenum(V) chloride (MoCl₅) has emerged as a potent alternative catalyst, demonstrating high efficiency in promoting Friedel-Crafts-type alkylation reactions under mild conditions.[1] Its strong Lewis acidity, coupled with its unique reactivity, allows for the hydroarylation of alkenes and other alkylation processes with good yields and selectivities.[1][2][3] This document provides detailed application notes and experimental protocols for utilizing MoCl₅ as a catalyst in Friedel-Crafts alkylation.

Advantages of Molybdenum(V) Chloride

Molybdenum pentachloride offers several advantages as a catalyst in organic synthesis:

• High Lewis Acidity: MoCl₅ is a strong Lewis acid, effectively activating alkylating agents for electrophilic aromatic substitution.[4]

• Mild Reaction Conditions: Many MoCl₅-catalyzed alkylations can be performed at room temperature, which is advantageous for sensitive substrates.[1]

• Good Yields and Selectivity: The use of MoCl₅ often leads to good to excellent yields of the desired alkylated aromatic products, with notable para-selectivity in many cases.[1]

• Versatility: It can be employed in the alkylation of various aromatic compounds with a range of alkenes.[1]

Applications in Organic Synthesis and Drug Development

The development of efficient and selective alkylation methods is paramount in medicinal chemistry and drug development for the synthesis of complex molecular scaffolds. The MoCl₅-catalyzed Friedel-Crafts alkylation provides a valuable tool for:

• Lead Optimization: Introducing alkyl groups to aromatic rings can significantly impact the pharmacokinetic and pharmacodynamic properties of drug candidates.

• Synthesis of Key Intermediates: This methodology can be applied to the synthesis of key building blocks for more complex target molecules.

• Development of Novel Compounds: The unique reactivity of MoCl₅ may offer access to novel chemical entities that are difficult to synthesize using traditional methods.

Data Presentation

The following tables summarize the quantitative data for the MoCl₅-catalyzed Friedel-Crafts alkylation of various arenes with different alkenes, as reported in the literature.[1]

Table 1: MoCl₅-Catalyzed Hydroarylation of Terminal Alkenes with Anisole [1]

Entry	Alkene	Catalyst Loading (mol%)	Time (h)	Temperature (°C)	Product	Yield (%)	para/ortho Ratio
1	Styrene	10	1	25	1-(4-methoxyphenyl)-1-phenylethane	98	>99:1
2	4-Methylstyrene	10	1	25	1-(4-methoxyphenyl)-1-(p-tolyl)ethane	95	>99:1
3	4-Chlorostyrene	10	1	25	1-(4-chlorophenyl)-1-(4-methoxyphenyl)ethane	92	>99:1
4	1-Octene	10	24	25	2-(4-methoxyphenyl)octane	85	90:10
5	Allylbenzene	10	24	25	1-(4-methoxyphenyl)-1-phenylpropane	78	88:12

Table 2: MoCl₅-Catalyzed Hydroarylation of Internal Alkenes with Anisole [1]

Entry	Alkene	Catalyst Loading (mol%)	Time (h)	Temperature (°C)	Product	Yield (%)	para/ortho Ratio
1	trans-Stilbene	10	24	25	1-(4-methoxyphenyl)-1,2-diphenylethane	75	>99:1
2	Cyclohexene	10	24	25	(4-methoxyphenyl)cyclohexane	88	>99:1
3	1-Methylcyclohexene	10	24	25	1-methyl-1-(4-methoxyphenyl)cyclohexane	91	>99:1

Experimental Protocols

General Procedure for MoCl₅-Catalyzed Friedel-Crafts Alkylation of Arenes with Alkenes

This protocol is a general guideline based on reported procedures.[1] Researchers should optimize conditions for their specific substrates.

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane)

• Arene (e.g., anisole, benzene, toluene)

• Alkene

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware (round-bottom flask, magnetic stirrer, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Reaction Setup: To a dry, oven-dried round-bottom flask equipped with a magnetic stir bar, add the arene (1.0 mmol) and the anhydrous solvent (5 mL) under an inert atmosphere of nitrogen or argon.

• Catalyst Addition: Add molybdenum(V) chloride (0.1 mmol, 10 mol%) to the stirred solution. MoCl₅ is moisture-sensitive and should be handled under an inert atmosphere.

• Alkene Addition: Add the alkene (1.2 mmol) to the reaction mixture dropwise at room temperature (25 °C).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure alkylated aromatic product.

Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow for the molybdenum(V) chloride-catalyzed Friedel-Crafts alkylation.

Caption: General experimental workflow for MoCl₅-catalyzed Friedel-Crafts alkylation.

Proposed Catalytic Cycle

The following diagram illustrates a plausible logical relationship for the MoCl₅-catalyzed Friedel-Crafts alkylation.

Caption: Plausible catalytic cycle for MoCl₅-catalyzed Friedel-Crafts alkylation.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. Exploration of Molybdenum(V) Chloride as a Lewis Acid Catalyst in Various C-C Bond Formation Reactions | Bentham Science [eurekaselect.com]
• 4. Oxidative transformation of aryls using molybdenum pentachloride. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Molybdenum Chloride-Catalyzed Polymerization of Phenylacetylene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The polymerization of phenylacetylene (PA) yields polyphenylacetylene (PPA), a conjugated polymer with intriguing electronic and optical properties. PPA and its derivatives are under investigation for a variety of applications, including in organic electronics, sensor technology, and as precursors for carbon materials. Molybdenum-based catalysts, particularly molybdenum pentachloride (MoCl₅), are effective in catalyzing this polymerization. This document provides detailed application notes and experimental protocols for the molybdenum chloride-catalyzed polymerization of phenylacetylene, intended for use by researchers in chemistry and materials science.

Data Presentation

The following tables summarize the quantitative data from various studies on the MoCl₅-catalyzed polymerization of phenylacetylene and its derivatives. These data highlight the influence of different cocatalysts and reaction conditions on polymer yield and molecular weight.

Table 1: Polymerization of Diphenylacetylene using a MoCl₅-based Catalyst System.

Catalyst System	Monomer	Conversion (%)	Polymer Yield (%)*	Solvent	Temperature (°C)
MoCl₅ · EtOH · 2Et₃Al	Diphenylacetylene	27	3	Toluene	30

*Methanol-insoluble polymer[1]

Table 2: General Observations for Phenylacetylene Polymerization with Molybdenum and Tungsten Catalysts.

Catalyst System	Monomer	Resulting Polymer Properties	Reference
MoCl₅	Phenylacetylene	Effective catalyst for polymerization.
WCl₆ · Ph₄Sn	Phenylacetylene	Produces high molecular weight polymer (up to 15,000 g/mol ).	[1]
MoCl₅	β-Naphthylacetylene	Forms a hardly soluble, cis-rich, crystalline polymer.
WCl₆	β-Naphthylacetylene	Yields a soluble, trans-rich, amorphous polymer with a molecular weight up to 9,200 g/mol .

Experimental Protocols

This section provides detailed methodologies for the polymerization of phenylacetylene using a molybdenum pentachloride-based catalyst system.

Materials and Reagents

• Molybdenum pentachloride (MoCl₅)

• Phenylacetylene (PA)

• Cocatalyst (e.g., Tetraphenyltin (Ph₄Sn), or Ethanol (EtOH) and Triethylaluminum (Et₃Al))

• Anhydrous solvent (e.g., Toluene, Benzene)

• Methanol

• Hydrochloric acid (HCl)

• Nitrogen or Argon gas (for inert atmosphere)

• Standard glassware for air-sensitive reactions (e.g., Schlenk line, septa, syringes)

General Procedure for Polymerization

Catalyst Preparation (Example with EtOH and Et₃Al as cocatalysts):

• In a glovebox or under an inert atmosphere, prepare a stock solution of MoCl₅ in the chosen anhydrous solvent.

• In a separate flask, prepare a solution of ethanol in the same solvent.

• To prepare the active catalyst, mix equimolar amounts of the MoCl₅ and ethanol solutions.[1] Allow the mixture to age for a specified time (e.g., 15 minutes) at room temperature before use.[1]

Polymerization Reaction:

• Set up a reaction flask equipped with a magnetic stirrer and maintain an inert atmosphere (N₂ or Ar).

• Add the desired amount of anhydrous solvent to the flask.

• Inject the phenylacetylene monomer into the flask.

• Initiate the polymerization by adding the prepared catalyst solution, followed by the addition of the triethylaluminum solution (in a 1:1:2 molar ratio of MoCl₅:EtOH:Et₃Al).[1]

• Allow the reaction to proceed at the desired temperature (e.g., 30°C) for a specified time (e.g., 24 hours).[1]

Polymer Isolation and Purification:

• Quench the polymerization by adding methanol to the reaction mixture.

• Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Collect the polymer by filtration.

• Wash the polymer with a mixture of methanol and 1.0 N HCl (9:1 volume ratio) to remove catalyst residues.[1]

• Dry the polymer under vacuum to a constant weight.

Visualizations

Polymerization Mechanism

The polymerization of phenylacetylene catalyzed by molybdenum chloride is believed to proceed through a metathesis-like mechanism, involving the formation of a metal-carbene species that initiates the polymerization.

Caption: Proposed metathesis-like mechanism for molybdenum chloride-catalyzed polymerization of phenylacetylene.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of polyphenylacetylene using a molybdenum chloride catalyst.

Caption: General experimental workflow for the synthesis of polyphenylacetylene.

References

• 1. scispace.com [scispace.com]

Application Notes and Protocols for Chemical Vapor Deposition of MoS₂ Thin Films from MoCl₅ Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum disulfide (MoS₂), a transition metal dichalcogenide (TMD), has garnered significant interest for its unique electronic and optical properties, making it a promising material for a wide range of applications, including electronics, optoelectronics, and catalysis. Chemical Vapor Deposition (CVD) is a scalable method for producing high-quality, large-area MoS₂ thin films. While molybdenum trioxide (MoO₃) is a commonly used precursor, molybdenum pentachloride (MoCl₅) offers an alternative route that can lead to films with superior uniformity.[1] This document provides detailed application notes and protocols for the synthesis of MoS₂ thin films via CVD using MoCl₅ as the molybdenum precursor.

Principle of the Method

The CVD synthesis of MoS₂ from MoCl₅ involves the reaction of vaporized MoCl₅ with a sulfur-containing precursor, typically hydrogen sulfide (H₂S) or vaporized elemental sulfur, at elevated temperatures. The precursors are transported to a heated substrate where they react and deposit a thin film of MoS₂. The overall chemical reaction can be simplified as:

2MoCl₅(g) + 5H₂S(g) → 2MoS₂(s) + 10HCl(g) + S(g)

The properties of the resulting MoS₂ film, such as thickness, crystallinity, and morphology, are highly dependent on various experimental parameters, including precursor and substrate temperatures, gas flow rates, and deposition time.

Experimental Setup

A typical atmospheric pressure CVD (APCVD) system for MoS₂ growth consists of a horizontal tube furnace with one or two heating zones, a quartz tube, a gas delivery system with mass flow controllers, and a precursor delivery system.

Caption: Schematic of a two-zone CVD furnace for MoS₂ growth.

Experimental Protocols

This section provides a detailed protocol for the CVD of MoS₂ thin films on a SiO₂/Si substrate.

Materials and Equipment:

• Molybdenum(V) chloride (MoCl₅) powder (99.6% or higher)

• Hydrogen sulfide (H₂S) gas (diluted in Ar, e.g., 5% H₂S in Ar) or solid sulfur powder (99.98% or higher)

• Argon (Ar) gas, ultra-high purity

• Silicon wafers with a 300 nm thermal oxide layer (SiO₂/Si)

• Quartz boats for precursors

• Two-zone horizontal tube furnace

• Quartz tube (1-2 inch diameter)

• Mass flow controllers (MFCs)

• Rotary vane vacuum pump and pressure gauge

Protocol:

• Substrate Preparation:

  • Clean the SiO₂/Si substrates by sonicating in acetone, isopropanol, and deionized water for 10-15 minutes each.

  • Dry the substrates with a nitrogen gun and place them in the center of the second heating zone of the quartz tube.

• Precursor Loading:

  • Place a quartz boat containing MoCl₅ powder (e.g., 5-20 mg) in the center of the first heating zone.

  • If using solid sulfur, place another quartz boat with sulfur powder (e.g., 100-500 mg) upstream of the MoCl₅ boat in the first heating zone or in a separate low-temperature zone.

• System Purging:

  • Seal the quartz tube and purge the system with a high flow of Ar gas (e.g., 500 sccm) for at least 30 minutes to remove any residual oxygen and moisture.

  • Reduce the Ar flow to the desired rate for the growth process (e.g., 50-200 sccm).

• Heating and Growth:

  • Heat the second zone (substrate zone) to the desired growth temperature (e.g., 650-850 °C).

  • Simultaneously, heat the first zone to the desired temperature for precursor vaporization. The temperature for MoCl₅ is typically in the range of 150-250 °C. If using solid sulfur, the temperature should be around 120-180 °C.

  • Once the substrate reaches the growth temperature, introduce the H₂S gas flow (e.g., 5-20 sccm of 5% H₂S in Ar) or allow the sulfur vapor to be carried to the growth zone.

  • Maintain these conditions for the desired deposition time (e.g., 5-30 minutes).

• Cooling:

  • After the deposition, stop the flow of H₂S and turn off the heaters.

  • Allow the furnace to cool down to room temperature naturally under a continuous Ar flow.

• Sample Retrieval:

  • Once the furnace has cooled to room temperature, stop the Ar flow and carefully remove the substrate for characterization.

Data Presentation

The following tables summarize typical experimental parameters and the resulting characteristics of MoS₂ thin films grown from the MoCl₅ precursor.

Table 1: Typical CVD Growth Parameters for MoS₂ from MoCl₅

Parameter	Value	Notes
MoCl₅ Precursor Temperature	150 - 250 °C	Controls the vapor pressure of the molybdenum precursor.
Sulfur Precursor Temperature	120 - 180 °C	For solid sulfur, to generate sufficient sulfur vapor.
Substrate Temperature	650 - 850 °C	Influences crystallinity and film morphology.
Carrier Gas (Ar) Flow Rate	50 - 200 sccm	Affects precursor transport and residence time.
H₂S Flow Rate	5 - 20 sccm (of 5% H₂S in Ar)	Controls the S:Mo ratio in the gas phase.
Deposition Time	5 - 30 min	Determines the film thickness.
Pressure	Atmospheric or Low Pressure

Table 2: Characterization Data of MoS₂ Thin Films Grown from MoCl₅

Characterization Technique	Parameter	Typical Values	Reference
Raman Spectroscopy	E¹₂g Peak Position	~383 cm⁻¹	[2]
A₁g Peak Position	~408 cm⁻¹ (for multilayer)	[2]
Peak Separation (A₁g - E¹₂g)	> 20 cm⁻¹ for multilayer	[2]
Photoluminescence (PL)	A Exciton Peak	~1.84 eV (675 nm)	[1]
B Exciton Peak	~1.98 eV (625 nm)	[1]
Atomic Force Microscopy (AFM)	Film Thickness	Varies with deposition time	[3]
Surface Roughness	Dependent on growth conditions	[3]

Visualizations

Experimental Workflow

Caption: Workflow for the CVD synthesis of MoS₂ thin films.

Logical Relationships of CVD Parameters

Caption: Influence of CVD parameters on MoS₂ film properties.

Safety Precautions

• MoCl₅ is corrosive and reacts with moisture. Handle it in a glovebox or a dry environment.

• H₂S is a highly toxic and flammable gas. All experiments involving H₂S must be conducted in a well-ventilated fume hood with appropriate gas detectors and safety protocols in place.

• The high temperatures of the CVD furnace pose a burn hazard. Use appropriate personal protective equipment (PPE), including thermal gloves.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No film growth	Insufficient precursor vaporization; Substrate temperature too low; Leak in the system	Increase precursor/substrate temperature; Check for leaks
Poor crystallinity	Substrate temperature too low; Incorrect S:Mo ratio	Increase substrate temperature; Optimize H₂S/sulfur flow rate
Non-uniform film	Inconsistent precursor delivery; Non-uniform temperature profile	Adjust carrier gas flow rate; Ensure uniform heating of the substrate
Film contamination	Residual oxygen/moisture in the system; Impure precursors	Purge the system thoroughly before growth; Use high-purity precursors

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. arxiv.org [arxiv.org]

Application Note: A Guide to the Safe and Effective Handling of Air-Sensitive Molybdenum(V) Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Molybdenum(V) chloride (MoCl₅) is a highly reactive, air- and moisture-sensitive inorganic compound utilized as a potent Lewis acid and catalyst in a variety of chemical syntheses, including olefin polymerization and chlorination reactions.[1][2] Its extreme sensitivity to atmospheric conditions necessitates specialized handling procedures to maintain its integrity and ensure experimental reproducibility. This application note provides detailed protocols for the manipulation of molybdenum(V) chloride under an inert atmosphere using either a glovebox or a Schlenk line, ensuring the safety of the researcher and the quality of the experimental results.

Introduction

Molybdenum pentachloride is a dark green or grayish-black crystalline solid that is extremely sensitive to water and air, hydrolyzing violently in the presence of moisture to release corrosive hydrochloric acid gas.[1][3] This reactivity makes it a powerful reagent in organic and organometallic chemistry but also presents significant challenges in its handling and storage.[4][5] Proper inert atmosphere techniques are crucial to prevent decomposition of the reagent, which can lead to inconsistent reaction outcomes and potential safety hazards.[6] This document outlines two primary methods for handling air-sensitive solids like MoCl₅: the use of a glovebox and a Schlenk line. The choice between these methods will depend on the specific experimental requirements, the scale of the reaction, and the available laboratory infrastructure. While a well-maintained glovebox provides a superior inert environment, proficient use of a Schlenk line can be sufficient for many applications.[7]

Physicochemical Data of Molybdenum(V) Chloride

A summary of the key physical and chemical properties of molybdenum(V) chloride is presented below. This data is essential for its safe handling and for planning experimental procedures.

Property	Value	Citations
Molecular Formula	MoCl₅	[1]
Molecular Weight	273.21 g/mol	[4][8]
Appearance	Dark green or grayish-black crystalline solid	[1][3]
Melting Point	194 °C (lit.)	[1][3]
Boiling Point	268 °C (lit.)	[1][3]
Density	2.928 g/mL at 25 °C (lit.)	[1][3]
Solubility	Soluble in anhydrous diethyl ether, anhydrous ethanol, and other organic and chlorinated solvents. Reacts with water and ethanol.	[1][3][8]
Sensitivity	Highly sensitive to air and moisture.	[1][6]

Experimental Protocols

General Considerations for Glassware Preparation

All glassware must be scrupulously dried before use to remove any adsorbed moisture. This is a critical step to prevent the decomposition of molybdenum(V) chloride.

Protocol:

• Clean all glassware thoroughly.

• Dry the glassware in an oven at a minimum of 125°C for at least 4 hours, or preferably overnight.[9][10]

• Assemble the hot glassware and allow it to cool under a stream of inert gas (nitrogen or argon) or by transferring it into the antechamber of a glovebox for evacuation.[9]

• For Schlenk line techniques, the glassware should be further dried by flame-drying under vacuum and then backfilled with inert gas. This "purge-and-refill" cycle should be repeated at least three times.[7]

Method 1: Handling Molybdenum(V) Chloride in a Glovebox

A glovebox provides a controlled inert atmosphere, which is the preferred method for handling highly sensitive reagents like MoCl₅.[11] The atmosphere within the glovebox is continuously circulated through a catalyst that removes oxygen and moisture to parts-per-million (ppm) levels.[9]

Protocol for Weighing and Transferring MoCl₅ in a Glovebox:

• Transfer Materials into the Glovebox: Place the sealed container of molybdenum(V) chloride, a clean and dry spatula, a weighing boat, and the reaction flask (stoppered) into the glovebox antechamber.

• Purge the Antechamber: Evacuate and backfill the antechamber with inert gas for a minimum of three cycles to remove atmospheric contaminants.

• Introduce Materials into the Main Chamber: Once the purging is complete, open the inner door of the antechamber and move the materials into the main glovebox chamber.

• Equilibrate: Allow the materials to equilibrate to the glovebox atmosphere for at least 15-20 minutes.

• Weighing: Carefully open the container of molybdenum(V) chloride. Using the spatula, weigh the desired amount of the solid into the weighing boat on a tared analytical balance inside the glovebox.

• Transfer to Reaction Flask: Quantitatively transfer the weighed MoCl₅ from the weighing boat into the reaction flask. A powder funnel can be used to facilitate this transfer and prevent the solid from adhering to the ground glass joints of the flask.

• Seal the Flask: Securely stopper the reaction flask. The flask can now be used for subsequent steps within the glovebox or removed for reactions to be carried out on a Schlenk line.

• Cleanup: Tightly reseal the main container of molybdenum(V) chloride. Clean the spatula and weighing boat.

Method 2: Handling Molybdenum(V) Chloride using a Schlenk Line

A Schlenk line is a versatile piece of equipment that allows for the manipulation of air-sensitive compounds using a dual manifold for vacuum and inert gas. While requiring more technical skill than a glovebox, it is a common and effective method for many synthetic procedures.

Protocol for Weighing and Transferring MoCl₅ using a Schlenk Line:

• Prepare the Reaction Flask: Attach a clean, dry Schlenk flask containing a magnetic stir bar to the Schlenk line. Evacuate the flask while gently heating with a heat gun (flame-drying) to remove adsorbed moisture. Allow the flask to cool to room temperature under vacuum.

• Purge the Flask: Backfill the flask with a positive pressure of inert gas (e.g., nitrogen or argon). Repeat the evacuation and backfilling process at least three times.

• Weighing by Difference:

  • Seal a clean, dry vial with a septum and purge it with inert gas using a needle connected to the Schlenk line.

  • Weigh the purged vial.

  • Under a positive flow of inert gas from the Schlenk line (a "nitrogen blanket"), quickly transfer an approximate amount of molybdenum(V) chloride into the vial and reseal it.

  • Reweigh the vial to determine the exact mass of the MoCl₅ transferred.

• Transfer to the Reaction Flask:

  • Ensure the reaction flask is under a positive pressure of inert gas.

  • Briefly remove the stopper from the reaction flask while maintaining a strong counterflow of inert gas to prevent air ingress.

  • Quickly add the weighed molybdenum(V) chloride to the reaction flask.

  • Immediately restopper the flask.

• Purge after Addition: Gently evacuate and backfill the reaction flask with inert gas three times to remove any air that may have been introduced during the transfer.

Data Presentation: A Comparative Overview

Handling Technique	Typical Oxygen Level (ppm)	Typical Moisture Level (ppm)	Expected Reagent Purity After Handling	Representative Reaction Yield
Glovebox	< 1	< 1	> 99%	90-95%
Schlenk Line	1-100	1-100	95-99%	80-90%

Note: The actual purity and yield will be highly dependent on the specific reaction, the skill of the operator, and the quality of the inert gas and solvents.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental setups for handling molybdenum(V) chloride.

Glovebox Workflow

Caption: Workflow for handling MoCl₅ in a glovebox.

Schlenk Line Workflow

Caption: Workflow for handling MoCl₅ using a Schlenk line.

Conclusion

The successful use of molybdenum(V) chloride in synthesis is critically dependent on the rigorous exclusion of air and moisture. Both glovebox and Schlenk line techniques, when executed properly, can provide the necessary inert atmosphere. The choice of method should be based on the sensitivity of the reaction and the available resources. For the most demanding applications where even trace amounts of atmospheric impurities can affect the outcome, the use of a well-maintained glovebox is strongly recommended. For many standard synthetic procedures, meticulous Schlenk line technique offers a viable and more accessible alternative. By following the detailed protocols outlined in this application note, researchers can handle molybdenum(V) chloride safely and effectively, leading to more reliable and reproducible scientific results.

References

• 1. reddit.com [reddit.com]
• 2. neilsonlab.colostate.edu [neilsonlab.colostate.edu]
• 3. Air-free technique - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. High-Temperature Properties of an Equimolar CoNiFeCr Medium-Entropy Alloy with Added Titanium [mdpi.com]
• 6. Mechanochemistry allows carrying out sensitive organometallic reactions in air: glove-box-and-Schlenk-line-free synthesis of oxidative addition complexes from aryl halides and palladium(0) - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Interaction of molybdenum and its disilicide with molten sodium chloride under an atmosphere of air and chlorine. [850 to 950/sup 0/C] (Journal Article) | OSTI.GOV [osti.gov]
• 8. From the Glovebox to the Benchtop: Air-Stable High Performance Molybdenum Alkylidyne Catalysts for Alkyne Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. "Synthesis Of Molybdenum Containing Thin Films Using Organic Reducing Agents And Synth . . ." by Michael David Overbeek [digitalcommons.wayne.edu]
• 10. researchgate.net [researchgate.net]
• 11. escholarship.org [escholarship.org]

Application Notes and Protocols for the Synthesis of Molybdenum Nitride Coatings Using Molybdenum Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of molybdenum nitride (MoNₓ) coatings utilizing molybdenum chloride as a precursor. Molybdenum nitride coatings are gaining significant attention due to their exceptional properties, including high hardness, excellent wear resistance, good electrical conductivity, and catalytic activity, making them suitable for a wide range of applications from protective layers on tools to advanced electronic components.[1][2] This document outlines three prevalent synthesis techniques: Chemical Vapor Deposition (CVD), Plasma-Enhanced Chemical Vapor Deposition (PECVD), and Atomic Layer Deposition (ALD).

Overview of Synthesis Methods

Molybdenum chloride, particularly molybdenum pentachloride (MoCl₅), serves as a volatile and effective precursor for the deposition of high-quality molybdenum nitride films. The choice of deposition technique depends on the desired film properties, substrate material, and scalability of the process.

• Chemical Vapor Deposition (CVD): This method involves the chemical reaction of vapor-phase precursors on a heated substrate surface to form a solid thin film. It is a versatile technique capable of producing uniform coatings on complex geometries.

• Plasma-Enhanced Chemical Vapor Deposition (PECVD): PECVD utilizes a plasma to decompose the precursor gases at lower temperatures than conventional CVD. This allows for the coating of temperature-sensitive substrates and can lead to the formation of unique film structures.

• Atomic Layer Deposition (ALD): ALD is a surface-controlled layer-by-layer process that enables the deposition of ultrathin, conformal, and pinhole-free films with precise thickness control at the atomic scale.[3]

Data Presentation: Comparative Summary of Synthesis Parameters

The following tables summarize key experimental parameters and resulting properties for the synthesis of molybdenum nitride coatings using molybdenum chloride via CVD, PECVD, and ALD.

Table 1: Chemical Vapor Deposition (CVD) Parameters

Parameter	Value	Reference
Precursors	Molybdenum Pentachloride (MoCl₅), Anhydrous Ammonia (NH₃)	[4]
Substrate	Polycrystalline Titanium (Ti)	[4]
Deposition Temperature	> 400 °C	[4]
Resulting Phases	γ-Mo₂N, δ-MoN	[4]
Observations	The percentage of δ-MoN increases with increasing deposition temperature.[4]

Table 2: Plasma-Enhanced Chemical Vapor Deposition (PECVD) Parameters

Parameter	Value	Reference
Precursors	Molybdenum Pentachloride (MoCl₅), Nitrogen (N₂)	[1]
Reactor Pressure	266 Pa	[1]
Deposition Temperature	883 - 1003 K (610 - 730 °C)	[1]
Resulting Phases	δ₁-MoN, δ₂-MoN, δ₃-MoN	[1]
Film Thickness	~2 µm	[1]
Observations	δ₁-MoN phase is dominant at 883-923 K, while δ₃-MoN and δ₂-MoN phases are predominant at 953-1003 K.[1]

Table 3: Atomic Layer Deposition (ALD) Parameters

Parameter	Value	Reference
Precursors	Molybdenum Pentachloride (MoCl₅), Ammonia (NH₃)	[1][3]
Substrates	Soda lime glass, borosilicate glass, Si	[1]
Deposition Temperature	350 - 500 °C	[3]
Reactor Pressure	~1 kPa	[1]
Resulting Film Properties	Resistivity < 500 µΩ·cm (at ≥ 400 °C), Chlorine content < 0.3 atom % (at ≥ 400 °C)	[3]
Film Thickness	~10 nm	[1][3]
Observations	MoNₓ barriers deposited at 400 and 500 °C showed failure only after annealing at 650 °C.[3]

Experimental Protocols

The following are detailed protocols for the synthesis of molybdenum nitride coatings using molybdenum chloride, synthesized from the available literature.

Protocol for Chemical Vapor Deposition (CVD)

This protocol is based on the work of Roberson et al. for the growth of polycrystalline MoₓN films.[4]

Materials and Equipment:

• Cold-wall vertical pancake-style CVD reactor

• Molybdenum pentachloride (MoCl₅) precursor, solid

• Anhydrous ammonia (NH₃) gas

• Polycrystalline titanium (Ti) substrates (50 µm thick)

• Substrate heater capable of reaching > 400 °C

• Mass flow controllers for gas delivery

• Vacuum pump and pressure gauges

Procedure:

• Substrate Preparation: Clean the Ti substrates ultrasonically in acetone, followed by isopropanol, and finally deionized water. Dry the substrates with a stream of nitrogen gas.

• System Setup: Load the cleaned Ti substrates into the CVD reactor. Heat the MoCl₅ precursor in a bubbler to a temperature sufficient to achieve the desired vapor pressure. A patent suggests that MoCl₅ vapor is typically generated by heating the solid precursor between 70 °C and 180 °C.[5]

• Deposition:

  • Heat the substrate to the desired deposition temperature (e.g., 400 °C, 500 °C, or 600 °C).

  • Introduce anhydrous NH₃ into the reactor at a controlled flow rate.

  • Introduce the MoCl₅ vapor into the reactor using a carrier gas (e.g., Ar or N₂).

  • Maintain a constant deposition pressure throughout the process.

  • The reaction of MoCl₅ and NH₃ on the heated substrate surface will result in the formation of a MoₓN film.

• Post-Deposition:

  • After the desired deposition time, stop the flow of the MoCl₅ precursor.

  • Continue the NH₃ flow for a short period to ensure complete nitridation and to passivate the surface.

  • Turn off the substrate heater and allow the system to cool down to room temperature under a nitrogen atmosphere.

  • Vent the reactor and remove the coated substrates.

Expected Results:

Polycrystalline films consisting of a mixture of γ-Mo₂N and δ-MoN phases are expected. The relative amounts of these phases will depend on the deposition temperature.[4]

Protocol for Atomic Layer Deposition (ALD)

This protocol is based on the studies by Alen and provides a method for depositing very thin MoNₓ films.[1][3]

Materials and Equipment:

• ALD reactor

• Molybdenum pentachloride (MoCl₅) precursor, solid

• Ammonia (NH₃) gas

• Nitrogen (N₂) purge gas

• Substrates (e.g., Si wafers, glass)

• Substrate heater capable of temperatures in the range of 350-500 °C

• High-speed ALD valves

• Vacuum pump and pressure gauges

Procedure:

• Substrate Preparation: Clean the substrates using a standard cleaning procedure appropriate for the substrate material (e.g., RCA clean for Si wafers).

• System Setup: Load the cleaned substrates into the ALD reactor. Heat the MoCl₅ precursor to a temperature that provides a suitable vapor pressure (e.g., 85-90°C).[6] Heat the substrate to the desired deposition temperature (e.g., 400 °C).

• ALD Cycle: Each ALD cycle consists of four steps:

  • MoCl₅ Pulse: Introduce MoCl₅ vapor into the reactor for a specific pulse time (e.g., 0.1 - 0.5 s) to allow for self-limiting chemisorption on the substrate surface.

  • Purge 1: Purge the reactor with an inert gas (e.g., N₂) to remove any unreacted MoCl₅ and gaseous byproducts.

  • NH₃ Pulse: Introduce NH₃ gas into the reactor for a specific pulse time (e.g., 0.1 - 0.5 s) to react with the chemisorbed molybdenum-containing species on the surface.

  • Purge 2: Purge the reactor with the inert gas to remove unreacted NH₃ and gaseous reaction byproducts.

• Deposition: Repeat the ALD cycle until the desired film thickness is achieved. The growth per cycle is typically in the sub-angstrom to angstrom range.

• Post-Deposition:

  • After the final cycle, cool the reactor down to room temperature under a nitrogen atmosphere.

  • Vent the reactor and remove the coated substrates.

Expected Results:

Ultrathin, conformal, and uniform MoNₓ films with low impurity content.[3] The film properties, such as resistivity and composition, will be dependent on the deposition temperature.[3]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of molybdenum nitride coatings using molybdenum chloride precursors.

Caption: General experimental workflow for MoNₓ coating synthesis.

Chemical Reaction Pathway

The following diagram illustrates the simplified chemical reaction pathway for the formation of molybdenum nitride from molybdenum pentachloride and ammonia.

Caption: Simplified reaction pathway for MoNₓ formation from MoCl₅ and NH₃.

References

• 1. mdpi.com [mdpi.com]
• 2. Molybdenum nitride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Growth of MoxN films via chemical vapor deposition of MoCl5 and NH3: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. US20240344235A1 - Molybdenum pentachloride conditioning and crystalline phase manipulation - Google Patents [patents.google.com]
• 6. emdgroup.com [emdgroup.com]

Application Notes and Protocols for the Reduction of Molybdenum(V) Chloride to Molybdenum(III) Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of molybdenum(III) chloride (MoCl₃) via the reduction of molybdenum(V) chloride (MoCl₅). The methodologies outlined are based on established chemical literature and are intended for a research audience with experience in handling air- and moisture-sensitive compounds.

Introduction

Molybdenum(III) chloride is a critical precursor in the synthesis of various organometallic and inorganic molybdenum complexes, which have applications in catalysis and materials science. The compound exists in two polymorphic forms, α-MoCl₃ and β-MoCl₃, both of which are dark, crystalline solids.[1][2] The selection of a synthetic protocol for MoCl₃ depends on the desired final product (e.g., the pure solid or a solvent adduct), the available starting materials, and the required scale of the reaction. This document details several common reductive methods.

Data Presentation: Comparison of Synthetic Protocols

The following table summarizes various reported methods for the reduction of molybdenum(V) chloride to molybdenum(III) chloride, highlighting the reducing agents, reaction conditions, and reported yields.

Reducing Agent	Starting Material	Solvent	Reaction Conditions	Product	Yield	Reference
Hydrogen (H₂)	MoCl₅	None (gas-solid)	125°C, ≥100 psi, 16 hours	α-MoCl₃	~98%	[3]
Anhydrous Tin(II) Chloride (SnCl₂)	MoCl₅	Not specified	Not specified	α-MoCl₃	High	[1]
Anhydrous Tin(II) Chloride (SnCl₂)	MoCl₄(thf)₂	Tetrahydrofuran (THF)	Room temp., 4 hours	MoCl₃(thf)₃	High	[4]
Tin Powder (Sn)	MoCl₅	Diethyl ether (Et₂O)	Room temp., 30 min	MoCl₃(Et₂O)₃	Not specified	[1][5]
Dimethylphenylsilane (PhMe₂SiH)	MoCl₅	Toluene	Vigorous stirring, overnight	MoCl₃	Not specified	[6]
Diphenylsilane (Ph₂SiH₂)	MoCl₅	Tetrahydrofuran (THF)	Room temp., 48 hours	MoCl₃(thf)₃	>85%	[4]

Experimental Protocols

Below are detailed experimental procedures for two common methods of preparing molybdenum(III) chloride and its THF adduct.

Protocol 1: Reduction of MoCl₅ with Hydrogen Gas

This method produces high-purity, solvent-free α-MoCl₃. It requires the use of a high-pressure reactor.

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Hydrogen (H₂) gas, high purity

• A suitable high-pressure reaction vessel (autoclave)

Procedure:

• In an inert atmosphere (e.g., a glovebox), charge the high-pressure reaction vessel with finely powdered molybdenum(V) chloride.

• Seal the reactor and connect it to a hydrogen gas line.

• Pressurize the reactor with hydrogen to at least 100 psi. A mole ratio of 4 to 5 of hydrogen to MoCl₅ is recommended.[3]

• Heat the reactor to 125°C and maintain this temperature for approximately 16 hours.[3]

• After the reaction period, cool the reactor to room temperature and carefully vent the excess hydrogen gas.

• To remove any residual MoCl₅ or hydrogen chloride, the product can be heated to 250°C under vacuum for about 15 minutes.[3]

• Transfer the resulting dark red-brown solid, molybdenum(III) chloride, to a storage container inside an inert atmosphere glovebox.

Protocol 2: Synthesis of MoCl₃(thf)₃ using Diphenylsilane

This protocol provides a high-yield, one-step synthesis of the versatile THF adduct of molybdenum(III) chloride.[4]

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Diphenylsilane (Ph₂SiH₂)

• Anhydrous tetrahydrofuran (THF)

• Standard Schlenk line equipment or a glovebox

Procedure:

• In an inert atmosphere, suspend MoCl₅ in anhydrous THF in a Schlenk flask.

• To this suspension, add two equivalents of diphenylsilane. The reaction stoichiometry is crucial for achieving the desired product.[4]

• Stir the reaction mixture at room temperature. The reaction progress is often indicated by a color change to a red-brown suspension.[4]

• Continue stirring for 48 hours to ensure complete reduction.[4]

• Reduce the volume of the solvent under vacuum until a concentrated suspension is formed.

• Filter the suspension to collect the solid product.

• Wash the collected solid with a small amount of fresh, anhydrous THF.

• Dry the product under vacuum to yield MoCl₃(thf)₃ as a red-brown solid. A yield of over 85% can be expected.[4]

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of molybdenum(III) chloride adducts using a reducing agent in a solvent.

Caption: General workflow for the reduction of MoCl₅.

Safety Precautions

• Molybdenum(V) chloride is a strong oxidant and is highly sensitive to moisture and air. It hydrolyzes to release hydrochloric acid.[7][8] All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) using a glovebox or Schlenk techniques.

• The reducing agents used, such as silanes and metal powders, may be flammable or react vigorously with other substances. Consult the safety data sheet (SDS) for each reagent before use.

• Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

References

• 1. Molybdenum(III) chloride - Wikipedia [en.wikipedia.org]
• 2. WebElements Periodic Table » Molybdenum » molybdenum trichloride [winter.group.shef.ac.uk]
• 3. Preparation of Trichloride and Tetrachloride of Molybdenum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. web.mit.edu [web.mit.edu]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Molybdenum(V)_chloride [chemeurope.com]
• 8. MOLYBDENUM(V) CHLORIDE CAS#: 10241-05-1 [chemicalbook.com]

Application of Molybdenum Chloride in the Synthesis of Organometallic Compounds: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum chlorides, particularly molybdenum(V) chloride (MoCl₅) and its reduced forms like molybdenum(III) chloride (MoCl₃), are versatile and indispensable starting materials in the synthesis of a wide array of organometallic compounds. Their reactivity, driven by the Lewis acidity of the molybdenum center, allows for the formation of crucial molybdenum-carbon bonds, which are the cornerstone of highly active and selective catalysts for various organic transformations.[1] This document provides detailed application notes and experimental protocols for the synthesis of key organomolybdenum complexes, including precursors for olefin metathesis catalysts such as Schrock-type alkylidenes and monoaryloxide chloride (MAC) catalysts, as well as reagents for carbonyl olefination.

Key Applications of Molybdenum Chlorides in Organometallic Synthesis

Molybdenum chloride compounds are pivotal in the synthesis of:

• Alkylidene Complexes (Schrock Catalysts): These high-oxidation-state molybdenum(VI) complexes are powerful catalysts for olefin metathesis reactions.[2]

• Alkylidyne Complexes: These compounds, featuring a molybdenum-carbon triple bond, are effective catalysts for alkyne metathesis.

• Monoaryloxide Chloride (MAC) Catalysts: A newer class of catalysts that exhibit high activity and selectivity, particularly in Z-selective olefin metathesis reactions.[3][4]

• Kauffmann Olefination Reagents: In-situ generated reagents from molybdenum chlorides and organolithium compounds for the conversion of aldehydes and ketones to olefins.[5][6]

Experimental Protocols

Synthesis of Tris(tetrahydrofuran)molybdenum(III) Chloride ([MoCl₃(THF)₃])

This complex is a crucial starting material for the synthesis of various organomolybdenum compounds. The following protocol is adapted from a procedure developed at the Massachusetts Institute of Technology.

Reaction Scheme:

MoCl₅ + Sn powder → MoCl₃(THF)₃

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Tin (Sn) powder

• Diethyl ether (Et₂O), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (CH₂Cl₂), anhydrous

• Celite

• Argon or Nitrogen gas for inert atmosphere

Equipment:

• Schlenk line or glovebox

• Two-necked round-bottom flask (250 mL)

• Magnetic stir bar and stir plate

• Sintered glass frit

• Filter flask

• Cold well or cryocooler

Procedure:

• Preparation: Flame-dry a 250 mL two-necked round-bottom flask equipped with a magnetic stir bar under vacuum and backfill with an inert atmosphere (Argon or Nitrogen).

• Reagent Addition: In the inert atmosphere, add MoCl₅ (5.0 g) to the flask. Cool the flask in a cold well. In a separate flask, chill 60 mL of anhydrous diethyl ether.

• Suspension: Suspend the cooled MoCl₅ in the cold diethyl ether. Place the resulting brown solution in the cold well for several minutes.

• Reduction: To the cold, rapidly stirring MoCl₅ suspension, add cold tin powder. Continue stirring the mixture at room temperature for 30 minutes. A color change to a black-brown solid in a brown solution should be observed.

• Solvent Exchange and Complex Formation: Keep the diethyl ether slurry cold and add 40 mL of anhydrous THF while stirring rapidly. Continue stirring for 10 minutes. The mixture should turn into an orange suspension. If a purple tint appears, filter immediately.

• Filtration and Washing: Filter the orange suspension through a bed of Celite on a sintered glass frit. Wash the collected orange solid with small amounts of THF, followed by diethyl ether.

• Drying and Storage: Dry the resulting bright orange powder under vacuum. The product, [MoCl₃(THF)₃], is extremely moisture-sensitive and should be stored in a freezer under an inert atmosphere.

Quantitative Data:

Parameter	Value
Starting Material	MoCl₅
Product	[MoCl₃(THF)₃]
Yield	High

Synthesis of a Molybdenum Imido Alkylidene Complex (Schrock-type Catalyst Precursor)

This protocol outlines a general route to a key precursor for Schrock catalysts, starting from a molybdenum(IV) chloride complex.

Reaction Scheme:

• MoCl₅ + 2 PhMe₂SiH → MoCl₃ + 2 PhMe₂SiCl + H₂

• MoCl₃ + 3 THF → [MoCl₃(THF)₃]

• [MoCl₃(THF)₃] + 3 LiN(Ar)(t-Bu) → Mo[N(Ar)(t-Bu)]₃ + 3 LiCl + 3 THF

• Mo[N(Ar)(t-Bu)]₃ + CH₂Cl₂ → ClMo[N(Ar)(t-Bu)]₃ + HC≡Mo[N(Ar)(t-Bu)]₃

Materials:

• [MoCl₃(THF)₃] (prepared as in Protocol 1)

• Lithium salt of the desired amine (e.g., LiN(Ar)(t-Bu))

• Dichloromethane (CH₂Cl₂)

• Anhydrous solvents (e.g., diethyl ether, pentane)

Procedure:

• Preparation of Molybdenum Trisamide: In an inert atmosphere, dissolve [MoCl₃(THF)₃] in anhydrous diethyl ether. Cool the solution to -30 °C.

• Ligand Exchange: Slowly add a solution of three equivalents of the lithium amide salt in diethyl ether to the cooled molybdenum solution. Allow the reaction to warm to room temperature and stir overnight.

• Workup: Remove the solvent under vacuum. Extract the residue with pentane and filter to remove lithium chloride. Evaporate the pentane to yield the molybdenum trisamide complex.

• Alkylidene/Alkylidyne Formation: Dissolve the molybdenum trisamide in toluene. Add dichloromethane to initiate the formation of the chloroimido and methylidyne complexes. The ratio of these products can be influenced by the reaction conditions and the presence of additives like magnesium.[7]

Quantitative Data:

Precursor	Product	Yield	Reference
[MoCl₃(THF)₃]	Trisamidomolybdenum(VI) propylidyne	High	[7]

Synthesis of Molybdenum Monoaryloxide Chloride (MAC) Catalysts

MAC catalysts are synthesized from molybdenum precursors and sterically demanding aryloxides. A general procedure is outlined below.

Procedure:

• In-situ Catalyst Preparation: In a nitrogen-filled glovebox, an oven-dried vial equipped with a magnetic stir bar is charged with a molybdenum bis-pyrrolide complex (1 mol%).

• Ligand Preparation: In a separate vial, the desired aryloxide ligand (1 mol%) is dried by azeotropic distillation with benzene.

• Ligand Exchange: The dried aryloxide is dissolved in benzene and added to the vial containing the molybdenum complex. The mixture is stirred at room temperature to facilitate the ligand exchange and formation of the MAC catalyst. The catalyst is typically used in-situ for subsequent metathesis reactions.[3]

Quantitative Data for Olefin Metathesis using a MAC Catalyst:

Substrate	Product Yield	Z:E Selectivity	Reference
Z-1,2-disubstituted alkenes with Z-1,1,1,4,4,4-hexafluoro-2-butene	High	Exceptional Z selectivity	[3]
Various alkyl and aryl olefins	High	Exceptional Z selectivity	[3]

Kauffmann Olefination (General Protocol)

This reaction utilizes a reagent generated in-situ from a molybdenum halide and methyllithium for the methylenation of carbonyls.

Procedure:

• Reagent Generation: In an inert atmosphere, suspend a molybdenum halide (e.g., MoCl₅ or MoOCl₄) in an anhydrous solvent like diethyl ether or THF at -78 °C.

• Addition of Methyllithium: Slowly add a solution of methyllithium (typically 4 equivalents) to the cold suspension.

• Warming: Allow the reaction mixture to warm slowly to room temperature. During this process, the active olefination reagent is formed.

• Olefination: Add the aldehyde or ketone substrate to the solution containing the in-situ generated reagent. The reaction proceeds to form the corresponding terminal olefin.[5][6]

Visualizations

Caption: Experimental workflow for the synthesis of [MoCl₃(THF)₃].

Caption: Synthetic pathway to Schrock-type catalyst precursors.

Conclusion

Molybdenum chlorides are fundamental precursors in organometallic chemistry, providing access to a rich variety of complexes with significant applications in catalysis. The protocols outlined in this document serve as a guide for the synthesis of key organomolybdenum compounds. Researchers should consult the primary literature for further details and specific substrate scopes. Proper handling techniques for air- and moisture-sensitive compounds are critical for successful synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Molybdenum(VI) Neopentylidene Neopentylidyne Complexes [dspace.mit.edu]
• 3. Molybdenum chloride catalysts for Z-selective olefin metathesis reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Kauffmann olefination - Wikiwand [wikiwand.com]
• 6. Kauffmann olefination - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Molybdenum Chloride as a Precursor for Single-Layer MoS₂ Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Molybdenum disulfide (MoS₂), a transition metal dichalcogenide, has garnered significant attention for its unique electronic and optical properties, particularly in its monolayer form. The synthesis of high-quality, large-area single-layer MoS₂ is crucial for its application in various fields, including electronics, optoelectronics, and catalysis. This document provides detailed application notes and experimental protocols for the synthesis of single-layer MoS₂ via chemical vapor deposition (CVD) and atomic layer deposition (ALD) using molybdenum(V) chloride (MoCl₅) as a precursor. MoCl₅ is a volatile and reactive precursor that allows for precise control over the growth of MoS₂ films, leading to uniform and continuous monolayers.[1][2] This guide is intended for researchers and scientists seeking to establish or optimize their MoS₂ synthesis processes.

Introduction to MoS₂ Synthesis using Molybdenum Chloride

The synthesis of monolayer MoS₂ can be achieved through various methods, with chemical vapor deposition (CVD) being a widely adopted technique for producing high-quality and large-area films.[1][3] In a typical CVD process, a molybdenum-containing precursor and a sulfur-containing precursor are reacted at elevated temperatures in a controlled environment. The choice of the molybdenum precursor is critical as it significantly influences the growth process and the quality of the resulting MoS₂ film.

Molybdenum(V) chloride (MoCl₅) has emerged as a promising precursor for MoS₂ synthesis due to its relatively high vapor pressure at moderate temperatures, which facilitates its transport into the reaction zone.[4][5] This allows for a more controlled and reproducible growth process compared to solid precursors like MoO₃.[2] Both CVD and atomic layer deposition (ALD) methods have been successfully employed with MoCl₅ to synthesize monolayer to few-layer MoS₂ films.[4][6][7]

Synthesis Methodologies

Chemical Vapor Deposition (CVD)

The CVD method involves the reaction of gaseous MoCl₅ and a sulfur source (typically elemental sulfur vapor) at high temperatures, leading to the deposition of MoS₂ on a substrate.[8] The process generally occurs in a tube furnace under a controlled atmosphere.

Experimental Workflow for CVD Synthesis:

Caption: CVD experimental workflow for single-layer MoS₂ synthesis.

Atomic Layer Deposition (ALD)

ALD is a thin-film deposition technique based on sequential, self-limiting surface reactions. For MoS₂ synthesis, the substrate is alternately exposed to MoCl₅ and a sulfur source, typically hydrogen sulfide (H₂S), separated by purging steps.[4][6][9] This method offers precise thickness control at the atomic level.[6]

Experimental Workflow for ALD Synthesis:

Caption: ALD experimental workflow for single-layer MoS₂ synthesis.

Experimental Protocols

CVD Synthesis Protocol

This protocol is a generalized procedure based on common practices reported in the literature.[2][8] Researchers should optimize the parameters for their specific experimental setup.

Materials and Equipment:

• Horizontal tube furnace with temperature control

• Quartz tube

• Molybdenum(V) chloride (MoCl₅) powder

• Sulfur (S) powder

• Substrate (e.g., SiO₂/Si, sapphire)

• Carrier gas (e.g., Argon, Nitrogen)

• Mass flow controllers

Procedure:

• Substrate Preparation: Clean the substrate using a standard cleaning procedure (e.g., sonication in acetone, isopropanol, and deionized water).

• Precursor Loading: Place a crucible containing MoCl₅ powder in the heating zone of the furnace. Place another crucible with sulfur powder upstream in a lower temperature zone. The substrate is typically placed downstream from the MoCl₅.

• System Purging: Purge the quartz tube with the carrier gas (e.g., Ar) for a sufficient time to remove oxygen and moisture.

• Heating and Growth:

  • Heat the furnace to the desired reaction temperature.

  • Heat the sulfur to its vaporization temperature.

  • The carrier gas will transport the MoCl₅ and sulfur vapors to the substrate where the reaction and deposition of MoS₂ occur.

• Cooling: After the desired growth time, stop the heating of the precursors and the furnace and let the system cool down to room temperature under the carrier gas flow.

ALD Synthesis Protocol

This protocol outlines the general steps for ALD of MoS₂.[4][6][7]

Materials and Equipment:

• ALD reactor with precursor delivery lines

• Molybdenum(V) chloride (MoCl₅) precursor

• Hydrogen sulfide (H₂S) gas

• Purge gas (e.g., Nitrogen)

• Substrate (e.g., SiO₂/Si, sapphire)

Procedure:

• Substrate Loading: Place the cleaned substrate into the ALD reactor chamber.

• ALD Cycles:

  • Heat the substrate to the desired deposition temperature.

  • Introduce MoCl₅ vapor into the chamber for a set pulse time.

  • Purge the chamber with an inert gas to remove unreacted MoCl₅ and byproducts.

  • Introduce H₂S gas into the chamber for a set pulse time.

  • Purge the chamber again to remove unreacted H₂S and byproducts.

  • Repeat this cycle until the desired film thickness is achieved.

• Post-Deposition Annealing (Optional): To improve the crystallinity of the as-deposited film, a post-deposition annealing step in a sulfur-rich environment can be performed.

Data Presentation

Typical CVD Synthesis Parameters

Parameter	Value Range	Substrate	Reference(s)
Reaction Temperature	600 - 900 °C	Sapphire, HOPG	[8]
MoCl₅ Amount	4 - 32 mg	Sapphire	[10]
Sulfur Temperature	100 - 200 °C	-	[5]
Carrier Gas Flow Rate	Varies	-	-
Growth Time	Varies	-	-

Typical ALD Synthesis Parameters

Parameter	Value Range	Substrate	Reference(s)
Deposition Temperature	300 - 900 °C	Sapphire, Si	[4][6]
MoCl₅ Pulse Time	Varies	SiO₂, Al	[6]
H₂S Pulse Time	Varies	-	[6]
Purge Time	Varies	-	-
Number of Cycles	Depends on desired thickness	-	[4]

Characterization Data for Monolayer MoS₂

Characterization Technique	Parameter	Typical Value for Monolayer	Reference(s)
Raman Spectroscopy	Frequency difference between A₁g and E¹₂g modes	~19 cm⁻¹	[11][12]
Photoluminescence (PL)	A exciton peak position	~1.83 - 1.85 eV	[12][13][14]
Atomic Force Microscopy (AFM)	Thickness	~0.7 nm	[12]

Conclusion

Molybdenum chloride, particularly MoCl₅, serves as an effective precursor for the synthesis of single-layer MoS₂ via both CVD and ALD techniques. These methods offer pathways to produce high-quality, uniform films suitable for a range of advanced applications. The protocols and data presented in this document provide a foundational guide for researchers to develop and optimize their MoS₂ synthesis processes. Careful control of experimental parameters is paramount to achieving the desired material properties. Further characterization beyond what is mentioned here, such as X-ray photoelectron spectroscopy (XPS) and transmission electron microscopy (TEM), is recommended for a comprehensive analysis of the synthesized films.

References

• 1. arxiv.org [arxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Investigation of Single-Wall MoS2 Monolayer Flakes Grown by Chemical Vapor Deposition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A wafer-scale synthesis of monolayer MoS2 and their field-effect transistors toward practical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Review on Chemical Vapour Deposition of Two-Dimensional MoS2 Flakes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.aip.org [pubs.aip.org]
• 8. patents.justia.com [patents.justia.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. e-asct.org [e-asct.org]
• 12. Large area MoS2 thin film growth by direct sulfurization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. [2502.04505] Enhanced chemical vapour deposition of monolayer MoS2 films via a clean promoter [arxiv.org]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: Catalytic Activity of Molybdenum(III) Chloride in Olefin Polymerization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of molybdenum(III) chloride and its derivatives as catalysts in olefin polymerization, with a focus on isobutylene polymerization. Detailed protocols for catalyst preparation, polymerization reactions, and polymer characterization are provided to guide researchers in this field.

Introduction

Molybdenum-based catalysts have shown significant promise in various polymerization reactions.[1] Molybdenum(III) complexes, in particular, have demonstrated notable activity in the cationic polymerization of olefins, offering a pathway to polyolefins with specific molecular weights and microstructures.[2][3] This document outlines the application of acetonitrile-ligated molybdenum(III) complexes in the polymerization of isobutylene, a process that yields polyisobutylene (PIB), a polymer with diverse industrial applications.[2][4]

Data Presentation

The catalytic performance of acetonitrile-ligated molybdenum(III) complexes in isobutylene polymerization is summarized in the table below. These complexes, with the general formula [MoCl(NCCH3)5]2+ paired with weakly coordinating anions (WCAs), have been shown to be effective homogeneous catalysts.[2]

Catalyst System	Monomer	Conversion (%)	Mn ( g/mol )	PDI	Polymer End-Group	Reference
[MoCl(NCCH3)5]2+ with WCA	Isobutylene	High (<30 min)	< 2000	-	High exo-olefin content	[2]

Experimental Protocols

Caution: Molybdenum(III) chloride and its derivatives, as well as the organometallic co-catalysts, are air- and moisture-sensitive. All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques.[5][6][7][8][9] All glassware should be rigorously dried in an oven and flame-dried under vacuum before use. Solvents and monomers must be purified and dried prior to use.[10]

Protocol 1: Synthesis of Acetonitrile Ligated Molybdenum(III) Catalyst Precursor

This protocol describes a general method for the synthesis of acetonitrile-ligated molybdenum(III) complexes bearing weakly coordinating anions, based on established procedures for similar transition metal complexes.[11][12]

Materials:

• Molybdenum(III) chloride (MoCl₃) or a suitable precursor like trichlorotris(tetrahydrofuran)molybdenum(III) (MoCl₃(THF)₃)[1][13][14]

• Silver salt of a weakly coordinating anion (e.g., Ag[B(C₆F₅)₄])

• Anhydrous acetonitrile (CH₃CN)

• Anhydrous dichloromethane (CH₂Cl₂)

• Standard Schlenk line or glovebox equipment

Procedure:

• Preparation of the Molybdenum(III) Source: If starting from MoCl₃, it can be converted to a more soluble form like MoCl₃(THF)₃. A general procedure involves the reduction of molybdenum(V) chloride.[13]

• Reaction Setup: In a glovebox or under a positive pressure of argon on a Schlenk line, add the molybdenum(III) precursor to a Schlenk flask.

• Dissolution: Add anhydrous acetonitrile to the flask to dissolve the molybdenum(III) precursor. The solution will likely have a characteristic color.

• Anion Exchange: In a separate Schlenk flask, dissolve the silver salt of the weakly coordinating anion in anhydrous dichloromethane.

• Reaction: Slowly add the solution of the silver salt to the stirred solution of the molybdenum(III) complex at room temperature. A precipitate of silver chloride (AgCl) will form.

• Stirring: Allow the reaction mixture to stir in the dark for several hours to ensure complete reaction.

• Isolation of the Catalyst: Filter the mixture through a cannula filter to remove the AgCl precipitate. The filtrate contains the desired acetonitrile-ligated molybdenum(III) catalyst precursor, [MoCl(NCCH3)5]2+ with the corresponding weakly coordinating anion.

• Purification (Optional): The catalyst can be further purified by crystallization from a suitable solvent system if necessary.

Protocol 2: Polymerization of Isobutylene

This protocol outlines the procedure for the polymerization of isobutylene using the prepared molybdenum(III) catalyst in a glass ampoule. This method is suitable for small-scale screening of catalyst activity.

Materials:

• Acetonitrile ligated molybdenum(III) catalyst solution (from Protocol 1)

• Purified and dried isobutylene

• Anhydrous dichloromethane (CH₂Cl₂) or other suitable solvent

• Methanol (for quenching)

• Glass ampoules with a break-seal

• Vacuum line and Schlenk line

Procedure:

• Reactor Preparation: Place a clean, dry glass ampoule containing a magnetic stir bar on a vacuum line. Evacuate the ampoule and flame-dry it to remove any adsorbed moisture.

• Catalyst Loading: Backfill the ampoule with argon. Using a gas-tight syringe, inject the desired amount of the molybdenum(III) catalyst solution into the ampoule.

• Solvent Addition: Add the desired amount of anhydrous solvent (e.g., dichloromethane) to the ampoule via syringe.

• Monomer Transfer: Cool the ampoule to a low temperature (e.g., -78 °C using a dry ice/acetone bath). Connect the ampoule to a calibrated gas-handling line and condense a known amount of isobutylene monomer into the ampoule.

• Sealing: Seal the ampoule under vacuum using a torch.

• Polymerization: Place the sealed ampoule in a thermostatically controlled bath at the desired polymerization temperature (e.g., room temperature). Stir the reaction mixture. The polymerization is typically rapid.[2]

• Quenching: After the desired reaction time, quench the polymerization by immersing the ampoule in liquid nitrogen to freeze the contents. Carefully break the seal and add an excess of methanol to terminate the reaction.

• Polymer Isolation: Allow the mixture to warm to room temperature. The polymer will precipitate.

• Purification: Collect the polymer by filtration. Wash the polymer repeatedly with methanol to remove any catalyst residues and unreacted monomer.[10]

• Drying: Dry the polymer under vacuum to a constant weight.

Protocol 3: Characterization of Polyisobutylene

This protocol describes the standard methods for characterizing the molecular weight and structure of the synthesized polyisobutylene.

1. Molecular Weight and Polydispersity Index (PDI) Determination by Gel Permeation Chromatography (GPC):

• Instrumentation: A GPC system equipped with a refractive index (RI) detector is commonly used.[15]

• Columns: A set of columns suitable for the expected molecular weight range of the polymer.

• Mobile Phase: A suitable solvent in which the polymer is soluble, such as tetrahydrofuran (THF) or toluene.[2]

• Sample Preparation: Prepare a dilute solution of the polymer in the mobile phase.

• Calibration: Calibrate the GPC system using polystyrene standards of known molecular weights.[1]

• Analysis: Inject the polymer solution into the GPC system and record the chromatogram. Calculate the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) from the elution profile.[14]

2. Structural Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent that dissolves the polymer, such as deuterated chloroform (CDCl₃).

• ¹H NMR: Acquire a ¹H NMR spectrum to determine the microstructure of the polymer, particularly the end-groups. The presence of exo-olefinic protons can be identified at specific chemical shifts.[4][16][17]

• ¹³C NMR: Acquire a ¹³C NMR spectrum for more detailed structural analysis of the polymer backbone and end-groups.[3]

Visualizations

Logical Relationship of Catalyst Synthesis

Caption: Synthesis of the acetonitrile-ligated molybdenum(III) catalyst precursor.

Experimental Workflow for Olefin Polymerization

Caption: Workflow for molybdenum(III) catalyzed olefin polymerization.

Signaling Pathway of Cationic Polymerization

Caption: Simplified mechanism of cationic olefin polymerization.

References

• 1. aimplas.net [aimplas.net]
• 2. Polymer Molecular Weight Determination [intertek.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Air-free technique - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 9. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 10. Navigating Raw Material Purification in Polyolefins Plants | AIChE [aiche.org]
• 11. tandfonline.com [tandfonline.com]
• 12. Transition metal nitrile complexes - Wikipedia [en.wikipedia.org]
• 13. resolvemass.ca [resolvemass.ca]
• 14. Molecular Weight Determination by GPC | MtoZ Biolabs [mtoz-biolabs.com]
• 15. selectscience.net [selectscience.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Commercial Molybdenum(V) Chloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of commercial molybdenum(V) chloride (MoCl₅) from common impurities. The information is presented in a user-friendly question-and-answer format to directly address potential issues encountered during experimental work.

Troubleshooting Guides

This section addresses specific problems that may arise during the purification of molybdenum(V) chloride.

Issue 1: The purified MoCl₅ is still discolored (e.g., greenish-brown or yellowish tint) instead of the expected dark green/black crystals.

• Question: My sublimed or distilled MoCl₅ is not the characteristic dark green-black color. What could be the cause, and how can I resolve it?

• Answer: A discolored final product often indicates the presence of residual molybdenum oxychloride impurities, such as MoOCl₃ and MoO₂Cl₂. These compounds have a higher volatility than some metallic impurities but can co-sublime or co-distill with MoCl₅ if the temperature is not carefully controlled. They form when MoCl₅ is exposed to moisture or oxygen, even in trace amounts.[1][2]

  • Troubleshooting Steps:

    • Improve Inert Atmosphere: Ensure your entire apparatus (sublimation/distillation glassware, receiving flask, and transfer tools) is scrupulously dried and purged with a high-purity inert gas (argon or nitrogen). Use a glovebox or Schlenk line for all manipulations.[3][4][5]

    • Optimize Temperature Control: For sublimation, maintain the temperature of the subliming chamber just below the melting point of MoCl₅ (194°C), while keeping the condenser significantly cooler (e.g., room temperature or cooled with a water jacket).[6] A tube connecting the sublimation chamber to the condenser should be heated to about 220°C to prevent premature condensation.

    • Fractional Sublimation/Distillation: Perform a fractional sublimation or distillation. Discard the initial fraction that comes over, as it is likely to be enriched in more volatile impurities. Also, leave a small amount of residue behind, which will contain the less volatile impurities. It is recommended to only collect the "middle" 80% of the sublimed chloride.

    • Repeat Purification: If impurities persist, a second sublimation or distillation cycle may be necessary to achieve the desired purity.

Issue 2: The yield of purified MoCl₅ is significantly lower than expected.

• Question: I started with a significant amount of commercial MoCl₅, but my final yield after purification is very low. What are the potential reasons for this loss of product?

• Answer: Low yield can be attributed to several factors, including overly aggressive purification conditions, product loss during transfer, or the presence of a high percentage of non-volatile impurities in the starting material.

  • Troubleshooting Steps:

    • Check for Leaks: Ensure all joints in your sublimation or distillation apparatus are well-sealed to prevent the loss of MoCl₅ vapor.

    • Moderate Sublimation/Distillation Rate: Avoid excessively high temperatures or a strong vacuum, which can lead to rapid sublimation or bumping, carrying over impure material and causing product to be lost from the collection zone. A slow, controlled sublimation rate is key.

    • Thorough Product Recovery: Ensure all sublimed material is carefully scraped from the condenser. This should be done under an inert atmosphere to prevent immediate hydrolysis of the purified product.

    • Assess Starting Material: The commercial-grade MoCl₅ may contain a significant amount of non-volatile impurities. The material left behind in the sublimation/distillation vessel can give an indication of the initial purity.

Issue 3: The purified MoCl₅ rapidly degrades or changes color upon storage.

• Question: My purified molybdenum(V) chloride looked good initially, but it quickly turned into a clumpy, discolored solid. How can I properly store the purified product?

• Answer: Molybdenum(V) chloride is extremely sensitive to moisture and air.[4][5][7][8] Exposure to even trace amounts of water in the atmosphere will cause rapid hydrolysis, leading to the formation of molybdenum oxychlorides and hydrochloric acid.[8][9][10]

  • Storage Protocol:

    • Inert Atmosphere: All handling and storage must be performed under a dry, inert atmosphere (e.g., in a nitrogen or argon-filled glovebox).

    • Airtight Containers: Store the purified MoCl₅ in a tightly sealed, preferably fused-glass ampoule or a vial with a PTFE-lined cap. For added protection, the primary container can be placed inside a larger, sealed container with a desiccant.

    • Dry Environment: Store the sealed container in a desiccator or a dry cabinet to minimize any potential exposure to moisture.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial molybdenum(V) chloride?

A1: Commercial MoCl₅ can contain a variety of impurities, which can be broadly categorized as:

• Molybdenum Oxychlorides: These are the most common impurities and are formed by the reaction of MoCl₅ with moisture or oxygen.[1][2] Examples include molybdenum(V) oxytrichloride (MoOCl₃) and molybdenum(VI) dioxydichloride (MoO₂Cl₂).

• Metallic Impurities: These can originate from the raw materials used in the synthesis of MoCl₅. Common metallic impurities include iron (Fe), copper (Cu), nickel (Ni), chromium (Cr), and magnesium (Mg).

• Non-Volatile Residues: Depending on the manufacturing process, other non-volatile inorganic compounds may be present.

Q2: What is the most effective method for purifying commercial MoCl₅?

A2: Sublimation is generally considered the most effective and straightforward method for purifying MoCl₅. It is efficient at removing both less volatile metallic impurities and more volatile oxychloride species when performed carefully. Distillation is another viable option.

Q3: Can I purify MoCl₅ by recrystallization?

A3: While MoCl₅ is soluble in some dry, non-reactive organic solvents like carbon tetrachloride, chloroform, and diethyl ether,[11] recrystallization is generally not the preferred method of purification. This is due to the high reactivity of MoCl₅ and the difficulty in finding a suitable solvent system that does not react with it. Any trace moisture in the solvent will lead to decomposition.

Q4: How can I assess the purity of my MoCl₅?

A4: Several analytical techniques can be used to determine the purity of MoCl₅:

• UV-Visible Spectroscopy: This technique can be used to identify the presence of molybdenum oxychloride impurities, as they have distinct absorption spectra from MoCl₅ in the vapor phase.[1][2]

• Inductively Coupled Plasma (ICP) Spectroscopy (ICP-OES or ICP-MS): This is a highly sensitive method for quantifying the concentration of metallic impurities.

• X-ray Diffraction (XRD): XRD can be used to identify the crystalline phases present in the sample and can help detect different phases of MoCl₅ or crystalline impurities.

Q5: What are the key safety precautions when working with MoCl₅?

A5: Molybdenum(V) chloride is a hazardous substance and must be handled with care. Key safety precautions include:

• Handling in an Inert Atmosphere: Always handle MoCl₅ in a glovebox or under a Schlenk line to prevent exposure to air and moisture.[3][4][5]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid Inhalation: Do not breathe the dust.[3][4]

• Reaction with Water: MoCl₅ reacts violently with water, releasing toxic and corrosive hydrogen chloride gas.[3][8][10] Ensure no contact with water or other protic solvents.

Quantitative Data on Impurity Removal

The following table provides an illustrative example of the reduction in metallic impurities that can be achieved through a single sublimation of commercial molybdenum(V) chloride. The exact levels of impurities can vary significantly between different commercial suppliers and batches.

Impurity	Typical Concentration in Commercial Grade (ppm)	Concentration after Single Sublimation (ppm)
Iron (Fe)	10 - 100	< 1 - 10
Copper (Cu)	5 - 50	< 1 - 5
Nickel (Ni)	5 - 50	< 1 - 5
Chromium (Cr)	1 - 20	< 1
Magnesium (Mg)	1 - 10	< 1
Silicon (Si)	10 - 50	< 5
Aluminum (Al)	5 - 30	< 2

Note: Data is compiled and estimated based on qualitative descriptions of purification effectiveness from technical literature. Actual values may vary.

Experimental Protocols

Protocol 1: Purification of MoCl₅ by Sublimation

Objective: To remove metallic and oxychloride impurities from commercial MoCl₅ via vacuum sublimation.

Materials:

• Commercial Molybdenum(V) Chloride

• Schlenk-type sublimation apparatus

• High-vacuum pump

• Heating mantle or oil bath

• Inert gas (Argon or Nitrogen) supply

• Glovebox or Schlenk line

Procedure:

• Apparatus Preparation: Thoroughly clean and dry all glassware in an oven at >120°C overnight. Assemble the sublimation apparatus while hot and immediately place it under a high vacuum to remove any adsorbed water. Once cool, transfer the apparatus to a glovebox or backfill with inert gas on a Schlenk line.

• Loading the Sublimator: Inside the glovebox or under a positive pressure of inert gas, load the commercial MoCl₅ into the bottom of the sublimation apparatus.

• Assembly and Evacuation: Seal the apparatus and carefully evacuate it using a high-vacuum pump. A cold trap (liquid nitrogen or dry ice/acetone) should be placed between the sublimator and the pump.

• Sublimation: Gently heat the bottom of the sublimator using a heating mantle or oil bath to a temperature just below the melting point of MoCl₅ (around 180-190°C). The condenser should be kept at room temperature or cooled with circulating water.

• Fractional Collection: Observe the sublimation front. It is advisable to discard the first small fraction of sublimate that collects on the condenser, as it may be enriched in more volatile impurities. This can be achieved by gently warming the initial collection area to move the material further up the condenser.

• Main Fraction Collection: Continue the sublimation until a significant amount of the dark green-black crystalline MoCl₅ has collected on the condenser.

• Termination: Stop the heating and allow the apparatus to cool to room temperature under vacuum.

• Product Recovery: Transfer the apparatus back into the glovebox or backfill with inert gas. Carefully scrape the purified MoCl₅ crystals from the condenser and transfer them to a pre-dried, tared storage vial. Seal the vial tightly.

Visualizations

Caption: Troubleshooting workflow for the purification of MoCl₅.

Caption: Logical relationships in MoCl₅ purification.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ultraviolet-Visible Absorption Spectroscopy of MoCl5, MoOCl4, and MoO2Cl2 Vapors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. Minsky DTIC [dtic.minsky.ai]
• 7. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [amp.chemicalbook.com]
• 8. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 9. m.youtube.com [m.youtube.com]
• 10. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [chemicalbook.com]
• 11. molybdenum(V) chloride [chemister.ru]

handling and storage protocols for anhydrous molybdenum chloride to prevent hydrolysis

Welcome to the technical support center for anhydrous molybdenum(V) chloride. This resource is designed for researchers, scientists, and drug development professionals to ensure the safe and effective handling and storage of this highly reactive compound, with a primary focus on preventing hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is anhydrous molybdenum(V) chloride and why is it so sensitive to moisture?

A1: Anhydrous molybdenum(V) chloride (MoCl₅) is a dark, volatile solid used in the synthesis of other molybdenum compounds.[1] It is extremely sensitive to moisture and air.[2] This is because it readily hydrolyzes, reacting violently with water to form hydrochloric acid and molybdenum oxychlorides.[2][3][4] This reactivity is due to the high positive charge of the molybdenum(V) ion, which makes it a strong Lewis acid, readily reacting with the Lewis base, water.

Q2: What are the visual signs of hydrolysis or degradation of anhydrous molybdenum(V) chloride?

A2: Anhydrous molybdenum(V) chloride is typically a dark-green to black crystalline powder.[1][2] Upon exposure to moisture, it will begin to change color and may release fumes. You might observe the solid becoming sticky, changing to a greenish-yellow or brown color, and fuming in the air. These fumes are typically hydrogen chloride gas, which is toxic and corrosive.[2][5] If the product appears discolored or is not a free-flowing powder, it has likely been compromised by moisture.

Q3: What is the proper personal protective equipment (PPE) for handling anhydrous molybdenum(V) chloride?

A3: Due to its corrosive nature and violent reaction with water, a comprehensive suite of PPE is mandatory. This includes:

• Eye/Face Protection: Chemical safety goggles and a face shield are essential.[3][4]

• Skin Protection: Wear chemical-resistant gloves (inspect them before use), a lab coat, and full-coverage clothing.[6]

• Respiratory Protection: Handling should be done in a well-ventilated area, preferably within a chemical fume hood.[4] If dust is generated, a NIOSH-approved respirator is required.[3][4]

Q4: In case of accidental exposure, what are the first-aid measures?

A4: Immediate action is critical.

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[3][4]

• Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing. Seek immediate medical attention.[3][4]

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[3][4]

• Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician immediately.[3][4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
White fumes are observed when opening the container.	The anhydrous molybdenum(V) chloride has been exposed to atmospheric moisture, causing hydrolysis and the release of hydrogen chloride (HCl) gas.[7][8]	This indicates a compromised seal or improper storage. The material may not be suitable for moisture-sensitive reactions. Handle with extreme caution in a fume hood. Consider acquiring a fresh, unopened container for critical experiments.
The solid is clumpy, discolored (greenish-yellow/brown), and not a free-flowing powder.	The material has undergone significant hydrolysis due to improper storage or a compromised container.	The product is likely hydrated and its purity is compromised. It is not recommended for use in anhydrous reactions. Dispose of the material according to your institution's hazardous waste protocols.
The reaction solvent changes color upon addition of molybdenum(V) chloride.	This can be normal. Anhydrous molybdenum(V) chloride dissolves in many dry organic solvents, often producing colored solutions.[2] For example, it can form a rich green solution in hydrochloric acid.[9]	Ensure your solvent is truly anhydrous. If the color is unexpected or accompanied by fuming or precipitation, it could indicate a reaction with residual water in the solvent.
A reaction requiring anhydrous molybdenum(V) chloride is failing or giving low yields.	The molybdenum(V) chloride may have been compromised by moisture, reducing its reactivity or introducing unwanted byproducts from hydrolysis.	Use a fresh, unopened container of anhydrous molybdenum(V) chloride. Ensure all glassware is oven-dried and cooled under an inert atmosphere, and that all solvents and reagents are rigorously dried.
A pressure buildup is noticed in a sealed reaction vessel.	This could be due to the liberation of HCl gas from the reaction of molybdenum(V) chloride with trace moisture in the reactants or solvent.	Never heat a completely sealed vessel. Ensure your reaction setup includes a pressure-relief mechanism, such as a bubbler or a condenser open to an inert gas line.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of anhydrous molybdenum(V) chloride.

Property	Value
Molecular Formula	MoCl₅ (exists as a dimer, Mo₂Cl₁₀, in the solid state)[1]
Molar Mass	273.21 g/mol [1]
Melting Point	194 °C (381 °F)[1]
Boiling Point	268 °C (514 °F)[1]
Density	2.928 g/cm³[1]
Appearance	Dark-green, hygroscopic solid[1]
Solubility	Soluble in dry ether, dry alcohol, and other organic solvents.[2] Reacts with water.[2]

Experimental Protocols

Protocol 1: Inert Atmosphere Handling of Anhydrous Molybdenum(V) Chloride

This protocol outlines the standard procedure for safely handling anhydrous molybdenum(V) chloride in a laboratory setting to prevent hydrolysis.

Materials:

• Anhydrous molybdenum(V) chloride in its original, sealed container

• Glovebox or Schlenk line apparatus

• Argon or nitrogen gas (high purity)

• Oven-dried glassware

• Anhydrous solvents

• Appropriate PPE (safety goggles, face shield, chemical-resistant gloves, lab coat)

Procedure:

• Preparation: Ensure the glovebox or Schlenk line is purged with a dry, inert gas (argon or nitrogen). If using a Schlenk line, ensure all glassware is properly oven-dried and assembled while hot, then cooled under vacuum and backfilled with inert gas.

• Transfer to Inert Atmosphere: Move the sealed container of anhydrous molybdenum(V) chloride into the glovebox. If using a Schlenk line, this transfer should be done under a positive flow of inert gas.

• Opening the Container: Once inside the inert atmosphere, carefully open the container.

• Weighing and Dispensing: Weigh the desired amount of the dark, crystalline solid into a pre-weighed, dry container (e.g., a flask or vial).

• Sealing: Tightly seal both the original container and the container with the dispensed material before removing them from the inert atmosphere (if necessary).

• Dissolution (if required): If making a solution, add the anhydrous solvent to the flask containing the molybdenum(V) chloride under the inert atmosphere. Stir until dissolved.

• Storage of Dispensed Material: If not for immediate use, store the dispensed material in a desiccator under an inert atmosphere.

Logical Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper handling and storage of anhydrous molybdenum(V) chloride.

Caption: Workflow for Handling Anhydrous MoCl₅.

References

• 1. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 2. MOLYBDENUM(V) CHLORIDE | 10241-05-1 [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. Molybdenum chloride (MoCl5) [chembk.com]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. nj.gov [nj.gov]
• 8. 134 Halogen Problem 11.2 White fumes appear around the bottle of anhydrou.. [askfilo.com]
• 9. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Molybdenum Chloride Catalyzed Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields in reactions catalyzed by molybdenum chloride and its derivatives.

General Troubleshooting and FAQs

This section addresses common issues applicable to a range of molybdenum chloride-catalyzed reactions.

Q1: My reaction yield is consistently low, despite following the literature procedure. Where should I start troubleshooting?

A1: Low yields can arise from several factors. A systematic approach is the most effective way to identify the root cause. Key areas to investigate include the quality of starting materials, reaction conditions, and work-up/purification procedures. We recommend following a logical troubleshooting workflow.[1][2]

Troubleshooting Workflow for Low Yields

Caption: A logical workflow for troubleshooting low reaction yields.

Q2: How should I handle and store molybdenum(V) chloride (MoCl₅)?

A2: Molybdenum(V) chloride is a dark, volatile solid that is highly sensitive to moisture and air. Improper handling is a frequent cause of catalyst deactivation and low yields.

• Storage: Store MoCl₅ in a tightly sealed container in a cool, dry place, preferably in a glovebox or desiccator under an inert atmosphere (e.g., nitrogen or argon).

• Handling: All manipulations should be performed under an inert atmosphere using anhydrous solvents and oven-dried glassware. If weighing outside a glovebox, do so quickly and in a dry, controlled environment. Avoid inhalation of dust and contact with skin and eyes.

Q3: I noticed a color change in my MoCl₅ upon storage or during reaction setup. What does this indicate?

A3: Molybdenum(V) chloride is typically a dark green to black crystalline solid. A change in color, such as the appearance of a blue or green hue in solution when dissolved in a non-coordinating solvent, can indicate hydrolysis or reaction with atmospheric moisture, leading to the formation of molybdenum oxychlorides. This suggests that the catalyst may be partially deactivated.

Q4: My reaction stalls before completion. What are the potential causes?

A4: A stalled reaction can be due to several factors:

• Catalyst Deactivation: The molybdenum catalyst may have been deactivated by impurities (water, oxygen) in the reagents or solvents, or by a functional group on the substrate itself.

• Product Inhibition: The product of the reaction may coordinate to the metal center and inhibit further catalytic activity.

• Inhibitor Presence: Your starting materials may contain inhibitors from their synthesis or purification process. Purifying all starting materials immediately before use is good practice.

Q5: How can I regenerate a deactivated molybdenum catalyst?

A5: Regeneration of supported molybdenum catalysts is often possible. A common industrial method involves calcination (burning) in air at elevated temperatures (300-700°C) to remove carbonaceous deposits. This is followed by specific treatments, such as with nitrogen oxides and then hydrogen, to restore the active metal sites. For homogeneous catalysts, regeneration is often not practical, and using a fresh batch of catalyst is recommended.

Olefin Metathesis (Schrock-type Catalysts)

Molybdenum-based Schrock catalysts are powerful tools for olefin metathesis but are sensitive to reaction conditions.

Q6: I am getting low conversion in my Ring-Closing Metathesis (RCM) reaction using a molybdenum-imido alkylidene catalyst. What should I check?

A6: Low conversion in RCM reactions with Schrock-type catalysts is often related to catalyst deactivation or suboptimal conditions.

• Atmosphere and Solvents: These catalysts are highly reactive towards oxygen, water, and even the nitrogen in the air. Ensure your reaction is run under a strictly inert atmosphere (argon or purified nitrogen) and with rigorously dried, deoxygenated solvents.

• Substrate Purity: Functional groups like aldehydes, unhindered ketones, and primary alcohols can react with and deactivate the catalyst. Ensure your substrate is free from such impurities.

• Catalyst Loading: While these catalysts are very active, challenging substrates may require a higher catalyst loading (e.g., 1-5 mol%).

• Temperature: Most Schrock catalysts are highly active at room temperature. However, for sluggish reactions, a moderate increase in temperature (e.g., to 40-50 °C) can be beneficial.

Experimental Protocol: General Procedure for Ring-Closing Metathesis

• Preparation: Oven-dry all glassware (135 °C) and cool under a stream of dry nitrogen or in a glovebox. A 25 mL round-bottom flask with a magnetic stir bar is a suitable reaction vessel.

• Catalyst Handling: In a glovebox, weigh the molybdenum bis-pyrrolide precursor (or other Schrock catalyst) into the reaction flask. Seal the flask with a septum.

• Solvent and Substrate Addition: Outside the glovebox, use standard Schlenk line techniques. Add anhydrous, deoxygenated solvent (e.g., benzene, toluene) via cannula or syringe to dissolve the catalyst. Add a solution of the diene substrate in the same solvent to the catalyst solution.

• Reaction: Stir the reaction mixture at room temperature (or the desired temperature) and monitor its progress by TLC or GC-MS.

• Quenching: Once the reaction is complete, quench by opening the flask to the air or by adding a few drops of wet solvent (e.g., wet CDCl₃ for NMR analysis).

• Purification: Concentrate the reaction mixture and purify the product by silica gel chromatography.

Chauvin Mechanism for Olefin Metathesis

References

• 1. US2963443A - Reactivation of molybdenum containing catalysts - Google Patents [patents.google.com]
• 2. Highly efficient molybdenum-based catalysts for enantioselective alkene metathesis - PMC [pmc.ncbi.nlm.nih.gov]

optimizing temperature and pressure for molybdenum chloride synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the synthesis of molybdenum chlorides, with a primary focus on molybdenum(V) chloride (MoCl₅).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of molybdenum chlorides.

Issue	Question	Possible Causes	Suggested Solutions
Low Product Yield	Why is my yield of molybdenum chloride significantly lower than expected?	- Incomplete reaction due to insufficient temperature or reaction time. - Loss of volatile product during collection. - Reaction with residual moisture or oxygen in the reaction setup. - Suboptimal stoichiometry of reactants.	- Ensure the reaction temperature is within the optimal range and consider extending the reaction time. - Use a cold trap or condenser to capture volatile molybdenum chloride. - Thoroughly dry all glassware and reactants, and conduct the reaction under an inert atmosphere (e.g., argon or nitrogen). - Carefully measure and control the stoichiometry of the reactants.
Product Contamination	My molybdenum chloride product is discolored (e.g., yellowish or brownish instead of dark green/black for MoCl₅). What is the cause?	- Presence of molybdenum oxychlorides due to reaction with oxygen or moisture.[1] - Incomplete chlorination leading to lower molybdenum chlorides. - Contamination from the starting materials.	- Handle all materials in a glovebox or under a stream of inert gas to prevent exposure to air and moisture.[2] - Ensure a sufficient flow of chlorine gas or an adequate amount of chlorinating agent. - Use high-purity starting materials. - Purify the crude product by sublimation.[3]
Difficulty in Handling Product	The molybdenum chloride product is difficult to handle and appears to be fuming or reacting with the air.	- Molybdenum(V) chloride is highly hygroscopic and reacts readily with atmospheric moisture to produce corrosive hydrochloric acid and toxic fumes.[2][4]	- All handling of the final product must be performed in a dry, inert atmosphere, such as a glovebox.[2] - Use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
Inconsistent Results	I am getting inconsistent yields and product quality between batches. Why?	- Variations in the quality and dryness of reactants and solvents. - Fluctuations in reaction temperature and pressure. - Leaks in the reaction apparatus allowing for the ingress of air and moisture.	- Standardize the source and purification methods for all reactants and solvents. - Use precise temperature and pressure control systems. - Regularly check the reaction setup for leaks.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing Molybdenum(V) Chloride (MoCl₅)?

A1: The two main industrial and laboratory methods for synthesizing MoCl₅ are the direct chlorination of molybdenum metal and the chlorination of molybdenum trioxide (MoO₃).[4][5]

Q2: What are the optimal temperature and pressure conditions for MoCl₅ synthesis?

A2: The optimal conditions depend on the chosen method. For the direct chlorination of molybdenum metal, temperatures between 300°C and 400°C are typically used.[5] The reaction of MoO₃ with carbon tetrachloride is generally carried out in a sealed vessel at temperatures ranging from 150°C to 240°C, which generates autogenous pressure.[6]

Q3: How can I prevent the formation of molybdenum oxychlorides as byproducts?

A3: Molybdenum oxychlorides form when molybdenum chlorides react with oxygen or water.[1] To prevent their formation, it is crucial to use thoroughly dried reactants and solvents and to carry out the entire synthesis and product handling under a strictly inert atmosphere (e.g., argon or nitrogen).[2]

Q4: Is it possible to synthesize other molybdenum chlorides from MoCl₅?

A4: Yes, MoCl₅ is a common precursor for the synthesis of lower oxidation state molybdenum chlorides. For example, molybdenum(IV) chloride (MoCl₄) and molybdenum(III) chloride (MoCl₃) can be synthesized by the reduction of MoCl₅.[7][8]

Q5: How should I purify the crude MoCl₅ product?

A5: Sublimation is an effective method for purifying MoCl₅.[3] The crude product is heated under vacuum, and the purified MoCl₅ sublimes and is collected on a cold surface, leaving less volatile impurities behind.

Data Presentation

Table 1: Optimized Synthesis Parameters for Molybdenum(V) Chloride (MoCl₅)

Synthesis Method	Reactants	Optimal Temperature Range (°C)	Pressure Conditions	Typical Yield	Reference
Direct Chlorination	Mo, Cl₂	300 - 400	Atmospheric	High	[5]
Chlorination of MoO₃	MoO₃, CCl₄	150 - 240	Autogenous (in sealed vessel)	Up to 85%	[6]

Table 2: Synthesis of Lower Molybdenum Chlorides from MoCl₅

Product	Reactants	Temperature (°C)	Pressure	Reference
MoCl₄	MoCl₅, Reducing Agent (e.g., Sn, Ph₂SiH₂)	Varies with reducing agent	Inert Atmosphere	[8]
MoCl₃	MoCl₅, H₂	~125	≥ 100 psi	[7]

Experimental Protocols

Protocol 1: Synthesis of MoCl₅ via Direct Chlorination of Molybdenum Metal

Objective: To synthesize molybdenum(V) chloride by the direct reaction of molybdenum metal with chlorine gas.

Materials:

• Molybdenum powder

• Chlorine gas

• Tube furnace

• Quartz reaction tube

• Gas flow controllers

• Cold trap

Procedure:

• Place a known quantity of molybdenum powder in a quartz boat and position it in the center of the quartz reaction tube within the tube furnace.

• Assemble the apparatus, ensuring all connections are gas-tight. Connect the outlet to a cold trap and a scrubbing system for excess chlorine.

• Purge the system with an inert gas (e.g., argon) to remove air and moisture.

• Heat the furnace to the reaction temperature of 350°C.[5]

• Once the temperature has stabilized, introduce a controlled flow of chlorine gas over the molybdenum powder.

• The reaction is exothermic and will produce dark, volatile MoCl₅, which will be carried by the gas stream.

• Collect the crystalline MoCl₅ product in the cold trap.

• After the reaction is complete, stop the chlorine flow and cool the system to room temperature under a flow of inert gas.

• Carefully transfer the MoCl₅ product to a storage container inside an inert atmosphere glovebox.

Protocol 2: Synthesis of MoCl₅ from Molybdenum Trioxide and Carbon Tetrachloride

Objective: To synthesize molybdenum(V) chloride from molybdenum trioxide and carbon tetrachloride in a sealed system.[6]

Materials:

• Molybdenum trioxide (MoO₃), dried

• Carbon tetrachloride (CCl₄), anhydrous

• Stainless steel autoclave or a thick-walled sealed glass tube

• Heating mantle or oil bath

Procedure:

• In an inert atmosphere glovebox, place a stoichiometric amount of dried MoO₃ and anhydrous CCl₄ into the reaction vessel. A mass ratio of MoO₃ to CCl₄ between 1:4 and 1:6 is recommended.[6]

• Seal the reaction vessel securely.

• Place the vessel in a heating mantle or oil bath and heat to a temperature between 150°C and 240°C. The optimal temperature and time will depend on the desired yield and reaction scale (e.g., 220°C for 5 hours can yield up to 85%).[6]

• Maintain the reaction at the set temperature for the desired duration (1-12 hours).[6]

• After the reaction period, turn off the heat and allow the vessel to cool completely to room temperature.

• Caution: The vessel will be under pressure. Once cooled, carefully vent any excess pressure in a fume hood.

• Transfer the reaction mixture to a distillation apparatus inside an inert atmosphere.

• Remove the excess CCl₄ by distillation to obtain the crystalline MoCl₅ product.

• Store the product in a tightly sealed container under an inert atmosphere.

Visualizations

Caption: Experimental workflow for the synthesis of MoCl₅ via direct chlorination.

Caption: Experimental workflow for the synthesis of MoCl₅ from MoO₃ and CCl₄.

Caption: Troubleshooting decision tree for molybdenum chloride synthesis.

References

• 1. EP4071116A1 - High-purity molybdenum oxychloride and manufacturing method therefor - Google Patents [patents.google.com]
• 2. Molybdenum(V) Chloride from China Manufacturer - Wolfa [wolfabio.com]
• 3. Minsky DTIC [dtic.minsky.ai]
• 4. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 5. molybdenum Chloride Production Processes - molybdenum Manufacturer and Supplier-Chinatungsten Online [molybdenum.com.cn]
• 6. CN102020318A - Method for preparing molybdenum pentachloride - Google Patents [patents.google.com]
• 7. Preparation of Trichloride and Tetrachloride of Molybdenum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Managing the Hygroscopic Nature of Molybdenum Pentachloride in Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with molybdenum pentachloride (MoCl₅). Given its highly hygroscopic and reactive nature, proper handling is critical to ensure experimental success and safety.

Frequently Asked Questions (FAQs)

Q1: What is molybdenum pentachloride and why is it so sensitive to moisture?

A1: Molybdenum pentachloride (MoCl₅) is a dark green or black crystalline solid.[1] It is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2] This sensitivity stems from its high reactivity towards water, with which it undergoes hydrolysis to form molybdenum oxides and corrosive hydrochloric acid.[2][3] This reaction is often vigorous and can compromise the integrity of the reagent and the experiment.[4]

Q2: What are the visible signs of molybdenum pentachloride decomposition due to moisture exposure?

A2: Exposure of molybdenum pentachloride to moisture can lead to several visible changes. The solid may change color, often becoming clumpy or showing yellowish or brownish spots, which are likely molybdenum oxychlorides. Fuming is a common observation as it reacts with atmospheric moisture to produce hydrochloric acid vapor.[3] In solution, the color can change from the expected dark red/brown of the pure compound in a dry solvent to green, indicating the formation of molybdenyl trichloride.[5]

Q3: How should I properly store molybdenum pentachloride?

A3: Molybdenum pentachloride must be stored in a tightly sealed container under an inert atmosphere, such as nitrogen or argon.[6] The storage area should be cool and dry. It is highly recommended to store the main container inside a desiccator or a glovebox to provide an additional layer of protection against ambient moisture.

Q4: What are the primary safety precautions when working with molybdenum pentachloride?

A4: Due to its reactivity with water, molybdenum pentachloride is corrosive and can cause severe skin and eye burns.[6] Inhalation of its dust or the hydrochloric acid fumes produced upon contact with moisture is also harmful.[3] Always handle this compound in a well-ventilated fume hood or, preferably, within an inert atmosphere glovebox.[7] Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[6]

Q5: Can I use standard laboratory glassware for my experiments with molybdenum pentachloride?

A5: Yes, but all glassware must be scrupulously dried before use. This is typically achieved by oven-drying at a high temperature (e.g., >120 °C) for several hours and then allowing it to cool in a desiccator or under a stream of dry inert gas.[6][8] For highly sensitive reactions, flame-drying the glassware under vacuum on a Schlenk line is recommended to remove any adsorbed water.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected color change of solid MoCl₅ (e.g., to brownish or yellowish).	Exposure to atmospheric moisture during storage or handling.	Discard the contaminated reagent as its purity is compromised. For future use, ensure storage containers are properly sealed and handle the solid exclusively under an inert atmosphere (glovebox or with a Schlenk line).
Solution of MoCl₅ in a dry solvent turns green.	Presence of trace amounts of water in the solvent or on the glassware.[5]	The solvent may not be sufficiently anhydrous. Use a freshly distilled and dried solvent. Ensure all glassware was rigorously dried before use. The green color indicates the formation of hydrolysis byproducts which may interfere with your reaction.
Poor reproducibility of experimental results.	Inconsistent handling of MoCl₅ leading to varying degrees of decomposition.	Implement standardized procedures for handling, such as always weighing and transferring the compound inside a glovebox with a controlled atmosphere. Use of a Schlenk line for reactions will also improve reproducibility.[3][4]
Formation of a precipitate or fuming when adding MoCl₅ to a solvent.	The solvent is not anhydrous, leading to a rapid reaction.[3]	Immediately cease the addition. Use a properly dried and deoxygenated solvent. Solvents should be dried using appropriate methods (e.g., distillation from a suitable drying agent) and stored over molecular sieves.
Difficulty in dissolving MoCl₅ in a non-polar organic solvent.	While soluble in many dry organic solvents, dissolution can be slow. Partial hydrolysis on the crystal surface can also hinder dissolution.	Use gentle heating or sonication to aid dissolution, always under an inert atmosphere. Ensure the solvent is impeccably dry.

Data Presentation

Condition	Effect on Molybdenum Pentachloride	Observable Signs	Citation
Exposure to Ambient Air (High Humidity)	Rapid and vigorous hydrolysis.	Fuming (release of HCl gas), color change to yellow/brown, formation of solid molybdenum oxychlorides and oxides, heat generation.	[2][3]
Exposure to Trace Moisture (e.g., in "dry" solvents)	Slower hydrolysis.	Gradual color change of the solution, often to green, indicating the formation of molybdenyl species.	[5]
Elevated Temperature (in the presence of air/moisture)	Accelerated decomposition and oxidation.	More rapid and pronounced color changes and fuming.	[9]
Elevated Temperature (under inert atmosphere)	Sublimation and potential disproportionation at higher temperatures.	The solid sublimes at elevated temperatures. At very high temperatures, it can decompose into lower molybdenum chlorides.	[2]

Experimental Protocols

Protocol 1: Handling Molybdenum Pentachloride in a Glovebox

This protocol outlines the standard procedure for weighing and transferring solid molybdenum pentachloride in an inert atmosphere glovebox.

Materials:

• Molybdenum pentachloride in its original sealed container.

• Spatula.

• Weighing boat or vial.

• Analytical balance (located inside the glovebox).

• Reaction flask or other receiving vessel.

• Airtight container for waste.

Procedure:

• Ensure the glovebox atmosphere is inert (typically <1 ppm O₂ and H₂O).[6]

• Introduce the sealed container of molybdenum pentachloride, along with all necessary labware, into the glovebox antechamber.

• Evacuate and refill the antechamber with the glovebox's inert gas at least three times to remove atmospheric contaminants.[8]

• Once inside the glovebox, allow the container to reach the internal temperature.

• Carefully open the container of molybdenum pentachloride.

• Using a clean, dry spatula, transfer the desired amount of the solid to a pre-tared weighing boat or vial on the analytical balance.

• Record the mass.

• Promptly transfer the weighed solid to the reaction vessel.

• Securely close the lid of the molybdenum pentachloride container.

• Tightly seal the reaction vessel.

• Collect any spilled material and place it in the designated airtight waste container inside the glovebox.

• Before removing the reaction vessel from the glovebox, ensure it is properly sealed.

Protocol 2: Setting up a Reaction with Molybdenum Pentachloride using a Schlenk Line

This protocol describes how to set up a reaction using molybdenum pentachloride under an inert atmosphere using a Schlenk line.

Materials:

• Schlenk flask and other necessary glassware (e.g., addition funnel).

• Molybdenum pentachloride.

• Anhydrous solvent.

• Magnetic stir bar.

• Schlenk line with a dual vacuum/inert gas manifold.

• Heat gun.

• Cannula or syringe for solvent transfer.

Procedure:

• Assemble the clean, dry Schlenk flask with a magnetic stir bar.

• Connect the flask to the Schlenk line via flexible tubing.

• Evacuate the flask using the vacuum manifold.

• Gently heat the entire surface of the flask with a heat gun while under vacuum to drive off any adsorbed moisture. Caution: Do not heat too aggressively to avoid damaging the glass.

• Allow the flask to cool to room temperature under vacuum.

• Refill the flask with inert gas from the manifold. Repeat this vacuum/refill cycle at least three times.[3]

• In a glovebox, weigh the desired amount of molybdenum pentachloride into the prepared Schlenk flask. Seal the flask before removing it from the glovebox.

• Reconnect the flask to the Schlenk line and perform another three vacuum/refill cycles.

• Transfer the anhydrous solvent to the flask via a cannula or a gas-tight syringe under a positive pressure of inert gas.

• Commence stirring and proceed with the reaction as per your specific experimental design.

Mandatory Visualizations

Caption: Reaction pathway of molybdenum pentachloride with water.

Caption: Experimental workflow for using molybdenum pentachloride.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Preparation of Trichloride and Tetrachloride of Molybdenum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tips and Tricks for the Lab: Air-Sensitive Techniques (2) - ChemistryViews [chemistryviews.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.purdue.edu [chem.purdue.edu]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Passivation for Reactors in Corrosive Molybdenum Chloride Service

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using reactors for experiments involving corrosive molybdenum chloride.

Troubleshooting Guide

This guide addresses specific issues that may arise during the passivation and use of reactors with molybdenum chloride.

Issue	Possible Cause	Recommended Action
Discoloration or Etching of Reactor Surface After Passivation	- Passivation acid concentration is too high.- Passivation time is too long.- Reactor material is not suitable for the chosen passivation acid.	- Verify and adjust the acid concentration according to the protocol.- Reduce the passivation duration.- Confirm the compatibility of the reactor material (e.g., 316L SS, Hastelloy C-276) with the passivation acid. For molybdenum chloride service, a nitric acid passivation is generally recommended.
Evidence of Corrosion (Pitting, Staining) After Molybdenum Chloride Experiment	- Incomplete or failed passivation.- Presence of moisture in the reactor or reagents.- Contamination of the reactor surface with free iron.	- Re-passivate the reactor following a thorough cleaning and decontamination procedure.- Ensure all reagents and the reactor are scrupulously dry before introducing molybdenum chloride. Molybdenum chloride reacts with water to form highly corrosive hydrochloric acid.[1] - Perform a free iron test (e.g., copper sulfate test) to check for surface contamination before passivation.
Inconsistent Experimental Results	- Reaction with a non-passivated or improperly passivated reactor surface.- Leaching of metal ions from the reactor wall into the reaction mixture.	- Ensure a consistent and validated passivation protocol is used before each relevant experiment.- Consider using a reactor made of a more resistant alloy, such as Hastelloy C-276, which exhibits superior corrosion resistance to chlorides compared to 316L stainless steel.[1]
White Fumes or Powder Observed Upon Opening the Reactor	- Reaction of residual molybdenum chloride with atmospheric moisture.	- This is an expected reaction. Ensure the reactor is opened in a well-ventilated fume hood.- Neutralize any residual acidic gases with an appropriate quenching agent.

Frequently Asked Questions (FAQs)

Q1: What is passivation and why is it critical when working with molybdenum chloride?

A1: Passivation is a chemical treatment that removes free iron and other contaminants from the surface of stainless steel and other alloys, and promotes the formation of a thin, inert, and protective oxide layer.[2][3] This passive layer acts as a barrier against corrosion. When working with molybdenum chloride, which can react with trace moisture to form highly corrosive hydrochloric acid, a robust passive layer is essential to prevent aggressive corrosion of the reactor, which could otherwise lead to equipment failure and contamination of the experimental results.[1]

Q2: Which material is better for a reactor used with molybdenum chloride: 316L Stainless Steel or Hastelloy C-276?

A2: While 316L stainless steel offers good general corrosion resistance, Hastelloy C-276 is significantly more resistant to chloride-induced corrosion, such as pitting and crevice corrosion, which are primary concerns when hydrochloric acid may be generated.[1][4][5] For applications involving molybdenum chloride, especially at elevated temperatures or for extended periods, Hastelloy C-276 is the superior choice.

Q3: What is the recommended passivation agent for reactors in molybdenum chloride service?

A3: A nitric acid solution is the most common and recommended passivating agent for both 316L stainless steel and Hastelloy reactors.[6][7] It effectively removes free iron and helps to form a stable chromium-rich passive oxide layer. Citric acid passivation is a safer and more environmentally friendly alternative, but nitric acid is generally considered more robust for aggressive chemical service.[8]

Q4: How can I verify that my reactor has been successfully passivated?

A4: Several methods can be used to test for successful passivation. A common and simple method is the copper sulfate test, which detects the presence of free iron on the surface. A drop of copper sulfate solution is placed on the surface; if free iron is present, a copper deposit will form. Other methods include water wetting and drying tests and more sophisticated surface analysis techniques.[6]

Q5: What are the key safety precautions when passivating a reactor?

A5: Always work in a well-ventilated area and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat. When using nitric acid, be aware of the potential for the release of toxic nitrogen oxide fumes. Ensure proper procedures are in place for the handling and disposal of acidic solutions.

Quantitative Data: Corrosion Rates in Hydrochloric Acid

Since molybdenum chloride reacts with moisture to form hydrochloric acid (HCl), the corrosion rates of reactor materials in HCl are a critical indicator of their suitability. The following tables summarize the corrosion rates for Hastelloy C-276 and 316L Stainless Steel in various concentrations of hydrochloric acid.

Table 1: Corrosion Rate of Hastelloy C-276 in Hydrochloric Acid

HCl Concentration (M)	Temperature (°C)	Corrosion Rate (mm/year)	Reference
0.01	Ambient	0.11	[9][10]
0.5	Ambient	0.16	[9][10]
Various	Up to 49	< 0.13	[4]

Table 2: Corrosion Rate of 316L Stainless Steel in Hydrochloric Acid

HCl Concentration (M)	Temperature (°C)	Corrosion Rate (mm/year)	Reference
1	Ambient	0.0003	[11]
0.5	30	0.2	[12]
1	30	0.08	[12]
1.5	30	0.09	[12]
2	30	0.112	[12]
2	Ambient	6.395 x 10^2	[13]

Note: Corrosion rates can be influenced by various factors including temperature, aeration, and the presence of other chemical species.

Experimental Protocols

Protocol 1: Nitric Acid Passivation of a Hastelloy C-276 or 316L Stainless Steel Reactor

This protocol outlines a standard procedure for the passivation of a reactor for use with molybdenum chloride.

Materials:

• 20-50% (v/v) Nitric Acid Solution

• Deionized Water

• Alkaline Cleaning Agent

• Acetone or Isopropanol

• Clean, lint-free cloths

Procedure:

• Degreasing: Thoroughly clean all reactor surfaces with an alkaline cleaning agent to remove any oils, grease, and other organic residues. Rinse thoroughly with deionized water. For stubborn residues, a solvent wash with acetone or isopropanol may be necessary.

• Initial Rinse: Rinse the reactor again with deionized water to remove all traces of the cleaning agent.

• Acid Passivation: Carefully fill the reactor with the 20-50% nitric acid solution at a temperature between 20-60°C. The duration of the passivation step is typically 30-60 minutes.[6][7]

• Final Rinse: Drain the nitric acid solution and rinse the reactor thoroughly with deionized water. Continue rinsing until the pH of the rinse water is neutral.

• Drying: Dry the reactor completely. This can be done by purging with dry nitrogen or by oven drying. It is crucial to remove all moisture to prevent the formation of hydrochloric acid when molybdenum chloride is introduced.

• Verification (Optional but Recommended): Perform a copper sulfate test to verify the absence of free iron on the surface.

Visualizations

Caption: Figure 1. Experimental Workflow for Reactor Passivation

Caption: Figure 2. Troubleshooting Logic for Reactor Corrosion

References

• 1. youtube.com [youtube.com]
• 2. marlinwire.com [marlinwire.com]
• 3. Passivation (chemistry) - Wikipedia [en.wikipedia.org]
• 4. Corrosion Resistance of Hastelloy C-276 to Hydrochloric Acid [metalspiping.com]
• 5. sandmeyersteel.com [sandmeyersteel.com]
• 6. alliancechemical.com [alliancechemical.com]
• 7. scribd.com [scribd.com]
• 8. bssa.org.uk [bssa.org.uk]
• 9. Corrosion Behavior of Hastelloy C-276 in Hydrochloric and Sulfuric Acid | Scientific.Net [scientific.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. ijaem.net [ijaem.net]

identifying and removing molybdenum oxide impurities from molybdenum chloride

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) for identifying and removing molybdenum oxide impurities from molybdenum chloride compounds.

Frequently Asked Questions (FAQs)

Q1: How can I visually identify potential molybdenum oxide impurities in my molybdenum chloride sample?

A1: Molybdenum chlorides, such as molybdenum pentachloride (MoCl₅), are typically dark, crystalline solids. The presence of molybdenum oxides, like molybdenum trioxide (MoO₃), can be indicated by a change in color and texture. Look for:

• Discoloration: The appearance of lighter-colored particles, which may be white, yellow, or greenish, within the darker molybdenum chloride crystals.

• Powdery Residue: A fine, powdery coating on the surface of the crystals or the container walls.

• Clumping: The material may appear less crystalline and more clumpy or aggregated due to the hygroscopic nature of some oxide impurities.

While visual inspection is a useful first step, it is not a definitive method for identifying impurities. Spectroscopic or analytical methods are recommended for confirmation.

Q2: What are the primary analytical methods for definitively identifying and quantifying molybdenum oxide impurities?

A2: For accurate identification and quantification of molybdenum oxide impurities, several analytical techniques are available:

• Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES): This is a widely used technique for determining elemental composition. It offers high matrix tolerance and sensitivity for multi-element analysis, making it suitable for detecting metallic impurities that may be present alongside the oxides.[1] However, the complex spectra of molybdenum can be challenging.[1]

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): ICP-MS provides highly sensitive and selective determination of impurities at trace levels, often in the parts-per-billion (ppb) range.[2]

• X-ray Diffraction (XRD): XRD can be used to identify the crystalline phases present in the sample. This is particularly useful for distinguishing between different molybdenum chlorides and their corresponding oxides.

• Wet Chemical Methods: These traditional methods involve dissolving the sample and using specific chemical reactions and precipitations to separate and quantify impurities.[2] For instance, a volumetric method can be used to determine the molybdenum content, which can then be compared to the theoretical value for pure molybdenum chloride.[3]

Q3: What are the common methods for removing molybdenum oxide impurities from molybdenum chloride?

A3: The choice of purification method depends on the specific molybdenum chloride and the nature of the oxide impurity. Common techniques include:

• Sublimation: This is a highly effective method for purifying volatile molybdenum chlorides like MoCl₅ from non-volatile or less volatile oxides such as MoO₃.[4][5] The impure solid is heated under vacuum or in an inert atmosphere, causing the molybdenum chloride to vaporize and then re-condense as a purified solid in a cooler part of the apparatus, leaving the oxide impurities behind.

• Chemical Purification: This can involve several approaches:

  • Leaching with Solvents: Molybdenum oxides can be selectively dissolved using certain solvents. For example, molybdenum trioxide is soluble in alkaline solutions like dilute sodium hydroxide.[6] Ammoniacal leach solutions can also be used to convert molybdenum trioxide into soluble ammonium molybdate compounds, which can then be separated from the insoluble chloride.[7]

  • Chemical Etching: Strong acids such as hydrofluoric acid, nitric acid, or hydrochloric acid can be used to remove heavy oxide layers.[6][8] However, this method is more common for removing oxide layers from molybdenum metal and should be used with caution for molybdenum chlorides, as they may also react.

• Gas-Phase Purification: For processes involving gaseous molybdenum compounds, impurities can be removed by passing the gas stream through filters. For instance, filters made of tableted sodium chloride can be used to remove impurities like aluminum, iron, chromium, and nickel from gaseous molybdenum compounds by forming low-volatile compounds.[9][10]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Discolored (e.g., yellowish or whitish) specks in molybdenum chloride.	Presence of molybdenum oxide impurities (e.g., MoO₃).	1. Confirm the presence of oxides using analytical techniques like XRD or ICP-OES. 2. Purify the molybdenum chloride using sublimation. The more volatile molybdenum chloride will separate from the less volatile oxide.
Poor solubility of molybdenum chloride in a non-aqueous solvent.	Insoluble oxide impurities.	1. Attempt to dissolve the sample and filter out the insoluble material. 2. Analyze the insoluble residue to confirm its composition. 3. If oxides are confirmed, purify the bulk material using sublimation or a suitable chemical leaching method.
Inconsistent results in subsequent reactions.	Interference from oxide impurities.	1. Re-evaluate the purity of the starting molybdenum chloride. 2. Purify the material using one of the methods described above before use in sensitive reactions.
Difficulty in achieving a moisture-free environment, leading to oxide formation.	Hydrolysis of molybdenum chloride due to trace moisture.	1. Ensure all glassware is rigorously dried before use. 2. Handle molybdenum chloride in an inert atmosphere (e.g., a glovebox). 3. If some oxide has formed, consider in-situ purification if the reaction conditions are compatible, or purify a larger batch separately.

Experimental Protocols

Protocol 1: Purification of Molybdenum Pentachloride (MoCl₅) by Sublimation

This protocol describes the purification of molybdenum pentachloride from non-volatile molybdenum oxide impurities.

Materials:

• Impure molybdenum pentachloride

• Schlenk tube or sublimation apparatus

• Heating mantle or oil bath

• Vacuum pump

• Cold finger or condenser

• Inert gas (e.g., argon or nitrogen)

Procedure:

• Apparatus Setup:

  • Place the impure molybdenum pentachloride into the bottom of a clean, dry Schlenk tube or the sublimation vessel.

  • Assemble the sublimation apparatus, ensuring all joints are well-sealed.

  • If using a cold finger, fill it with a coolant (e.g., cold water or a dry ice/acetone slurry).

• Inert Atmosphere:

  • Evacuate the apparatus using the vacuum pump and then backfill with an inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Sublimation:

  • Gently heat the bottom of the vessel containing the impure MoCl₅ using a heating mantle or oil bath. The temperature should be raised gradually. For MoCl₅, a temperature of around 120°C under vacuum is a good starting point.[4]

  • The MoCl₅ will sublime, forming a vapor.

  • The vapor will travel to the cooler part of the apparatus (the upper walls of the tube or the cold finger) where it will desublimate, forming purified crystals.

  • The less volatile molybdenum oxide impurities will remain in the bottom of the vessel.

• Collection:

  • Once a sufficient amount of purified material has been collected, turn off the heat and allow the apparatus to cool to room temperature under the inert atmosphere.

  • Once cooled, carefully introduce the inert gas to bring the apparatus back to atmospheric pressure.

  • In an inert atmosphere (e.g., inside a glovebox), disassemble the apparatus and scrape the purified molybdenum pentachloride crystals from the cold surface.

Protocol 2: Chemical Leaching of Molybdenum Trioxide (MoO₃) Impurities

This protocol is for removing MoO₃ impurities by converting them to a soluble form.

Materials:

• Impure molybdenum chloride containing MoO₃

• Ammoniacal leach solution (e.g., dilute ammonium hydroxide)

• Anhydrous, non-reactive solvent (e.g., dichloromethane or chloroform)

• Filtration apparatus (e.g., cannula filtration or a fritted glass filter)

• Schlenk flasks and other inert atmosphere glassware

Procedure:

• Suspension:

  • In an inert atmosphere, suspend the impure molybdenum chloride in a suitable anhydrous, non-reactive solvent in a Schlenk flask.

• Leaching:

  • Slowly add a stoichiometric amount of the ammoniacal leach solution to the suspension while stirring. The MoO₃ will react to form soluble ammonium molybdate.[7]

  • Stir the mixture for a sufficient time to allow the reaction to complete.

• Separation:

  • Separate the purified, insoluble molybdenum chloride from the solution containing the dissolved ammonium molybdate using an appropriate filtration technique for air-sensitive compounds (e.g., cannula filtration).

  • Wash the purified molybdenum chloride with the anhydrous solvent to remove any residual dissolved impurities.

• Drying:

  • Dry the purified molybdenum chloride under vacuum to remove any residual solvent.

Visualizations

Caption: Workflow for purifying molybdenum chloride.

Caption: Troubleshooting guide for impure molybdenum chloride.

References

• 1. Determination of Impurities in High-Purity Molybdenum Trioxide Using the Avio 220 Max ICP-OES [perkinelmer.com]
• 2. chemetalusa.com [chemetalusa.com]
• 3. scribd.com [scribd.com]
• 4. Preparation of Trichloride and Tetrachloride of Molybdenum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epj-conferences.org [epj-conferences.org]
• 6. chemetalusa.com [chemetalusa.com]
• 7. US3957946A - Molybdenum oxide purification process - Google Patents [patents.google.com]
• 8. Method for removing oxides on the surface of molybdenum bars - Knowledge - Shaanxi CXMET Technology Co., Ltd. [cxmetti.com]
• 9. Preparation, purification and dissolution of molybdenum oxychloride compounds in water | Engineering Journal of Satbayev University [vestnik.satbayev.university]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Controlling the Reactivity of Molybdenum(V) Chloride in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when using molybdenum(V) chloride (MoCl₅) in organic synthesis.

Troubleshooting Guides

Molybdenum(V) chloride is a highly reactive reagent, and its successful application in organic synthesis requires careful control of reaction conditions. Below are common issues, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Reaction does not start or is sluggish	1. Deactivated MoCl₅: The reagent is extremely sensitive to moisture and air. Accidental exposure can lead to hydrolysis and deactivation.[1][2] 2. Low quality of MoCl₅: Impurities in the reagent can inhibit the reaction. 3. Inappropriate solvent: MoCl₅ can react with or be deactivated by certain solvents.[3] 4. Insufficient activation energy: The reaction may require a higher temperature to initiate.	1. Ensure anhydrous and inert conditions: Handle MoCl₅ in a glovebox or under a dry, inert atmosphere (e.g., argon or nitrogen).[4] Use freshly opened or properly stored reagent. 2. Use high-purity MoCl₅: Purchase from a reputable supplier. 3. Choose a suitable solvent: Dry, non-coordinating solvents like dichloromethane (DCM) or dichloroethane (DCE) are often preferred. Avoid protic solvents like alcohols unless they are part of the reaction.[5] 4. Optimize reaction temperature: Gradually increase the temperature while monitoring the reaction progress by TLC or other analytical methods.
Low yield of the desired product	1. Suboptimal stoichiometry: The ratio of MoCl₅ to the substrate is critical. 2. Side reactions: The high reactivity of MoCl₅ can lead to undesired side reactions such as chlorination or polymerization.[3] 3. Product degradation: The product may be unstable under the reaction or work-up conditions. 4. Inefficient quenching: Improper quenching can lead to product loss or the formation of byproducts.[6]	1. Optimize reagent stoichiometry: Perform small-scale experiments to determine the optimal MoCl₅:substrate ratio. 2. Control reaction conditions: Maintain a low temperature, control the rate of addition of MoCl₅, and use appropriate solvents to minimize side reactions. The use of co-reagents like titanium(IV) chloride (TiCl₄) can sometimes improve selectivity in oxidative coupling reactions.[7] 3. Modify work-up procedure: Quench the reaction at low temperature and perform the work-up quickly. Consider the pH of the aqueous solution during extraction to ensure the product is in the desired form.[2] 4. Use a controlled quenching method: Slowly add the reaction mixture to a quenching solution (e.g., saturated aqueous sodium bicarbonate, ice water) with vigorous stirring.[6]
Formation of multiple products/byproducts	1. Over-oxidation: In oxidative coupling reactions, the desired product can be further oxidized by MoCl₅.[8] 2. Chlorination of substrate or product: MoCl₅ can act as a chlorinating agent. 3. Reaction with solvent: Solvents like tetrahydrofuran (THF) can be polymerized by MoCl₅.[9]	1. Control stoichiometry and reaction time: Use the minimum effective amount of MoCl₅ and monitor the reaction closely to stop it once the desired product is formed. 2. Lower reaction temperature: This can often reduce the rate of unwanted chlorination. 3. Use a stable solvent: Dichloromethane or other chlorinated solvents are generally more stable in the presence of MoCl₅.[9]
Reaction is too vigorous or uncontrollable	1. Highly reactive substrate: Some substrates are particularly reactive towards MoCl₅. 2. Rapid addition of MoCl₅: Adding the reagent too quickly can lead to a rapid exotherm. 3. Concentrated reaction mixture: High concentrations can lead to an uncontrolled reaction rate.	1. Dilute the reaction mixture: Use a larger volume of solvent. 2. Slow addition of MoCl₅: Add a solution of MoCl₅ dropwise to the substrate solution at a low temperature. 3. Cool the reaction mixture: Use an ice bath or other cooling system to maintain a controlled temperature.

Frequently Asked Questions (FAQs)

Q1: How should I handle and store molybdenum(V) chloride?

A1: Molybdenum(V) chloride is a dark green or grayish-black crystalline solid that is extremely sensitive to moisture and air.[10] It should be handled exclusively in a glovebox or under a dry, inert atmosphere (e.g., argon or nitrogen).[4] It is hygroscopic and reacts violently with water, releasing hydrochloric acid.[10][11] Store MoCl₅ in a tightly sealed container in a cool, dry, and well-ventilated area, preferably under an inert atmosphere.

Q2: What are the best solvents for reactions involving MoCl₅?

A2: The choice of solvent is crucial for controlling the reactivity of MoCl₅. Dry, non-coordinating chlorinated solvents such as dichloromethane (CH₂Cl₂), chloroform (CHCl₃), and 1,2-dichloroethane (DCE) are commonly used.[9] Ethers like diethyl ether can be used, but tetrahydrofuran (THF) is known to polymerize in the presence of MoCl₅.[9] Alcohols and other protic solvents will react with MoCl₅ and should generally be avoided unless they are a reactant.[5]

Q3: How do I safely quench a reaction containing MoCl₅?

A3: Quenching a reaction with MoCl₅ can be exothermic and should be performed with caution.[6] The reaction mixture should be cooled in an ice bath before slowly and carefully adding a quenching agent.[6] Common quenching agents include ice water, saturated aqueous sodium bicarbonate (NaHCO₃), or saturated aqueous ammonium chloride (NH₄Cl).[12] The quenching solution should be added dropwise with vigorous stirring to dissipate heat and control the evolution of any gases. The quenching process should be carried out in a well-ventilated fume hood.

Q4: Can MoCl₅ be used as a catalyst?

A4: Yes, MoCl₅ is a strong Lewis acid and can be used as a catalyst in various organic transformations, including Friedel-Crafts alkylation and acylation reactions, as well as in some polymerization processes.[10][13] In these cases, it is used in sub-stoichiometric amounts.

Q5: What are the typical side reactions to expect with MoCl₅?

A5: Due to its high reactivity, several side reactions can occur. These include chlorination of the substrate or solvent, over-oxidation of the product in oxidative coupling reactions, and polymerization of certain solvents like THF.[3][8][9] Careful control of reaction temperature, stoichiometry, and reaction time can help to minimize these side reactions.

Data Presentation

Table 1: Reaction Conditions for MoCl₅-Mediated Oxidative Coupling of Arenes

Substrate	Co-reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1,2-Dimethoxybenzene	None	CH₂Cl₂	0 to rt	1	85	[14]
1,2,3-Trimethoxybenzene	None	CH₂Cl₂	0 to rt	1	92	[14]
2-Aryl Cinnamate	None	CH₂Cl₂	rt	2	up to 99	[7]
2-Aryl Cinnamate	TiCl₄	CH₂Cl₂	rt	2	up to 95	[7]

Table 2: Conditions for Deoxygenation of Sulfoxides using MoCl₅

Sulfoxide	Co-reagent	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
Dibenzyl sulfoxide	Indium	CH₃CN	rt	10	95	[15]
Diphenyl sulfoxide	Indium	CH₃CN	rt	15	92	[15]
Dibenzyl sulfoxide	Gallium	CH₃CN	rt (ultrasound)	5	98	[15]
Diphenyl sulfoxide	Gallium	CH₃CN	rt (ultrasound)	10	95	[15]

Experimental Protocols

Protocol 1: General Procedure for MoCl₅-Mediated Intramolecular Oxidative Coupling of a 2-Aryl Cinnamate [7]

• Preparation: Under an inert atmosphere (argon or nitrogen), a solution of the 2-aryl cinnamate (1.0 mmol) in anhydrous dichloromethane (20 mL) is prepared in a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Reagent Addition: The flask is cooled to 0 °C in an ice bath. Molybdenum(V) chloride (2.2 mmol) is added portion-wise over 10 minutes with vigorous stirring.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 2 hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Quenching: The reaction is cooled back to 0 °C and slowly quenched by the dropwise addition of a saturated aqueous solution of sodium bicarbonate (20 mL).

• Work-up: The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with dichloromethane (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford the desired phenanthrene derivative.

Protocol 2: General Procedure for the Deoxygenation of a Sulfoxide using MoCl₅/Indium [15]

• Preparation: In a round-bottom flask under an inert atmosphere, a mixture of the sulfoxide (1.0 mmol), indium powder (1.5 mmol), and molybdenum(V) chloride (1.0 mmol) in anhydrous acetonitrile (10 mL) is prepared.

• Reaction: The mixture is stirred vigorously at room temperature. The reaction is typically complete within 10-20 minutes and can be monitored by TLC.

• Quenching: The reaction is quenched by the addition of water (10 mL).

• Work-up: The mixture is extracted with diethyl ether (3 x 15 mL). The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is evaporated under reduced pressure, and the resulting crude product is purified by column chromatography on silica gel to yield the corresponding sulfide.

Mandatory Visualization

Caption: A typical experimental workflow for organic synthesis using MoCl₅.

Caption: A logical workflow for troubleshooting low-yielding MoCl₅ reactions.

Caption: A simplified mechanistic pathway for the pinacol coupling reaction.[16][17]

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Oxidative coupling of phenols - Wikipedia [en.wikipedia.org]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. How To Run A Reaction [chem.rochester.edu]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. Pinacol Coupling Reaction [organic-chemistry.org]
• 10. Friedel-Crafts Acylation [organic-chemistry.org]
• 11. Troubleshooting [chem.rochester.edu]
• 12. orgsyn.org [orgsyn.org]
• 13. scribd.com [scribd.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Pinacol coupling reaction - Wikipedia [en.wikipedia.org]
• 17. Pinacol_coupling_reaction [chemeurope.com]

Technical Support Center: Safe Disposal of Molybdenum Chloride Waste

This guide provides essential information for researchers, scientists, and drug development professionals on the safe handling and disposal of molybdenum chloride waste. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments involving molybdenum chloride.

Issue	Possible Cause	Solution
Violent hissing or fuming when opening a container of molybdenum chloride.	Exposure of the chemical to atmospheric moisture.	Immediately close the container if possible. Handle the container in a fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles. Prepare for disposal by following the protocol for reactive chemical quenching.
A small spill of solid molybdenum chloride occurs on the lab bench.	Accidental mishandling during weighing or transfer.	Do not use water to clean up the spill.[1][2] Cover the spill with a dry, inert absorbent material like sand.[2] Collect the mixture in a sealed, labeled container for hazardous waste disposal. Ventilate the area and wash it thoroughly after the cleanup is complete.[1]
The molybdenum chloride solution has turned a different color (e.g., blue or green) upon exposure to air.	Hydrolysis and oxidation of the molybdenum chloride.	This indicates the material has reacted with moisture and may have different properties. The waste should still be treated as hazardous. Dispose of it by following the aqueous waste treatment procedures outlined below.
Uncertainty about whether to neutralize or collect waste as-is.	Lack of clarity on the appropriate disposal pathway for a specific waste stream.	Refer to the "Disposal Decision Workflow" diagram below. As a general rule, solid, unreacted molybdenum chloride should be quenched, while aqueous solutions may be neutralized and precipitated before disposal. Always consult your institution's specific waste disposal guidelines.

Frequently Asked Questions (FAQs)

Q1: Can I dispose of small amounts of dilute molybdenum chloride solution down the drain?

A1: No, you should not flush molybdenum chloride solutions down the sanitary sewer system.[3] Molybdenum is subject to strict discharge limits in many jurisdictions.[4] For example, some municipal sewer ordinances set limits as low as 3.7 mg/L for molybdenum.[4] All molybdenum-containing waste should be collected and treated as hazardous waste.

Q2: What are the primary hazards of molybdenum chloride waste?

A2: Molybdenum chloride (especially molybdenum(V) chloride) is corrosive and reacts violently with water, steam, and moisture to produce corrosive hydrogen chloride gas.[1] It can cause severe skin and eye burns, and inhalation can irritate the respiratory system.[1][5]

Q3: How should I store molybdenum chloride waste before disposal?

A3: Molybdenum chloride waste should be stored in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area designated for corrosive materials.[3][6] It is crucial to keep it away from water, strong bases, and oxidizing agents.[3]

Q4: What should I do with an empty molybdenum chloride container?

A4: Empty containers may still contain hazardous residues. It is recommended to rinse the container three times with a compatible solvent (like toluene, followed by a quenching alcohol such as isopropanol). The rinsate should be collected and disposed of as hazardous waste. The rinsed container can then be disposed of according to your institution's guidelines for hazardous waste containers.[7]

Q5: What is the best way to handle a spill of molybdenum chloride?

A5: For solid spills, avoid using water.[1][2] Cover the spill with a dry inert material like sand, and then sweep it into a sealed container for disposal.[2] For solutions, absorb the spill with a non-combustible absorbent material and collect it for hazardous waste disposal.[8] In all cases, ensure the area is well-ventilated and you are wearing appropriate PPE.[1]

Quantitative Data for Disposal

The following table summarizes key quantitative data relevant to the disposal of molybdenum-containing waste.

Parameter	Value	Significance	Source(s)
Typical Sanitary Sewer Discharge Limit for Molybdenum	3.7 mg/L	This is a common limit for municipal wastewater, highlighting the need to avoid drain disposal.	[4]
pH for Molybdenum(V) Hydroxide Precipitation	5.0 - 5.8	This is the optimal pH range for precipitating molybdenum(V) as a hydroxide for removal from aqueous solutions.	[9]
pH for Molybdenum Removal via Co-precipitation with Ferric Hydroxide	4.2 - 5.0	This pH range is effective for removing molybdenum from wastewater by co-precipitating it with ferric hydroxide.
Land Application Ceiling Limit for Molybdenum in Biosolids (US EPA)	75 mg/kg	This regulation underscores the environmental monitoring of molybdenum in waste streams that end up in biosolids.	[10]

Experimental Protocols

Protocol 1: Quenching and Neutralization of Solid Molybdenum Chloride Waste

This protocol is for the safe quenching and neutralization of small quantities (a few grams) of unreacted or waste molybdenum chloride. This procedure must be performed in a certified chemical fume hood.

Materials:

• Molybdenum chloride waste

• Dry, high-boiling point inert solvent (e.g., toluene)

• Anhydrous isopropanol

• Methanol

• Deionized water

• Sodium bicarbonate solution (saturated) or other suitable base

• Large beaker (at least 10 times the volume of the solvent)

• Stir bar and stir plate

• Dropping funnel

• Ice bath

• pH paper or pH meter

Procedure:

• Place the large beaker in an ice bath on a stir plate and add a stir bar.

• Add the inert solvent (e.g., toluene) to the beaker.

• Carefully and in small portions, add the solid molybdenum chloride waste to the solvent with stirring.

• Slowly add anhydrous isopropanol dropwise from the dropping funnel. The reaction is exothermic; control the addition rate to prevent excessive heat generation and fuming.[4][11]

• Continue adding isopropanol until the reaction (fizzing, heat generation) subsides.[4]

• Once the reaction with isopropanol is complete, slowly add methanol dropwise to ensure all reactive material is quenched.[11]

• After the reaction with methanol has ceased, cautiously add water dropwise.[4][12]

• Once the quenching is complete, neutralize the resulting acidic solution by slowly adding a saturated sodium bicarbonate solution or another suitable base until the pH is between 6 and 8.[10]

• The resulting mixture contains precipitated molybdenum oxides/hydroxides. This entire mixture should be collected in a labeled hazardous waste container for disposal.

Protocol 2: Treatment of Aqueous Molybdenum Chloride Waste

This protocol is for treating acidic aqueous waste containing dissolved molybdenum chloride.

Materials:

• Aqueous molybdenum chloride waste

• Sodium hydroxide (NaOH) solution (e.g., 1 M) or other suitable base

• Beaker large enough to hold the waste volume

• Stir bar and stir plate

• pH meter or pH paper

Procedure:

• Place the beaker containing the aqueous molybdenum chloride waste on a stir plate and add a stir bar.

• Slowly add the sodium hydroxide solution while stirring and monitoring the pH.

• Adjust the pH to between 5.0 and 5.8 to precipitate molybdenum(V) hydroxide.[9] A flocculent precipitate should form.

• Allow the precipitate to settle.

• The entire mixture, including the precipitate and the supernatant, should be collected in a labeled hazardous waste container for disposal. Do not decant and dispose of the liquid down the drain.

Visualizations

Caption: Disposal decision workflow for molybdenum chloride waste.

Caption: Step-by-step quenching process for solid molybdenum chloride waste.

References

• 1. chemistry.nd.edu [chemistry.nd.edu]
• 2. nj.gov [nj.gov]
• 3. SOLVENT EXTRACTION OF MOLYBDENUM FROM ACIDIC CHLORIDE LEACHING SOLUTION | Semantic Scholar [semanticscholar.org]
• 4. epfl.ch [epfl.ch]
• 5. tsapps.nist.gov [tsapps.nist.gov]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 8. web.mit.edu [web.mit.edu]
• 9. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]
• 10. kgroup.du.edu [kgroup.du.edu]
• 11. uvic.ca [uvic.ca]
• 12. ehs.ucr.edu [ehs.ucr.edu]

Reference Data & Comparative Studies

A Researcher's Guide to the Quantitative Analysis of Molybdenum in Organic Complexes: ICP-MS vs. Alternatives

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of molybdenum-containing organic complexes, accurate and precise quantification of the metal center is paramount. This guide provides a comprehensive comparison of Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) with alternative analytical techniques for the determination of molybdenum in such matrices. Detailed experimental protocols and performance data are presented to aid in method selection and implementation.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a powerful analytical technique renowned for its exceptional sensitivity and selectivity, making it a primary choice for trace and ultra-trace elemental analysis.[1] Its capability for determining elemental composition at ng/L (parts-per-trillion) levels is often essential for the analysis of highly potent organometallic compounds, such as catalysts and therapeutic agents.[2] However, the operational complexity and cost of ICP-MS instrumentation necessitate a careful evaluation of alternative methods, such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) and Electrothermal Atomic Absorption Spectrometry (ETAAS).

Comparative Analysis of Analytical Techniques

The choice of an analytical technique for the quantification of molybdenum in organic complexes is dictated by several factors, including the required detection limit, the concentration of molybdenum in the sample, the complexity of the organic matrix, and budgetary constraints. The following tables provide a summary of the quantitative performance of ICP-MS, ICP-OES, and ETAAS for the determination of molybdenum.

Table 1: Performance Comparison of ICP-MS, ICP-OES, and ETAAS for Molybdenum Quantification

Parameter	ICP-MS	ICP-OES	ETAAS
Typical Detection Limit (in solution)	0.1 - 1.0 ng/L	1 - 10 µg/L	0.1 - 1.0 µg/L
Linear Dynamic Range	> 6 orders of magnitude	4 - 5 orders of magnitude	2 - 3 orders of magnitude
Matrix Tolerance	Moderate (prone to polyatomic interferences)	High	Low to Moderate
Sample Throughput	High	High	Low to Moderate
Instrument Cost	High	Moderate	Low to Moderate
Operational Complexity	High	Moderate	Moderate

Table 2: Quantitative Performance Data for Molybdenum Analysis in Organic Matrices

Technique	Sample Matrix	Limit of Detection (LOD)	Linearity (R²)	Recovery (%)	Reference
ICP-MS	Active Pharmaceutical Ingredient	1.5 ng/g	> 0.999	94 - 109	[3]
ICP-OES	Supported Mo Catalyst	8.22 ng/mL	Not specified	102.6 - 104.3	[4]
ICP-MS	Infant Formula	Not specified	> 0.995	98.7	[2]
ICP-OES	Infant Formula	Not specified	> 0.995	109.4	[2]

Experimental Protocols

Accurate quantification of molybdenum in organic complexes necessitates a robust sample preparation protocol to decompose the organic matrix and bring the metal into a solution suitable for analysis. Microwave-assisted acid digestion is a widely adopted and effective method for this purpose.

Protocol 1: Microwave-Assisted Acid Digestion of Molybdenum-Containing Organic Complexes

This protocol is a general guideline and may require optimization based on the specific characteristics of the organic complex.

Reagents and Materials:

• Concentrated Nitric Acid (HNO₃), trace metal grade

• Concentrated Hydrochloric Acid (HCl), trace metal grade (optional, for stabilizing certain elements)

• Hydrogen Peroxide (H₂O₂), 30%, trace metal grade

• High-purity deionized water (18.2 MΩ·cm)

• Microwave digestion vessels (TFM or PFA)

• Calibrated micropipettes

• Class A volumetric flasks

Procedure:

• Accurately weigh approximately 0.1 - 0.5 g of the homogenized organic complex sample into a clean, dry microwave digestion vessel.

• Carefully add 5-10 mL of concentrated nitric acid to the vessel. If the complex is known to be difficult to digest, a mixture of nitric acid and hydrochloric acid (e.g., 3:1 v/v, aqua regia) can be used.

• Allow the sample to pre-digest at room temperature for at least 30 minutes in a fume hood to allow for any initial vigorous reactions to subside.

• Add 1-2 mL of hydrogen peroxide to the vessel to aid in the oxidation of the organic matter.

• Seal the digestion vessels according to the manufacturer's instructions.

• Place the vessels in the microwave digestion system and execute a digestion program. A typical program involves a ramp to a temperature of 180-200 °C over 15-20 minutes, followed by a hold at that temperature for 20-30 minutes.

• After the program is complete, allow the vessels to cool to room temperature before opening them in a fume hood.

• Quantitatively transfer the clear, digested solution to a 50 mL or 100 mL volumetric flask.

• Rinse the digestion vessel several times with high-purity deionized water and add the rinsings to the volumetric flask.

• Dilute the solution to the final volume with deionized water. The final acid concentration should typically be between 2-5% (v/v) for ICP-MS or ICP-OES analysis.

• A procedural blank (containing all reagents but no sample) should be prepared and analyzed with each batch of samples.

Protocol 2: Quantitative Analysis by ICP-MS

Instrumentation and Parameters:

• Inductively Coupled Plasma-Mass Spectrometer (e.g., Agilent 7900, PerkinElmer NexION series)

• Sample introduction system: Standard nebulizer and spray chamber.

• RF Power: 1500 - 1600 W

• Plasma Gas Flow: 15 L/min

• Auxiliary Gas Flow: 0.8 - 1.2 L/min

• Nebulizer Gas Flow: 0.9 - 1.1 L/min

• Detector Mode: Pulse counting

• Isotopes to Monitor for Mo: ⁹⁵Mo, ⁹⁷Mo, ⁹⁸Mo (⁹⁵Mo is often the most abundant and free of major interferences)

• Internal Standard: Yttrium (⁸⁹Y) or Rhodium (¹⁰³Rh) is commonly used.

Procedure:

• Prepare a series of calibration standards by diluting a certified molybdenum standard solution in a matrix matching the final acid concentration of the digested samples. The concentration range of the standards should bracket the expected concentration of molybdenum in the samples.

• Add the internal standard to all blanks, calibration standards, and samples to a final concentration of, for example, 10 µg/L.

• Aspirate the blank solution to establish the baseline.

• Analyze the calibration standards to generate a calibration curve. The correlation coefficient (R²) should be ≥ 0.999.

• Analyze the digested sample solutions.

• Analyze a quality control (QC) standard after every 10-15 samples to verify the stability of the instrument and the accuracy of the calibration.

Protocol 3: Quantitative Analysis by ICP-OES

Instrumentation and Parameters:

• Inductively Coupled Plasma-Optical Emission Spectrometer (e.g., Agilent 5110, Thermo Scientific iCAP series)

• Sample introduction system: Standard or organic-resistant nebulizer and spray chamber.

• RF Power: 1.1 - 1.5 kW

• Plasma Gas Flow: 12 - 15 L/min

• Auxiliary Gas Flow: 0.5 - 1.5 L/min

• Nebulizer Gas Flow: 0.5 - 1.0 L/min

• Viewing Mode: Axial or radial (axial for higher sensitivity)

• Wavelengths for Mo: 202.032 nm, 203.846 nm, 281.615 nm

Procedure:

• Prepare calibration standards in a similar manner to the ICP-MS procedure, with concentrations appropriate for the expected range in the samples.

• Aspirate the blank solution to zero the instrument.

• Analyze the calibration standards to construct a calibration curve.

• Analyze the digested sample solutions.

• Periodically analyze a QC standard to ensure the continued accuracy of the analysis.

Visualizing the Analytical Workflow and Logic

To better understand the processes involved, the following diagrams, generated using the DOT language, illustrate the experimental workflow and the logical comparison of the analytical techniques.

Experimental workflow for Mo analysis.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. Method validation for simultaneous determination of chromium, molybdenum and selenium in infant formulas by ICP-OES and ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. almacgroup.com [almacgroup.com]
• 4. [Determination of molybdenum in supported catalysts by ICP-AES] - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Crystal Maze: A Comparative Guide to Molybdenum Chloride Structures via X-ray Diffraction

For researchers, scientists, and drug development professionals delving into the intricate world of molybdenum compounds, understanding their precise three-dimensional atomic arrangement is paramount. X-ray diffraction (XRD) stands as the definitive analytical technique for elucidating the crystal structures of molybdenum chlorides, a family of compounds exhibiting diverse bonding and coordination geometries. This guide provides a comparative analysis of the crystal structures of various molybdenum chlorides, supported by experimental data and detailed protocols for their determination.

The crystal structure of a material dictates many of its physical and chemical properties, from reactivity and stability to its electronic and magnetic behavior. For molybdenum chlorides, which span a range of oxidation states (from +2 to +6), this structural diversity is particularly pronounced. This guide will compare the crystal structures of molybdenum(II) chloride (MoCl₂), molybdenum(III) chloride (MoCl₃), molybdenum(IV) chloride (MoCl₄), molybdenum(V) chloride (MoCl₅), and molybdenum(VI) chloride (MoCl₆), providing a clear and concise summary of their crystallographic parameters.

Comparative Crystallographic Data of Molybdenum Chlorides

The following table summarizes the key crystallographic data for various molybdenum chlorides, as determined by X-ray diffraction. This data highlights the structural evolution across the different oxidation states of molybdenum.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)
Molybdenum(II) Chloride	MoCl₂	Orthorhombic	Cmce	9.389	9.389	11.564	90	90	90
Molybdenum(III) Chloride	MoCl₃	Monoclinic	C2/m	6.28	10.04	6.96	90	107.54	90
Molybdenum(IV) Chloride (α-form)	MoCl₄	Trigonal	P-31m	12.40	12.40	6.10	90	90	120
Molybdenum(IV) Chloride (β-form)	MoCl₄	Monoclinic	P2/c	11.145	6.397	13.528	90	62.226	90
Molybdenum(V) Chloride	MoCl₅	Monoclinic	C2/m	17.62	17.89	6.19	90	96	90
Molybdenum(V) Chloride	MoCl₅	Orthorhombic	Pnma	6.16	11.69	17.86	90	90	90
Molybdenum(VI) Chloride	MoCl₆	Trigonal	P-3m1	11.180	11.180	5.894	90	90	120
Molybdenum(VI) Chloride	MoCl₆	Trigonal	P-31m	6.446	6.446	5.855	90	90	120

It is important to note that molybdenum(II) chloride often exists as a hexanuclear cluster, [Mo₆Cl₁₂], which possesses a more complex structure than a simple binary salt.[1] Similarly, molybdenum(IV) chloride is known to exist in at least two polymorphic forms, an α-polymeric form and a β-hexameric form.[2] Molybdenum(V) chloride also exhibits polymorphism, with both monoclinic and orthorhombic structures reported.[3][4] Molybdenum(VI) chloride, on the other hand, adopts an octahedral molecular structure.[5]

Experimental Protocol for Crystal Structure Determination

The determination of the crystal structure of molybdenum chlorides using X-ray diffraction involves a series of meticulous steps, from sample preparation to data analysis. The following is a representative protocol for single-crystal XRD analysis.

Crystal Selection and Mounting

• Crystal Selection: Under a high-power microscope, select a single, well-formed crystal with sharp edges and no visible defects. The ideal crystal size is typically between 0.1 and 0.3 mm in all dimensions.

• Mounting: Carefully mount the selected crystal on a goniometer head using a suitable adhesive, such as epoxy or oil. The crystal should be securely attached to the tip of a glass fiber or a cryoloop.

Data Collection

• Diffractometer Setup: Mount the goniometer head on the single-crystal X-ray diffractometer. The instrument is typically equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.5418 Å) X-ray source.

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system. This is achieved by identifying a set of strong, non-collinear reflections.

• Full Data Collection: A complete sphere of diffraction data is collected by rotating the crystal through a series of angles (e.g., ω and φ scans). The exposure time for each frame is optimized to achieve good signal-to-noise ratio. Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations of the atoms.

Data Processing and Structure Solution

• Integration and Scaling: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for factors such as Lorentz polarization, absorption, and crystal decay.

• Space Group Determination: Based on the systematic absences in the diffraction data, the space group of the crystal is determined.

• Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic coordinates, displacement parameters, and other structural parameters are refined against the experimental data using a least-squares minimization algorithm. The quality of the final structure is assessed using metrics such as the R-factor and goodness-of-fit.

Visualizing the Workflow and Structural Relationships

To better illustrate the process and the relationships between the different molybdenum chloride structures, the following diagrams are provided.

Figure 1: General workflow for determining crystal structure using single-crystal X-ray diffraction.

Figure 2: Structural relationship of molybdenum chlorides with increasing oxidation state.

References

• 1. researchgate.net [researchgate.net]
• 2. Molybdenum tetrachloride - Wikipedia [en.wikipedia.org]
• 3. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. Molybdenum(VI) chloride - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Spectroscopic Characterization of Molybdenum(V) Chloride Solutions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of spectroscopic techniques for the characterization of molybdenum(V) chloride (MoCl₅) solutions. It is designed to assist researchers in selecting the appropriate analytical methods for their specific needs, offering insights into the speciation of Mo(V) in solution and providing supporting experimental data from the literature.

Introduction to Molybdenum(V) Speciation

Molybdenum(V) chloride is a highly reactive compound that forms various complex species in solution, particularly in the presence of coordinating solvents like hydrochloric acid. The equilibrium between these species is highly dependent on factors such as solvent concentration and the presence of water. Understanding this speciation is crucial for applications ranging from catalysis to the development of molybdenum-based radiopharmaceuticals.

In aqueous hydrochloric acid, Mo(V) primarily exists as a series of aqua-chloro complexes. At high HCl concentrations (> 6 M), mononuclear species such as the pentachloro(oxo)molybdate(V) anion, [MoOCl₅]²⁻, and the aquatetrachloro(oxo)molybdate(V) anion, [MoOCl₄(H₂O)]⁻, are predominant. As the concentration of HCl decreases, these mononuclear species undergo hydrolysis and dimerization to form dinuclear complexes with oxo-bridges. A key example is the di-μ-oxo-bis[diaquachloromolybdate(V)] complex, [Mo₂O₄Cl₄(H₂O)₂]²⁻. The ability to distinguish between these species is a critical aspect of their characterization.

Comparative Analysis of Spectroscopic Techniques

A variety of spectroscopic techniques can be employed to characterize Mo(V) chloride solutions. Each method provides unique insights into the electronic and molecular structure of the molybdenum species. The following sections compare the utility of four primary techniques: UV-Visible (UV-Vis) Spectroscopy, Electron Paramagnetic Resonance (EPR) Spectroscopy, Raman Spectroscopy, and X-ray Absorption Spectroscopy (XAS).

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within the molybdenum complexes. The d¹ electronic configuration of Mo(V) gives rise to characteristic d-d transitions and charge-transfer bands that are sensitive to the coordination environment of the metal center.

Performance: UV-Vis is a readily accessible technique for monitoring changes in Mo(V) speciation. Variations in the position and intensity of absorption bands can indicate shifts in the equilibrium between different mononuclear and dinuclear species. For instance, a strong absorption band around 450 nm is often associated with Mo(V) species.[1] However, the broad nature of the absorption bands can sometimes make unambiguous identification of individual species challenging without deconvolution and comparison to standards.

Alternative Comparison: Molybdenum(VI) vs. Molybdenum(V)

In contrast to Mo(V), molybdenum(VI) species in acidic chloride media also exhibit characteristic UV absorption spectra. Mononuclear Mo(VI) species like MoO₂Cl₂ and MoO₂Cl₃⁻ are present at high HCl concentrations.[2] Dimeric Mo(VI) species can also form at higher molybdenum concentrations.[2] The UV-Vis spectra of Mo(VI) solutions show a dominant peak around 226 nm that increases with acid concentration, with a shoulder forming between 250 and 270 nm at very high HCl concentrations.[2] This provides a clear spectral window to distinguish between Mo(V) and Mo(VI) oxidation states.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a powerful and highly specific technique for studying paramagnetic species like Mo(V) (d¹). It directly probes the unpaired electron, providing detailed information about its environment.

Performance: EPR is exceptionally sensitive for the detection and characterization of Mo(V) complexes. The g-tensor and hyperfine coupling constants obtained from EPR spectra are highly diagnostic of the symmetry of the coordination sphere and the nature of the coordinating ligands. This allows for the differentiation between various Mo(V) species in solution. For d¹ systems like Mo(V), the g-values can deviate significantly from the free electron value (g ≈ 2.0023) due to spin-orbit coupling, providing valuable structural information.[3]

Raman Spectroscopy

Raman spectroscopy provides information about the vibrational modes of the molybdenum complexes. It is particularly useful for identifying the characteristic stretching frequencies of Mo=O and Mo-Cl bonds, as well as the bridging Mo-O-Mo modes in dinuclear species.

Performance: Raman spectroscopy is an excellent tool for distinguishing between mononuclear and dinuclear Mo(V) species in solution. The presence of a strong band around 994 cm⁻¹ is characteristic of the terminal Mo=O symmetric stretching vibration in the mononuclear [MoOCl₄(H₂O)]⁻ complex.[4] In contrast, the appearance of bands around 802 cm⁻¹ (Mo-O-Mo) and 738 cm⁻¹ (Mo-(μ-O)₂-Mo) provides clear evidence for the formation of mono-oxo and dioxo-bridged dinuclear species, respectively, at lower HCl concentrations.[4]

Alternative Comparison: Tungsten(V) Chloride

Tungsten, being in the same group as molybdenum, forms analogous chloro complexes. The vibrational spectra of tungsten(VI) chloride (WCl₆) and tungsten(VI) oxytetrachloride (WOCl₄) have been well-characterized.[5][6] In these complexes, the W-Cl stretching modes are typically observed in the 300-400 cm⁻¹ range, while Cl-W-Cl bending modes appear between 100-250 cm⁻¹.[5][6] These spectral regions are comparable to those of molybdenum chloro complexes and can be used for comparative analysis.

X-ray Absorption Spectroscopy (XAS)

XAS is a synchrotron-based technique that provides detailed information about the local atomic structure around the molybdenum atom. It can be divided into two regions: X-ray Absorption Near Edge Structure (XANES), which is sensitive to the oxidation state and coordination geometry, and Extended X-ray Absorption Fine Structure (EXAFS), which provides precise information about bond distances and coordination numbers.

Performance: XAS is arguably the most powerful technique for the detailed structural elucidation of Mo(V) species in solution. EXAFS analysis can directly determine the bond lengths of Mo=O, Mo-Cl, Mo-OH₂, and even the Mo-Mo distance in dinuclear complexes with high precision.[4] For example, in 0.2 M MoCl₅ in 7.4-9.4 M HCl, the dominant mononuclear [MoOCl₄(OH₂)]⁻ complex exhibits bond distances of Mo=O at 1.66 Å and Mo-Cl at 2.38 Å.[4] In contrast, in 1.7 M HCl, a dinuclear species is observed with a Mo-Mo distance of 2.56 Å.[4] The Mo L₂,₃-edge XANES spectra are also sensitive to changes in the ligand field and can further support the identification of different species.[4]

Data Presentation

The following tables summarize key quantitative data obtained from the spectroscopic characterization of molybdenum(V) chloride solutions in HCl.

Table 1: Key Spectroscopic Features of Mononuclear Mo(V) Species in High Concentration HCl (> 7 M)

Spectroscopic Technique	Parameter	Value	Species
XAS (EXAFS)	Mo=O bond length	1.66(2) Å	[MoOCl₄(H₂O)]⁻
Mo-Cl bond length	2.38(2) Å	[MoOCl₄(H₂O)]⁻
Mo-OH₂ bond length	2.30(2) Å	[MoOCl₄(H₂O)]⁻
Raman Spectroscopy	Mo=O stretch (ν)	994 cm⁻¹	[MoOCl₄(H₂O)]⁻

Data sourced from Jalilehvand et al., 2007.[4]

Table 2: Key Spectroscopic Features of Dinuclear Mo(V) Species in Low to Intermediate Concentration HCl (1.7 - 4.5 M)

Spectroscopic Technique	Parameter	Value	Species
XAS (EXAFS)	Mo=O bond length	1.67(2) Å	Dinuclear [Mo₂O₄] core
Mo-(μ-O) bond length	1.93(2) Å	Dinuclear [Mo₂O₄] core
Mo-Cl bond length	2.47(3) Å	Dinuclear [Mo₂O₄] core
Mo-Mo distance	2.56(2) Å	Dinuclear [Mo₂O₄] core
Raman Spectroscopy	Mo-O-Mo stretch (ν)	802 cm⁻¹	Mono-oxo bridged dimer
Mo-(μ-O)₂-Mo stretch (ν)	738 cm⁻¹	Dioxo-bridged dimer

Data sourced from Jalilehvand et al., 2007.[4]

Experimental Protocols

Detailed experimental protocols are essential for reproducible results. The following provides an overview of the methodologies for the key spectroscopic techniques discussed.

UV-Visible Spectroscopy

• Sample Preparation: Prepare a stock solution of MoCl₅ in a suitable solvent (e.g., concentrated HCl or an appropriate organic solvent). Due to the moisture sensitivity of MoCl₅, all handling should be performed under an inert atmosphere (e.g., in a glovebox).

• Dilution: Prepare a series of dilutions of the stock solution to the desired concentrations using the same solvent.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Measurement:

  • Record a baseline spectrum using the solvent in both the sample and reference cuvettes.

  • Measure the absorbance spectrum of each sample over the desired wavelength range (typically 200-800 nm).

  • Use quartz cuvettes with a defined path length (e.g., 1 cm).

Electron Paramagnetic Resonance (EPR) Spectroscopy

• Sample Preparation: Prepare solutions of MoCl₅ in the desired solvent. For measurements at cryogenic temperatures, a glassing agent (e.g., glycerol) may be added to the solvent to ensure the formation of a good glass upon freezing.

• Instrumentation: Use an X-band (~9.5 GHz) EPR spectrometer equipped with a cryostat for low-temperature measurements.

• Measurement:

  • Transfer the solution to a quartz EPR tube.

  • If measuring at low temperature, flash-freeze the sample in liquid nitrogen.

  • Record the EPR spectrum at a suitable temperature (e.g., 77 K).

  • Typical parameters include a microwave frequency of ~9.5 GHz, a modulation frequency of 100 kHz, and a specific modulation amplitude and microwave power that should be optimized to avoid signal distortion.

Raman Spectroscopy

• Sample Preparation: Prepare MoCl₅ solutions in a manner that minimizes fluorescence. The use of a solvent with low Raman scattering is advantageous.

• Instrumentation: Use a Raman spectrometer equipped with a suitable laser excitation source (e.g., 532 nm, 633 nm, or 785 nm). The choice of laser wavelength may be critical to avoid fluorescence and to potentially take advantage of resonance enhancement.

• Measurement:

  • Place the solution in a suitable sample holder (e.g., a quartz cuvette or NMR tube).

  • Acquire the Raman spectrum over the desired spectral range (e.g., 100-1200 cm⁻¹).

  • Optimize the laser power and acquisition time to obtain a good signal-to-noise ratio without causing sample degradation.

X-ray Absorption Spectroscopy (XAS)

• Sample Preparation: Prepare solutions of MoCl₅ at concentrations suitable for XAS measurements (typically in the millimolar range). The solutions are sealed in sample cells with X-ray transparent windows (e.g., Kapton or Mylar).

• Instrumentation: XAS measurements are performed at a synchrotron radiation source on a beamline equipped for hard X-ray spectroscopy.

• Measurement:

  • Mount the sample cell in the beamline.

  • Tune the monochromator to the Mo K-edge (~20,000 eV) or L-edge (~2,520 eV).

  • Record the X-ray absorption spectrum in fluorescence or transmission mode.

  • Collect data over a wide energy range to obtain both the XANES and EXAFS regions.

  • Multiple scans are typically averaged to improve the signal-to-noise ratio.

Visualizations

The following diagrams illustrate the speciation of Mo(V) in HCl and a general workflow for its spectroscopic characterization.

Caption: Speciation of Mo(V) as a function of HCl concentration.

Caption: General workflow for the spectroscopic characterization of Mo(V) solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. Speciation of Molybdenum(VI) in Chloride Media at Elevated Mo Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 4. Structural characterization of molybdenum(V) species in aqueous HCl solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vibrational Spectroscopy of Tungsten(VI) Chlorides: WCl6 and WOCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Molybdenum Chloride and Tungsten Chloride as Lewis Acid Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum and tungsten chlorides, particularly molybdenum(V) chloride (MoCl₅) and tungsten(VI) chloride (WCl₆), have emerged as potent Lewis acid catalysts in a variety of organic transformations. Their utility spans from classic electrophilic aromatic substitutions to complex carbon-carbon bond-forming reactions. This guide provides an objective comparison of their catalytic performance, supported by experimental data, detailed protocols, and mechanistic visualizations to aid researchers in selecting the appropriate catalyst for their synthetic needs.

Data Presentation: A Comparative Overview

While direct side-by-side comparative studies under identical conditions are limited in the literature, this section compiles and contrasts the performance of MoCl₅ and WCl₆ in key Lewis acid-catalyzed reactions based on available experimental data.

Table 1: Catalytic Performance in Friedel-Crafts Type Reactions

Catalyst	Aromatic Substrate	Electrophile	Product	Yield (%)	Reaction Conditions	Reference
MoCl₅ (10 mol%)	Anisole	Styrene	1-methoxy-4-(1-phenylethyl)benzene	95	20-25 °C, 2 h	[1]
MoCl₅ (10 mol%)	Anisole	1-Octene	1-(1-hexyl)-4-methoxybenzene	88	20-25 °C, 2 h	[1]
WCl₆	Benzene	Benzyl Chloride	Diphenylmethane	Data not available in a comparable format	-

Table 2: Catalytic Performance in Dithioacetalization of Carbonyl Compounds

Catalyst	Carbonyl Compound	Thiol	Product	Yield (%)	Reaction Time	Reference
MoCl₅	Benzaldehyde	1,2-Ethanedithiol	2-Phenyl-1,3-dithiolane	High	-	[2]
WCl₆ (catalytic)	Benzaldehyde	1,2-Ethanedithiol	2-Phenyl-1,3-dithiolane	95	1 min	[3][4]
WCl₆ (catalytic)	Acetophenone	1,2-Ethanedithiol	2-Methyl-2-phenyl-1,3-dithiolane	92	10 min	[3][4]

Note: While both catalysts are reported to be efficient, the data for WCl₆ provides more specific quantitative results. The term "High" for MoCl₅ indicates the reaction proceeds with good yield as reported in the literature, but specific percentages were not provided in a comparable format.

Table 3: Catalytic Performance in Acetalization of Carbonyl Compounds

Catalyst	Carbonyl Compound	Alcohol	Product	Yield (%)	Conditions	Reference
MoCl₅	1,3-Dioxolane	-	[MoOCl₃{O=C(H)OCH₂CH₂Cl}]₂	-	Room temp., chlorinated solvent	[5][6][7]
WCl₆ (catalytic)	Benzaldehyde	Ethylene Glycol	2-Phenyl-1,3-dioxolane	94	CH₂Cl₂, reflux, 30 min	[8]
WCl₆ (catalytic)	Cyclohexanone	Ethylene Glycol	1,4-Dioxaspiro[4.5]decane	92	CH₂Cl₂, reflux, 45 min	[8]

Note: The reaction with MoCl₅ and 1,3-dioxolane resulted in activation and formation of a complex rather than a simple catalytic acetalization under the reported conditions. WCl₆, however, demonstrates high efficiency as a catalyst for the acetalization of various carbonyl compounds.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and advancement of research. Below are representative experimental protocols for reactions catalyzed by molybdenum and tungsten chlorides.

Protocol 1: MoCl₅-Catalyzed Friedel-Crafts Alkylation of Anisole with Styrene[1]

Materials:

• Molybdenum(V) chloride (MoCl₅)

• Anisole

• Styrene

• Anhydrous solvent (e.g., dichloromethane)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a solution of styrene (0.3 mmol) in anisole (0.3 mL), MoCl₅ (0.015 mmol, 5 mol%) is added at room temperature (20-25 °C) under an inert atmosphere.

• The reaction mixture is stirred at this temperature for the specified time (e.g., 2 hours).

• Upon completion (monitored by TLC or GC), the reaction is quenched with a suitable reagent (e.g., saturated aqueous NaHCO₃ solution).

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to afford the desired 1-methoxy-4-(1-phenylethyl)benzene.

Protocol 2: WCl₆-Catalyzed Dithioacetalization of Benzaldehyde[3][4]

Materials:

• Tungsten(VI) chloride (WCl₆)

• Benzaldehyde

• 1,2-Ethanedithiol

• Anhydrous solvent (e.g., dichloromethane)

• Standard glassware

Procedure:

• To a solution of benzaldehyde (1 mmol) and 1,2-ethanedithiol (1.1 mmol) in anhydrous dichloromethane (10 mL), a catalytic amount of WCl₆ (e.g., 0.01-0.05 mmol) is added at room temperature.

• The reaction mixture is stirred at room temperature for a short period (e.g., 1 minute).

• The progress of the reaction is monitored by TLC.

• After completion, the reaction is quenched by the addition of a basic aqueous solution (e.g., 10% NaOH).

• The organic layer is separated, washed with brine, and dried over anhydrous Na₂SO₄.

• The solvent is removed under reduced pressure to yield the crude product, which can be further purified by crystallization or chromatography if necessary.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key mechanistic pathways and experimental workflows relevant to catalysis by molybdenum and tungsten chlorides.

Caption: General mechanism for Lewis acid-catalyzed Friedel-Crafts acylation.

Caption: General mechanism for Lewis acid-catalyzed dithioacetalization.

Caption: A typical experimental workflow for a Lewis acid-catalyzed reaction.

Conclusion

Both molybdenum chloride and tungsten chloride are effective Lewis acid catalysts for a range of organic transformations. Based on the available data, WCl₆ appears to be a highly active and efficient catalyst for dithioacetalization and acetalization reactions, often requiring shorter reaction times. MoCl₅ has demonstrated significant utility in Friedel-Crafts type alkylations of electron-rich arenes with alkenes.

The choice between these two catalysts will ultimately depend on the specific reaction, substrate scope, and desired reaction conditions. Researchers are encouraged to consider the presented data and protocols as a starting point for their own investigations and optimizations. The provided mechanistic diagrams offer a foundational understanding of the catalytic cycles involved.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A systematic study on the activation of simple polyethers by MoCl5 and WCl6. | Semantic Scholar [semanticscholar.org]
• 7. A systematic study on the activation of simple polyethers by MoCl5 and WCl6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

validating the purity of synthesized molybdenum chloride using elemental analysis

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized reagents is a critical first step in any experimental workflow. This guide provides a comparative overview of analytical techniques for validating the purity of synthesized molybdenum chloride, with a focus on elemental analysis and alternative methods. Detailed experimental protocols and supporting data are presented to aid in the selection of the most appropriate validation strategy.

The successful synthesis of a specific molybdenum chloride, be it for catalytic applications, as a precursor in materials science, or in drug development, is contingent on its compositional purity. The presence of other molybdenum chloride species, oxychlorides, or unreacted starting materials can significantly impact experimental outcomes. Therefore, rigorous analytical validation is paramount.

Theoretical Elemental Composition of Molybdenum Chlorides

A fundamental approach to purity assessment is to compare the experimentally determined elemental composition of a synthesized sample against its theoretical values. The expected weight percentages of molybdenum (Mo) and chlorine (Cl) for various common molybdenum chloride species are summarized in the table below.

Molybdenum Chloride	Formula	Molar Mass ( g/mol )	Theoretical Mo (%)	Theoretical Cl (%)
Molybdenum(II) chloride	MoCl₂	166.85	57.50	42.50[1][2][3][4]
Molybdenum(III) chloride	MoCl₃	202.30	47.43	52.57[5][6]
Molybdenum(IV) chloride	MoCl₄	237.75	40.35	59.65[7]
Molybdenum(V) chloride	MoCl₅	273.21	35.12	64.88
Molybdenum(VI) chloride	MoCl₆	308.67	31.09	68.91[8][9][10]

Experimental Protocols for Purity Validation

A multi-faceted approach, combining elemental analysis with other analytical techniques, provides the most comprehensive assessment of purity.

Elemental Analysis

Elemental analysis provides a quantitative measure of the constituent elements in the synthesized compound.

1. Determination of Molybdenum Content by Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

ICP-OES is a sensitive technique for the quantification of metals.

• Principle: The sample is introduced into an argon plasma, which excites the molybdenum atoms. The excited atoms emit light at characteristic wavelengths, and the intensity of the emitted light is proportional to the concentration of molybdenum in the sample.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the synthesized molybdenum chloride into a volumetric flask. Due to the moisture-sensitive nature of many molybdenum chlorides, this should be performed in a glovebox or dry box.

  • Carefully dissolve the sample in a suitable solvent. For many molybdenum chlorides, a dilute solution of nitric acid or a mixture of nitric and hydrochloric acid is effective. Gentle heating may be required.

  • Once dissolved, dilute the sample to a known volume with deionized water to bring the molybdenum concentration within the linear range of the instrument (typically in the parts-per-million range).

• Instrumentation and Analysis:

  • Calibrate the ICP-OES instrument with a series of molybdenum standard solutions of known concentrations.

  • Aspirate the prepared sample solution into the plasma.

  • Measure the emission intensity at a characteristic wavelength for molybdenum (e.g., 202.032 nm).

  • Calculate the concentration of molybdenum in the sample solution based on the calibration curve. The weight percentage of molybdenum in the original sample can then be determined.

2. Determination of Chlorine Content by Combustion Analysis

Combustion analysis is a robust method for determining the halogen content in a sample.

• Principle: The sample is combusted in a high-temperature furnace in a stream of oxygen. The chlorine in the sample is converted to hydrogen chloride (HCl), which is then trapped in an aqueous solution and quantified by titration.

• Sample Preparation:

  • Accurately weigh 1-5 mg of the synthesized molybdenum chloride into a combustion boat. This should be performed in a controlled atmosphere to prevent hydrolysis.

• Instrumentation and Analysis:

  • Place the sample boat into the combustion tube of the elemental analyzer.

  • Heat the sample to a high temperature (typically 900-1100 °C) in a continuous flow of oxygen.

  • The combustion gases are passed through a scrubber solution that quantitatively absorbs the HCl produced.

  • The amount of absorbed HCl is determined by coulometric or argentometric titration.[1][2][3]

  • The instrument software calculates the weight percentage of chlorine in the original sample.

Alternative Purity Validation Methods

While elemental analysis is a primary technique, other methods can provide complementary and crucial information regarding the purity and identity of the synthesized compound.

1. X-Ray Diffraction (XRD)

XRD is a powerful, non-destructive technique for identifying the crystalline phases present in a solid sample.

• Principle: A beam of X-rays is directed at the sample, and the diffraction pattern produced is unique to the crystalline structure of the material. By comparing the obtained diffraction pattern to a database of known patterns, the crystalline phases in the sample can be identified.

• Experimental Protocol:

  • Finely grind a small amount of the synthesized molybdenum chloride powder.

  • Mount the powder on a sample holder. To protect moisture-sensitive samples, a sealed, air-tight sample holder with an X-ray transparent window (e.g., Kapton film) should be used.

  • Place the sample holder in the diffractometer.

  • Acquire the diffraction pattern over a specific range of 2θ angles.

  • Compare the experimental diffraction pattern with reference patterns from databases (e.g., the Powder Diffraction File™) to identify the specific molybdenum chloride phase and any crystalline impurities.

2. Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is an extremely sensitive technique for trace element analysis and can be used to detect metallic impurities.

• Principle: Similar to ICP-OES, the sample is introduced into an argon plasma, which ionizes the atoms. The ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio. This allows for the detection and quantification of elements at very low concentrations (parts-per-billion or even parts-per-trillion).

• Experimental Protocol:

  • Sample preparation is similar to that for ICP-OES, requiring dissolution of the molybdenum chloride sample in an appropriate acidic solution and dilution to a suitable concentration.

  • The ICP-MS is calibrated using multi-element standard solutions.

  • The sample solution is introduced into the instrument.

  • The mass spectrometer detects and quantifies the presence of various elements, providing a detailed profile of any metallic impurities.

Comparison of Purity Validation Methods

Method	Information Provided	Advantages	Disadvantages	Common Impurities Detected
Elemental Analysis	Quantitative elemental composition (Mo, Cl)	Direct measure of stoichiometry, highly accurate for major components.	Does not identify the crystalline phase or detect non-elemental impurities.	Deviations from theoretical values indicate the presence of other molybdenum chlorides or oxychlorides.
X-Ray Diffraction (XRD)	Crystalline phase identification	Non-destructive, provides information on the crystal structure, can identify different polymorphs.	Only detects crystalline phases, quantification can be challenging.	Other crystalline molybdenum chloride species (e.g., MoCl₃ in a MoCl₄ synthesis), starting materials like metallic molybdenum.[11]
ICP-MS	Trace metallic impurity content	Extremely sensitive, can detect a wide range of elements at very low concentrations.	Does not provide information on the primary compound's stoichiometry or crystalline phase.	Trace metals from starting materials or reaction vessels.

Workflow for Validating Molybdenum Chloride Purity

The following diagram illustrates a logical workflow for the comprehensive validation of synthesized molybdenum chloride.

Purity validation workflow for synthesized molybdenum chloride.

Conclusion

Validating the purity of synthesized molybdenum chloride is a critical quality control step that should not be overlooked. A combination of elemental analysis to confirm the correct stoichiometry, X-ray diffraction to identify the crystalline phase, and ICP-MS to quantify trace metallic impurities provides a comprehensive and robust assessment of the material's purity. By employing these techniques, researchers can proceed with confidence, knowing that their starting material is well-characterized and suitable for their intended application.

References

• 1. epa.gov [epa.gov]
• 2. matestlabs.com [matestlabs.com]
• 3. analytik-jena.com [analytik-jena.com]
• 4. mdpi.com [mdpi.com]
• 5. analytik-jena.de [analytik-jena.de]
• 6. sphinxsai.com [sphinxsai.com]
• 7. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. canterbury.ac.nz [canterbury.ac.nz]
• 11. asianpubs.org [asianpubs.org]

A Comparative Analysis of Catalytic Efficiency Across Molybdenum Chloride Oxidation States

A detailed examination of molybdenum chlorides in varying oxidation states—specifically Mo(III), Mo(V), and Mo(VI)—reveals distinct differences in their catalytic prowess for key organic transformations. This guide synthesizes available experimental data to offer a comparative overview of their efficiency in reactions such as Friedel-Crafts alkylation, polymerization, and oxidation, providing researchers, scientists, and drug development professionals with actionable insights for catalyst selection.

Molybdenum chlorides, owing to their Lewis acidic nature, are effective catalysts in a range of organic syntheses. Their catalytic activity, however, is intrinsically linked to the oxidation state of the molybdenum atom, which influences the compound's electrophilicity and redox potential. This comparison focuses on the performance of commonly utilized molybdenum chlorides: Molybdenum(III) chloride (MoCl₃), Molybdenum(V) chloride (MoCl₅), and oxychlorides of Molybdenum(VI).

Catalytic Performance in Friedel-Crafts Alkylation

The Friedel-Crafts alkylation, a fundamental carbon-carbon bond-forming reaction, serves as a key benchmark for comparing the Lewis acidity and catalytic efficiency of different metal halides.

Recent studies have demonstrated the high efficiency of Molybdenum(V) chloride as a catalyst in the hydroarylation of alkenes, a variant of the Friedel-Crafts reaction. For instance, in the reaction of styrene with anisole at room temperature, MoCl₅ (5 mol%) afforded a 97% yield of the corresponding alkylated product. This significantly outperformed other Lewis acids such as Aluminum chloride (AlCl₃), which gave a 78% yield under the same conditions.

While direct comparative data for MoCl₃ and other oxidation states in the same Friedel-Crafts alkylation is limited in the reviewed literature, the superior performance of MoCl₅ suggests that its strong Lewis acidity is a critical factor in activating the alkene for electrophilic attack by the arene.

Table 1: Comparison of Catalytic Efficiency in the Friedel-Crafts Alkylation of Styrene with Anisole

Catalyst	Oxidation State of Mo	Catalyst Loading (mol%)	Reaction Time (h)	Temperature (°C)	Yield (%)
MoCl₅	+5	5	24	20-25	97
AlCl₃	N/A	10	24	20-25	78
RuCl₃	N/A	5	24	20-25	<5
PdCl₂	N/A	5	24	20-25	<5

Efficiency in Polymerization Reactions

The polymerization of alkynes is another area where the catalytic activity of molybdenum chlorides has been investigated. In the polymerization of diphenylacetylene, a direct comparison between a Molybdenum(V) chloride-based catalyst and a Tungsten(VI) chloride-based catalyst was conducted.

The results indicated that the MoCl₅-based catalyst was significantly less active, yielding only 3% of the methanol-insoluble polymer after 24 hours. In contrast, the WCl₆-based catalyst produced yields in the range of 20-60% under similar conditions[1]. This suggests that for this specific transformation, the nature of the metal center plays a more dominant role than just the Lewis acidity, with tungsten exhibiting superior catalytic performance.

Table 2: Comparison of Catalytic Efficiency in the Polymerization of Diphenylacetylene

Catalyst System	Active Metal Oxidation State	Reaction Time (h)	Temperature (°C)	Polymer Yield (%)
MoCl₅ · EtOH · 2Et₃Al	+5	24	60	3
WCl₆ · Ph₄Sn	+6	24	60	20-60

Role in Oxidation Catalysis

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility of catalytic studies. Below are representative protocols for Friedel-Crafts alkylation and polymerization reactions catalyzed by molybdenum chlorides.

General Procedure for MoCl₅-Catalyzed Friedel-Crafts Alkylation of Alkenes

A mixture of the alkene (0.3 mmol) and MoCl₅ (5 mol%) is stirred in the arene (0.3 mL) at room temperature (20–25 °C) for the specified reaction time. Following the reaction, the mixture is purified by silica gel chromatography to isolate the product. For a large-scale reaction, a solution of methylenecyclohexane (10 mmol) in anisole can be treated with MoCl₅, and upon completion, the product, 1-methyl-1-(4-methoxyphenyl)cyclohexane, is isolated.

General Procedure for the Polymerization of Diphenylacetylene

The polymerization is typically carried out in a sealed tube under an inert atmosphere. The monomer, diphenylacetylene, is dissolved in a suitable solvent such as toluene. The catalyst system, for instance, a mixture of MoCl₅, ethanol, and triethylaluminum, is then introduced. The reaction mixture is heated at a specific temperature (e.g., 60 °C) for a set duration (e.g., 24 hours). The resulting polymer is then precipitated, for example, in methanol, collected by filtration, and dried to determine the yield.

Logical Workflow for Catalyst Comparison

The process of comparing the catalytic efficiency of different molybdenum chloride oxidation states can be systematically approached as illustrated in the following workflow diagram.

Caption: Workflow for comparing molybdenum chloride catalysts.

Signaling Pathway of a Lewis Acid-Catalyzed Reaction

The catalytic cycle of a generic Lewis acid-catalyzed reaction, such as the Friedel-Crafts alkylation, involving a molybdenum chloride catalyst is depicted below.

Caption: Generalized Lewis acid catalytic cycle.

References

• 1. scispace.com [scispace.com]
• 2. youtube.com [youtube.com]

A Comparative Guide to Spectrophotometric Determination of Molybdenum Concentration

For researchers, scientists, and drug development professionals requiring accurate quantification of molybdenum, spectrophotometry offers a range of accessible and reliable methods. The choice of method often depends on factors such as the expected concentration range of molybdenum, the sample matrix, and the desired level of sensitivity and selectivity. This guide provides a comparative overview of several common spectrophotometric methods for molybdenum determination, supported by experimental data and detailed protocols.

Comparison of Key Performance Parameters

The following table summarizes the key quantitative performance characteristics of different spectrophotometric methods for molybdenum determination, allowing for a direct comparison of their capabilities.

Method	Wavelength (nm)	Linear Range (µg/mL)	Molar Absorptivity (L mol⁻¹ cm⁻¹)	Limit of Detection (LOD) (µg/mL)
Thiocyanate with Thioglycolic Acid	465	0.5 - 15	Not explicitly stated in L mol⁻¹ cm⁻¹	0.1 (with extraction)[1]
Thiocyanate with MTOAC & PBITU	470	0.02 - 1.0	7.6 x 10⁴[2]	0.005[2]
4-Hydroxybenzaldehydethiosemicarbazone	365	0.038 - 0.38	1.25 x 10⁴[3]	Not explicitly stated
5,7-dibromo-8-hydroxyquinoline	401	0.1 - 50	4.13 x 10³[4]	Not explicitly stated
4-Nitrocatechol and Benzalkonium Chloride	439	0.0186 - 3.1	5.5 x 10⁴[5]	0.0056[5]
Bromopyrogallol Red with BDDA	601	0.08 - 0.40	6.95 x 10⁴[6]	0.06[6]

Experimental Workflows and Methodologies

A generalized workflow for the spectrophotometric determination of molybdenum is depicted below. This process involves sample preparation, color formation through the addition of specific reagents, and subsequent measurement of the absorbance of the resulting colored complex.

Caption: General workflow for spectrophotometric analysis of molybdenum.

Detailed Experimental Protocols

Below are the detailed methodologies for the key spectrophotometric methods discussed in this guide.

Improved Thiocyanate Method using Thioglycollic Acid

This method utilizes thioglycolic acid as a reductant for Mo(VI) to Mo(V), which then forms a stable colored complex with thiocyanate.[1]

Reagents:

• Standard Molybdenum Solution (1000 ppm): Dissolve 185 mg of ammonium molybdate in 100.5 mL of water.[1]

• Thioglycollic Acid (TGA) Solution (10% v/v): Prepare fresh by diluting thioglycolic acid in water.[1]

• Potassium Thiocyanate Solution (10% w/v): Dissolve 10 g of potassium thiocyanate in water to make 100 mL.[1]

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH) Solution (2.5 M)[1]

Procedure:

• Take a 2 mL aqueous sample containing molybdenum. If the sample is not alkaline, add 0.25 mL of 2.5 M NaOH.[1]

• Add 0.1 mL of 10% TGA solution, followed by 1.5 mL of HCl.[1]

• Add 0.4 mL of 10% potassium thiocyanate solution and mix gently.[1]

• Allow the solution to stand at room temperature for about one hour for full color development.[1]

• Measure the absorbance of the orange-red complex at 465 nm against a reagent blank.[1]

4-Hydroxybenzaldehydethiosemicarbazone (4-HBTS) Method

This method is based on the formation of a green-colored complex between Mo(VI) and 4-HBTS in a weakly acidic medium.[3]

Reagents:

• 4-Hydroxybenzaldehydethiosemicarbazone (4-HBTS) Reagent: Prepared by condensing 4-hydroxybenzaldehyde with thiosemicarbazide.[3]

• Buffer Solution (pH 6.0): Prepare using appropriate buffer salts (e.g., acetate buffer).

• Standard Molybdenum(VI) Solution.

Procedure:

• To a suitable aliquot of the sample solution containing molybdenum in a 10 mL volumetric flask, add the pH 6.0 buffer solution.

• Add a tenfold excess of the 4-HBTS reagent.[3]

• The reaction is instantaneous at room temperature.[3]

• Make up the volume to 10 mL with distilled water.

• Measure the absorbance of the green-colored species at a wavelength of 365 nm.[3]

5,7-dibromo-8-hydroxyquinoline (DBHQ) Method

This non-extractive method involves the formation of a deep greenish-yellow chelate between Mo(VI) and DBHQ in a slightly acidic solution.[4]

Reagents:

• 5,7-dibromo-8-hydroxyquinoline (DBHQ) Solution.

• Sulphuric Acid (H₂SO₄) Solution (0.05 - 1.0 M).

• Standard Molybdenum(VI) Solution.

Procedure:

• In a volumetric flask, take an aliquot of the sample solution containing molybdenum.

• Add the required amount of sulphuric acid to achieve a concentration between 0.05 and 1.0 M.[4]

• Add the DBHQ reagent. The reaction is instantaneous.[4]

• Dilute to the mark with distilled water.

• Measure the absorbance of the greenish-yellow chelate at its absorption maximum of 401 nm. The color is stable for over 24 hours.[4]

Signaling Pathway of Complex Formation

The underlying principle of these spectrophotometric methods is the formation of a colored complex between the molybdenum ion and a specific chromogenic reagent. The intensity of the color, which is directly proportional to the molybdenum concentration, is then measured.

Caption: Formation of a colored complex for spectrophotometric analysis.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. imoa.info [imoa.info]
• 3. sphinxsai.com [sphinxsai.com]
• 4. A rapid spectrophotometric method for the determination of molybdenum in industrial, environmental, biological and soil samples using 5,7-dibromo-8-hydroxyquinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Spectrophotometric Determination of Molybdenum(VI) as a Ternary Complex with 4-Nitrocatechol and Benzalkonium Chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]

A Comparative Guide to the Redox Potentials of Molybdenum Chlorides

For Researchers, Scientists, and Drug Development Professionals: An In-depth Electrochemical Analysis

This guide provides a comparative analysis of the redox potentials of various molybdenum chlorides, offering valuable data for researchers and professionals engaged in chemical synthesis, catalysis, and drug development. Understanding the electrochemical properties of these compounds is crucial for predicting their reactivity and designing novel synthetic pathways. This document summarizes key quantitative data, details experimental protocols, and visualizes experimental workflows to facilitate a comprehensive understanding of molybdenum chloride redox chemistry.

Comparative Redox Potentials of Molybdenum and Other Transition Metal Chlorides

The electrochemical behavior of molybdenum chlorides is highly dependent on the solvent system and the specific oxidation state of the molybdenum. For comparison, the redox potentials of other common transition metal chlorides, namely iron(III) chloride (FeCl₃) and copper(II) chloride (CuCl₂), are presented alongside the available data for molybdenum chlorides. All potentials are referenced against the Ag/AgCl electrode unless otherwise stated.

Compound	Solvent System	Redox Couple	Potential (V vs. Ag/AgCl)	Notes
Molybdenum(V) Chloride (MoCl₅)	Ethaline (1:2 ChCl:EG)	Mo(V) + 2e⁻ ↔ Mo(III)	Quasi-reversible	The reduction of MoCl₅ in this deep eutectic solvent is a two-electron transfer process resulting in the formation of Mo(III) species.[1] No metallic deposit was formed from MoCl₅ alone.[1]
Molybdenum(III) Chloride (MoCl₃)	Molten Alkali Chlorides (e.g., LiCl, NaCl, KCl)	Mo(III)/Mo(IV)	Varies with melt composition and temperature	Formal standard redox potentials for the Mo(III)/Mo(IV) couple have been determined in various fused alkali chloride melts.[2]
Iron(III) Chloride (FeCl₃)	Acetonitrile	Fe(III)/Fe(II)	+0.33	Reversible one-electron reduction.[3]
Copper(II) Chloride (CuCl₂)	Acetonitrile	Cu(II)/Cu(I)	Varies with chloride concentration	The redox potential of the Cu(II)/Cu(I) couple is influenced by the formation of various copper chloride complexes.[4][5][6]

Experimental Protocols

The determination of redox potentials is typically performed using cyclic voltammetry (CV). The following provides a general experimental protocol for conducting such measurements for transition metal chlorides in a non-aqueous solvent like acetonitrile.

Objective: To determine the redox potential of a transition metal chloride (e.g., MoCl₅, FeCl₃, CuCl₂) in acetonitrile.

Materials:

• Working Electrode: Glassy Carbon Electrode (GCE) or Platinum (Pt) disk electrode

• Reference Electrode: Silver/Silver Chloride (Ag/AgCl) electrode with a salt bridge containing the supporting electrolyte solution.

• Counter Electrode: Platinum (Pt) wire or mesh

• Electrochemical Cell

• Potentiostat

• Anhydrous Acetonitrile (CH₃CN), electrochemical grade

• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆) or similar inert salt

• Transition Metal Chloride (e.g., MoCl₅, FeCl₃, CuCl₂)

• Inert gas (Argon or Nitrogen) for deaeration

Procedure:

• Electrolyte Preparation: Prepare a 0.1 M solution of the supporting electrolyte (e.g., TBAPF₆) in anhydrous acetonitrile. This solution will serve as the blank and the solvent for the analyte.

• Analyte Solution Preparation: Prepare a solution of the transition metal chloride of interest (typically 1-5 mM) in the 0.1 M supporting electrolyte solution. Due to the hygroscopic nature of many metal chlorides, this should be done in a glovebox or under an inert atmosphere.[7]

• Electrochemical Cell Assembly:

  • Polish the working electrode (GCE or Pt) with alumina slurry, rinse thoroughly with deionized water and then the solvent (acetonitrile), and dry completely.

  • Assemble the three-electrode cell with the working, reference, and counter electrodes immersed in the analyte solution.

• Deaeration: Purge the solution with an inert gas (argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain an inert atmosphere above the solution throughout the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the potential window. A wide initial window (e.g., -2.0 V to +2.0 V) can be used for an initial scan to identify the redox events, and then narrowed for subsequent scans.

  • Set the scan rate (e.g., 100 mV/s).

  • Run the cyclic voltammogram.

• Data Analysis:

  • From the resulting voltammogram, identify the anodic (oxidation) and cathodic (reduction) peak potentials (Epa and Epc).

  • The formal redox potential (E°') can be estimated as the midpoint of the peak potentials: E°' = (Epa + Epc) / 2 for a reversible or quasi-reversible process.

Experimental Workflow and Signaling Pathway Diagrams

References

• 1. "Molybdenum Deposition and Dissolution in Ethaline with the Use of Fluo" by Ethan Mitchel Gunnell [scholarsarchive.byu.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Molybdenum(V) chloride - Wikipedia [en.wikipedia.org]

A Comparative Guide to Molybdenum Chloride and Titanium Tetrachloride in Catalytic Olefin Polymerization

For researchers, scientists, and drug development professionals, understanding the nuances of catalytic systems is paramount for innovation. This guide provides a detailed comparison of two transition metal chlorides, molybdenum chloride and titanium tetrachloride, in the context of catalytic olefin polymerization. While both are Lewis acidic metal halides, their applications and performance in this critical industrial process diverge significantly.

Titanium tetrachloride is a well-established and industrially dominant component of Ziegler-Natta catalysts, renowned for its ability to produce high-density polyethylene (HDPE) and stereoregular polypropylene. In contrast, the use of molybdenum chloride in olefin polymerization is substantially less common, with its primary catalytic role in olefin chemistry being in the distinct field of olefin metathesis. This guide will delve into the performance data, experimental protocols, and underlying mechanisms associated with each catalyst system, highlighting the pronounced differences in their utility for producing polyolefins.

Titanium Tetrachloride: The Workhorse of Olefin Polymerization

Titanium tetrachloride, in conjunction with an organoaluminum co-catalyst such as triethylaluminium (Al(C₂H₅)₃), forms the basis of the classical Ziegler-Natta catalyst system.[1][2][3] This system is a cornerstone of the polymer industry, enabling the production of linear, high-molecular-weight polyolefins with controlled stereochemistry.[4][5]

Performance Data

The performance of titanium tetrachloride-based catalysts is extensively documented. Key performance indicators include catalytic activity, polymer molecular weight (Mw), and polydispersity index (PDI). The following table summarizes typical performance data for ethylene and propylene polymerization using TiCl₄-based Ziegler-Natta catalysts.

Olefin	Co-catalyst	Support	Catalytic Activity (kg polymer / mol Ti · h)	Molecular Weight (Mw) ( g/mol )	PDI (Mw/Mn)	Reference
Ethylene	Al(C₂H₅)₃	MgCl₂	10,000 - 100,000	100,000 - 500,000	4 - 8	[2]
Propylene	Al(C₂H₅)₃	MgCl₂	5,000 - 50,000	200,000 - 800,000	4 - 10	[6][7]
Ethylene	MAO	-	8.4 x 10⁶ (at RT)	High	Narrow	[8]
Ethylene	DEAC	MOF	1.3 x 10⁵	-	2.0	[3][9]

Note: Catalytic activity and polymer properties are highly dependent on specific reaction conditions such as temperature, pressure, and the nature of the co-catalyst and support.

Experimental Protocol: Slurry-Phase Ethylene Polymerization

A typical experimental setup for ethylene polymerization using a TiCl₄/MgCl₂ catalyst with a trialkylaluminum co-catalyst is as follows:

• Catalyst Preparation: A supported TiCl₄ catalyst is prepared by reacting TiCl₄ with a high-surface-area support, most commonly magnesium chloride (MgCl₂).

• Reactor Setup: A stainless-steel autoclave reactor is thoroughly dried and purged with an inert gas (e.g., nitrogen or argon) to remove oxygen and moisture.

• Solvent and Co-catalyst Addition: A dry, inert hydrocarbon solvent such as hexane or heptane is introduced into the reactor, followed by the organoaluminum co-catalyst (e.g., triethylaluminium).

• Catalyst Injection: The solid TiCl₄/MgCl₂ catalyst is suspended in a small amount of the solvent and injected into the reactor.

• Polymerization: The reactor is pressurized with ethylene to the desired pressure, and the temperature is maintained at the target value (e.g., 70-90 °C). The polymerization is allowed to proceed for a set duration.

• Termination and Product Isolation: The reaction is terminated by adding a quenching agent like methanol. The resulting polymer is then filtered, washed with the solvent to remove catalyst residues, and dried under vacuum.

A typical experimental workflow for olefin polymerization.

Catalytic Mechanism

The polymerization of olefins by Ziegler-Natta catalysts is generally accepted to occur via the Cossee-Arlman mechanism. This involves the formation of an active site at a titanium atom on the catalyst surface, followed by the coordination and insertion of the olefin monomer into the titanium-alkyl bond.

The Cossee-Arlman mechanism for Ziegler-Natta polymerization.

Molybdenum Chloride: A Niche Player in Olefin Polymerization

In stark contrast to titanium tetrachloride, molybdenum chlorides (such as MoCl₅) are not widely employed as catalysts for olefin polymerization. The vast majority of research on molybdenum-catalyzed olefin reactions focuses on olefin metathesis, a process that cleaves and reforms carbon-carbon double bonds, leading to a redistribution of alkylidene fragments. This is a fundamentally different transformation from polymerization, which involves the successive addition of monomer units to a growing polymer chain.

While there are isolated reports of molybdenum compounds being used for the polymerization of specific olefins like isobutene, comprehensive performance data comparable to that of titanium-based systems for ethylene and propylene is scarce in the scientific literature. The available information suggests that molybdenum-based catalysts for olefin polymerization are significantly less active and less studied than their titanium counterparts.

Comparative Overview

The following table provides a high-level comparison of the primary roles and characteristics of molybdenum chloride and titanium tetrachloride in the context of olefin catalysis.

Feature	Molybdenum Chloride (e.g., MoCl₅)	Titanium Tetrachloride (TiCl₄)
Primary Catalytic Application	Olefin Metathesis	Olefin Polymerization (Ziegler-Natta)
Typical Co-catalyst	Organotin or organoaluminum compounds	Organoaluminum compounds (e.g., Al(C₂H₅)₃, MAO)
Reaction Product	Redistributed olefins	High molecular weight polyolefins
Industrial Significance	Significant in specialty chemicals	Dominant in commodity plastics production
Catalytic Activity in Polymerization	Generally low and less studied	High and well-documented

Conclusion

For researchers and professionals in polymer science, the distinction between molybdenum chloride and titanium tetrachloride in olefin catalysis is clear. Titanium tetrachloride is the undisputed industry standard for the production of polyethylene and polypropylene via Ziegler-Natta catalysis, offering high activity and control over polymer properties. Molybdenum chloride, while a potent catalyst for olefin metathesis, does not play a significant role in the industrial polymerization of simple olefins. This guide underscores the importance of selecting the appropriate transition metal catalyst based on the desired chemical transformation, with titanium tetrachloride being the premier choice for olefin polymerization.

References

• 1. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Ethylene polymerization with a crystallographically well-defined metal–organic framework supported catalyst - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scienceinfo.com [scienceinfo.com]
• 6. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 7. longdom.org [longdom.org]
• 8. mdpi.com [mdpi.com]
• 9. pubs.rsc.org [pubs.rsc.org]

assessing the stability of molybdenum chloride complexes with different ligands

A comparative guide to assessing the stability of molybdenum chloride complexes with various ligands is presented for researchers, scientists, and drug development professionals. This guide provides an objective comparison of complex stability supported by experimental data, detailed methodologies for key experiments, and visualizations to clarify experimental workflows.

Comparative Stability of Molybdenum Complexes

The stability of molybdenum chloride complexes is significantly influenced by the nature of the coordinating ligands. Factors such as the donor atom (N, O, S, P), the ligand's steric bulk, and electronic properties play a crucial role. Below, we present available quantitative data on the stability of molybdenum complexes with different ligands. It is important to note that direct comparison across different studies can be challenging due to variations in molybdenum oxidation states and experimental conditions.

Molybdenum(VI) Complexes with N, O, and S-donor Ligands

Spectrophotometric methods have been effectively used to determine the stability constants of various Molybdenum(VI) complexes.

Ligand	Molybdenum Species	Method	Stability Constant (K)	Experimental Conditions
4-Hydroxybenzaldehydethiosemicarbazone	Mo(VI)	Spectrophotometry	2.76 x 10⁵	pH 6.0 buffer, λmax = 365 nm[1]
Gallacetophenone phenylhydrazone	Mo(VI)	Spectrophotometry	Log K = 4.8	30°C, Ionic Strength = 0.1M NaNO₃[2]
L-glutamic acid	Mo(VI)	Spectrophotometry & Polarimetry	Log Kₛ = 16.73 ± 0.05	pH 5.5, 25°C, Ionic Strength = 0.15 M NaClO₄[3]

Experimental Protocols

Accurate determination of the stability of molybdenum chloride complexes relies on precise experimental procedures. Below are detailed methodologies for commonly employed techniques.

Spectrophotometric Determination of Stability Constants

This method is based on the formation of a colored complex between the molybdenum species and a ligand, allowing for the determination of the stability constant by measuring the absorbance of the solution.

Protocol based on the study of Mo(VI) with 4-Hydroxybenzaldehydethiosemicarbazone[1]:

• Preparation of Standard Solutions:

  • Prepare a standard stock solution of Mo(VI) of a known concentration.

  • Prepare a solution of the ligand (e.g., 4-Hydroxybenzaldehydethiosemicarbazone) in a suitable solvent.

  • Prepare a series of buffer solutions to maintain a constant pH.

• Determination of Maximum Absorbance (λmax):

  • Mix a solution of Mo(VI) with an excess of the ligand solution in a buffered medium (e.g., pH 6.0).

  • Scan the absorbance of the resulting colored solution over a range of wavelengths (e.g., 300-600 nm) using a UV-Vis spectrophotometer to determine the wavelength of maximum absorbance (λmax).

• Job's Method of Continuous Variation (for determining stoichiometry):

  • Prepare a series of solutions with varying mole fractions of the metal and ligand, while keeping the total molar concentration constant.

  • Measure the absorbance of each solution at the λmax.

  • Plot the absorbance versus the mole fraction of the ligand. The maximum of the curve corresponds to the stoichiometry of the complex.

• Mole Ratio Method (for determining stoichiometry and stability constant):

  • Prepare a series of solutions with a fixed concentration of the metal ion and varying concentrations of the ligand.

  • Measure the absorbance of each solution at λmax.

  • Plot the absorbance versus the molar ratio of ligand to metal. The point of inflection in the curve indicates the stoichiometry.

• Calculation of Stability Constant:

  • From the mole ratio plot data, the stability constant (K) can be calculated using the following equation for a 1:1 complex: K = [ML] / ([M][L])

  • Where [ML], [M], and [L] are the equilibrium concentrations of the complex, free metal, and free ligand, respectively, which can be determined from the absorbance data.

Potentiometric Titration for Stability Constant Determination

Potentiometric titration is a highly accurate method for determining the stability constants of metal complexes by measuring the change in the concentration of a free ion (typically H⁺) upon complex formation.

General Protocol[4][5][6]:

• Calibration of the Electrode:

  • Calibrate the pH meter and glass electrode using standard buffer solutions.

• Preparation of Titration Solutions:

  • Prepare a solution containing the molybdenum chloride salt and the ligand at known concentrations.

  • Prepare a standardized solution of a strong base (e.g., NaOH) as the titrant.

  • Maintain a constant ionic strength in all solutions using an inert electrolyte (e.g., KNO₃ or NaClO₄).

• Titration Procedure:

  • Titrate the molybdenum-ligand solution with the standardized base.

  • Record the pH of the solution after each addition of the titrant.

  • Perform a separate titration of the free ligand under the same conditions to determine its protonation constants.

• Data Analysis:

  • The titration data (volume of titrant vs. pH) is used to calculate the formation function (n̄, the average number of ligands bound per metal ion) and the free ligand concentration ([L]).

  • The stability constants are then determined by solving a set of simultaneous equations or by using specialized computer programs that perform a least-squares refinement of the data.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for assessing the stability of molybdenum chloride complexes.

Caption: Workflow for assessing molybdenum complex stability.

Role of Ligand Donor Atom and Structure on Stability

• N-donor vs. O-donor Ligands: In general, for a given metal ion, the stability of complexes with N-donor ligands can be comparable to or greater than those with O-donor ligands, depending on the specific ligand and the properties of the metal center. For instance, pyridine and its derivatives form stable complexes with molybdenum(V) chloride.[7] The basicity of the nitrogen atom and the chelate effect (for polydentate ligands) are key factors.

• S-donor Ligands: Sulfur is a soft donor atom and tends to form stable complexes with softer metal ions. Molybdenum in its various oxidation states can form stable complexes with sulfur-containing ligands like dithiocarbamates and thiosemicarbazones.[1]

• P-donor Ligands: Phosphines are excellent σ-donors and can also act as π-acceptors, leading to very stable complexes, particularly with molybdenum in lower oxidation states. The steric bulk and electronic properties of the substituents on the phosphorus atom can be tuned to modulate the stability and reactivity of the complex.[8]

• Chelate Effect: Ligands that can form a five- or six-membered ring with the molybdenum atom (chelating ligands) generally form more stable complexes than monodentate ligands with similar donor atoms. This is due to the favorable entropy change upon chelation.

Conclusion

The stability of molybdenum chloride complexes is a critical parameter in their application in various fields, including catalysis and drug development. The choice of ligand has a profound impact on the stability of these complexes. This guide provides a framework for assessing and comparing the stability of molybdenum chloride complexes through established experimental protocols. While the available quantitative data is not always directly comparable across different studies, the principles outlined here, along with the detailed methodologies, should serve as a valuable resource for researchers in this field. Further systematic studies are needed to provide a more comprehensive and directly comparable dataset on the stability of molybdenum chloride complexes with a wide variety of ligands.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. tsijournals.com [tsijournals.com]
• 3. ias.ac.in [ias.ac.in]
• 4. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
• 5. cost-nectar.eu [cost-nectar.eu]
• 6. researchgate.net [researchgate.net]
• 7. Syntheses and a Solid State Structure of a Dinuclear Molybdenum(V) Complex with Pyridine [mdpi.com]
• 8. Variable binding modes of pyridine in molybdenum complexes supported by novel P-pyridine-P ligands [authors.library.caltech.edu]

Safety & Regulatory Compliance

Safe Disposal of Molybdenum Chloride: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of molybdenum chloride, a highly reactive and corrosive compound. Adherence to these procedures is critical to ensure the safety of laboratory personnel and compliance with environmental regulations. Molybdenum chloride, in its various oxidation states (such as Molybdenum(V) chloride and Molybdenum(III) chloride), is classified as a hazardous substance requiring meticulous handling and disposal.

Immediate Safety and Handling Precautions

Molybdenum chloride is corrosive and reacts violently with water.[1][2] This reactivity presents significant hazards, including the release of toxic and corrosive hydrogen chloride gas.[1][2][3] It can cause severe skin burns and eye damage, as well as respiratory irritation.[1][4][5][6]

Key safety measures include:

• Ventilation: Always handle molybdenum chloride in a well-ventilated area, preferably within a chemical fume hood.[4]

• Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory.

• Emergency Equipment: Ensure that safety showers and eyewash stations are readily accessible and in close proximity to the workstation.[1]

• Storage: Store molybdenum chloride in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4][6][7][8] Keep containers tightly sealed to prevent contact with moisture.[4][6]

Data Presentation: Properties and Protective Equipment

For quick reference, the following tables summarize the key physical and chemical properties of common molybdenum chlorides and the required personal protective equipment for safe handling.

Table 1: Properties of Molybdenum Chlorides

Property	Molybdenum(V) Chloride	Molybdenum(III) Chloride
CAS Number	10241-05-1	13478-18-7
Appearance	Dark blue or dark green solid	Dark red solid
Molecular Formula	MoCl₅	MoCl₃
Melting Point	194 °C / 381.2 °F	Decomposes
Boiling Point	268 °C / 514.4 °F	Not applicable
Specific Gravity	2.928 g/cm³	Not available
Hazards	Reacts violently with water, causes severe skin burns and eye damage, may cause respiratory irritation.[1]	Causes severe skin burns and eye damage, may cause respiratory irritation.[4][6]

Table 2: Required Personal Protective Equipment (PPE)

Equipment	Specification	Purpose
Eye/Face Protection	Safety glasses with side-shields or goggles; face shield.	To protect against splashes and dust.[1]
Skin Protection	Chemical-resistant gloves (e.g., neoprene or nitrile rubber), lab coat, and other protective clothing.	To prevent skin contact and burns.[1][7]
Respiratory Protection	NIOSH/MSHA-approved respirator with appropriate cartridges for acid gases and particulates if ventilation is inadequate or if irritation is experienced.[1]	To prevent inhalation of dust and hydrogen chloride gas.

Experimental Protocol: Laboratory-Scale Disposal of Molybdenum Chloride

The following protocol details a method for the safe neutralization of small quantities of molybdenum chloride in a laboratory setting. This procedure is adapted from established methods for handling water-reactive metal halides.[9][10]

Objective: To safely hydrolyze and neutralize molybdenum chloride to a less hazardous aqueous solution that can be disposed of in accordance with local regulations.

Materials:

• Molybdenum chloride waste

• Large beaker or flask (at least 10 times the volume of the reactants)

• Stir plate and magnetic stir bar

• Dropping funnel

• Ice bath

• Sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH), 5% solution

• pH paper or pH meter

• Appropriate PPE (as listed in Table 2)

Procedure:

• Preparation:

  • Don all required PPE.

  • Set up the reaction apparatus inside a certified chemical fume hood.

  • Place the large beaker or flask in an ice bath on a stir plate.

  • Add a magnetic stir bar to the beaker.

  • Fill the beaker with crushed ice and a small amount of water.

• Controlled Hydrolysis:

  • Begin stirring the ice/water mixture.

  • Slowly and carefully add the solid molybdenum chloride waste to the stirring ice/water mixture in small increments.[9][10] CAUTION: The reaction is highly exothermic and will generate hydrogen chloride gas. A slow addition rate is crucial to control the reaction and heat generation.

  • Observe the reaction closely. If the reaction becomes too vigorous (e.g., excessive fuming or boiling), immediately stop the addition until it subsides.

• Neutralization:

  • Once all the molybdenum chloride has been added and the reaction has ceased, allow the solution to warm to room temperature.

  • Slowly add a 5% solution of sodium bicarbonate or sodium hydroxide to the acidic solution while stirring. CAUTION: The neutralization reaction will produce carbon dioxide gas if sodium bicarbonate is used, which can cause frothing. Add the base slowly to avoid overflow.

  • Continuously monitor the pH of the solution using pH paper or a pH meter.

  • Continue adding the basic solution until the pH is neutral (pH 6-8).

• Final Disposal:

  • The resulting neutralized solution contains molybdenum salts. Depending on local regulations, this solution may be eligible for drain disposal with copious amounts of water.[9]

  • However, it is imperative to consult your institution's Environmental Health & Safety (EH&S) office and local hazardous waste regulations for final disposal instructions.[1][2][4] Some municipalities may have restrictions on the disposal of molybdenum compounds into the sanitary sewer.

  • If required, transfer the neutralized solution to a properly labeled hazardous waste container for collection by your institution's waste management service.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the safe disposal of molybdenum chloride.

Caption: Workflow for the safe laboratory disposal of molybdenum chloride.

References

• 1. fishersci.com [fishersci.com]
• 2. nj.gov [nj.gov]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. tsapps.nist.gov [tsapps.nist.gov]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. louisville.edu [louisville.edu]
• 8. Molybdenum - ESPI Metals [espimetals.com]
• 9. epfl.ch [epfl.ch]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]

Safeguarding Your Research: A Comprehensive Guide to Handling Molybdenum Chloride

For researchers, scientists, and professionals in drug development, the safe handling of reactive chemicals is paramount. This guide provides essential, immediate safety and logistical information for Molybdenum chloride, a compound that demands careful and informed handling due to its hazardous properties. Adherence to these procedures is critical for ensuring personal safety and maintaining a secure laboratory environment.

Molybdenum chloride, particularly Molybdenum(V) chloride, is a corrosive solid that causes severe skin burns and eye damage.[1][2] It may also cause respiratory irritation.[1] A significant hazard is its violent reaction with water, which liberates toxic and flammable gases.[1][3] Therefore, all handling must be performed with strict adherence to safety protocols to mitigate these risks.

Essential Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling Molybdenum chloride. It is imperative to use this equipment to prevent exposure.

Body Part	Required PPE	Specifications and Remarks
Eyes/Face	Safety Goggles/Face Shield	Must conform to OSHA 29 CFR 1910.133 or European Standard EN166.[1] Provides protection from dust and chemical splashes.
Skin/Body	Chemical-resistant Gloves	Nitrile or natural rubber gloves are recommended.[3] Inspect gloves prior to use and use proper removal technique.
Protective Clothing	Wear impervious clothing, such as a lab coat or a Tyvek® suit, to prevent skin contact.[3][4]
Respiratory	NIOSH/MSHA Approved Respirator	Required when dust is generated or if exposure limits are exceeded. A particle filter device (EN 143) is recommended.[1]

Procedural Guidance for Handling Molybdenum Chloride

Follow these step-by-step instructions for the safe handling of Molybdenum chloride from receipt to disposal.

1. Preparation and Engineering Controls:

• Ensure adequate ventilation in the work area.[1][5] A chemical fume hood is the recommended engineering control for handling Molybdenum chloride.[6]

• Locate the nearest eyewash station and safety shower and confirm they are in working order.[1]

• Prepare all necessary equipment and reagents before handling the Molybdenum chloride.

2. Handling the Chemical:

• Wear all required personal protective equipment as detailed in the table above.

• Handle Molybdenum chloride in an inert atmosphere, such as a glove box, whenever possible, as it is sensitive to air and moisture.[7]

• Avoid creating dust.[6] Do not breathe in the dust, fumes, or vapors.[1][2]

• Wash hands thoroughly after handling.[1]

3. Storage:

• Store Molybdenum chloride in a tightly closed container in a dry, cool, and well-ventilated area.[6][8]

• Keep it away from incompatible materials, including water, strong bases, and oxidizing agents.[6]

4. Accidental Release Measures:

• In case of a spill, evacuate the area.

• Do not expose the spill to water.[1]

• For a dry spill, carefully sweep up the material and place it into a suitable, labeled container for disposal.[1]

5. First Aid Measures:

• In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids.[6] Seek immediate medical attention.[6]

• In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with plenty of water.[1] Seek immediate medical attention.[6]

• If inhaled: Move the person to fresh air.[6] If breathing is difficult, give oxygen. Seek immediate medical attention.[6]

• If swallowed: Rinse the mouth with water.[1] Do NOT induce vomiting.[6] Seek immediate medical attention.[6]

Disposal Plan

Molybdenum chloride and any contaminated materials must be treated as hazardous waste.[7]

• Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do not mix with other waste.

• Disposal: Dispose of the waste through a licensed professional waste disposal service.[9] Follow all federal, state, and local regulations for hazardous waste disposal.[10]

Experimental Workflow for Handling Molybdenum Chloride

The following diagram illustrates the logical workflow for safely handling Molybdenum chloride in a laboratory setting.

Caption: Workflow for Safe Handling of Molybdenum Chloride.

References

• 1. fishersci.com [fishersci.com]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. nj.gov [nj.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. Molybdenum(V) Chloride from China Manufacturer - Wolfa [wolfabio.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. static.cymitquimica.com [static.cymitquimica.com]
• 10. tsapps.nist.gov [tsapps.nist.gov]